Isonox

• CAS: 56335-22-9

Core Science & Biosynthesis

Core Antioxidant Mechanisms of Isonox and Related Compounds: A Technical Overview

The term "Isonox" is utilized as a trade name for a variety of antioxidant compounds, each with distinct chemical structures and, consequently, specific mechanisms of action. This guide provides a detailed examination of the available technical information for compounds marketed under the Isonox brand and related antioxidant structures, focusing on their core antioxidant mechanisms, supported by experimental data and methodologies.

The Ambiguity of "Isonox"

Initial research reveals that "Isonox" does not refer to a single chemical entity. Several distinct compounds are identified under this name:

• Isonox® 232 : A liquid phenolic antioxidant.[1][2][3]

• Isonox 133 : A chemical substance with CAS number 60083-44-5.[4]

• A complex salt with the molecular formula C47H53ClN4O12, also referred to as Isonox.[5]

Due to this variation, a singular, unified mechanism of action for "Isonox" cannot be described. Therefore, this guide will present the antioxidant mechanisms of a well-studied, structurally related class of compounds—isoxazole derivatives—as a representative example, followed by a general overview of key antioxidant mechanisms.

Antioxidant Mechanism of Isoxazole Derivatives: A Case Study

A study on fluorophenyl-isoxazole-carboxamide derivatives provides significant insight into the antioxidant action of this class of compounds, which is relevant to the broader family of nitrogen-heterocyclic antioxidants.[6] The primary mechanism identified is free radical scavenging .[6]

The core antioxidant function of these isoxazole derivatives is their ability to donate a hydrogen atom to neutralize reactive free radicals.[6] This activity was quantified using the DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging assay.[6]

Experimental Protocol: DPPH Radical Scavenging Assay

• Preparation of DPPH Solution: A stock solution of DPPH is prepared in a suitable solvent, such as methanol, to a concentration that yields an absorbance of approximately 1.0 at 517 nm.

• Reaction Mixture: Varying concentrations of the test compound (isoxazole derivatives) are added to the DPPH solution. A control is prepared with the solvent and DPPH solution alone.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of each solution is measured at 517 nm using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC50 Determination: The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of the test compound.[7]

Quantitative Data: In Vitro Antioxidant Activity of Isoxazole Derivatives [6]

Compound	IC50 (µg/ml)
2a	0.45 ± 0.21
2c	0.47 ± 0.33
Trolox (Positive Control)	3.10 ± 0.92

Compounds 2a and 2c demonstrated significantly more potent free radical scavenging activity than the standard antioxidant, Trolox.[6]

Logical Relationship of DPPH Assay

References

• 1. ISONOX(R) 232 | 4306-88-1 [chemicalbook.com]
• 2. 4306-88-1 CAS MSDS (ISONOX(R) 232) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. accustandard.com [accustandard.com]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. Isonox | C47H53ClN4O12 | CID 6435941 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular Antioxidants Maintain Synergistic Radical Scavenging Activity upon Co-Immobilization on Clay Nanoplatelets - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Properties of Isonox 132

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Isonox 132, a hindered phenolic antioxidant. The information is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of this compound for their work. This document outlines its fundamental chemical characteristics, methodologies for its analysis, and its mechanism of action as an antioxidant.

Core Chemical Properties of Isonox 132

Isonox 132 is chemically identified as 4-sec-butyl-2,6-di-tert-butylphenol, with the CAS Number 17540-75-9. It belongs to the class of sterically hindered phenols, which are known for their efficacy as primary antioxidants.[1]

Quantitative Data Summary

The following table summarizes the key quantitative chemical and physical properties of Isonox 132. It is important to note that some variations in reported values exist across different suppliers.

Property	Value	Test Condition/Notes
Molecular Formula	C₁₈H₃₀O
Molecular Weight	262.43 g/mol
Melting Point	19 - 25 °C	Reported values vary.[2][3]
Boiling Point	141-142 °C	at 10 mmHg.[3]
275 °C	at atmospheric pressure.[2]
Density	0.902 g/mL	at 25 °C.
Flash Point	>99 °C	Closed cup.[2]
Water Solubility	Insoluble	Qualitative. Quantitative data not readily available.
Organic Solvent Solubility	Soluble	Soluble in various organic solvents such as hexane.[4]

Experimental Protocols

Detailed methodologies for the characterization of Isonox 132 are crucial for its application in research and development. The following sections provide protocols for key experiments.

Determination of Melting Point

Methodology:

• Instrumentation: A calibrated melting point apparatus (e.g., Gallenkamp or similar).

• Sample Preparation: A small, dry sample of Isonox 132 is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Procedure:

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The temperature is raised at a rapid rate until it is approximately 15-20°C below the expected melting point.

  • The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

  • The temperature at which the first drop of liquid appears is recorded as the start of the melting range.

  • The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range.

• Data Analysis: The melting point is reported as a range from the initial to the final temperature.

Thermal Stability Analysis by Thermogravimetric Analysis (TGA)

Methodology:

• Instrumentation: A calibrated thermogravimetric analyzer.

• Sample Preparation: 5-10 mg of Isonox 132 is accurately weighed into a ceramic or platinum TGA pan.

• Procedure:

  • The sample pan is placed in the TGA furnace.

  • The furnace is purged with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 30 minutes to establish an inert atmosphere.

  • The sample is heated from ambient temperature to a final temperature of 600°C at a constant heating rate of 10 °C/min.

  • The weight loss of the sample is recorded as a function of temperature.

• Data Analysis: The TGA curve (weight % vs. temperature) is analyzed to determine the onset of decomposition and the temperatures at which significant weight loss occurs.

Antioxidant Activity Assessment by DPPH Radical Scavenging Assay

Methodology:

• Reagents and Instrumentation:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in methanol).

  • Isonox 132 stock solution (e.g., 1 mg/mL in methanol).

  • Methanol (analytical grade).

  • UV-Vis spectrophotometer.

• Procedure:

  • Prepare a series of dilutions of the Isonox 132 stock solution in methanol to obtain a range of concentrations.

  • In a set of test tubes, add 2 mL of the DPPH solution to 2 mL of each Isonox 132 dilution.

  • A control sample is prepared by mixing 2 mL of DPPH solution with 2 mL of methanol.

  • The reaction mixtures are incubated in the dark at room temperature for 30 minutes.

  • The absorbance of each solution is measured at 517 nm using the spectrophotometer.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test sample. The IC₅₀ value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) can be determined by plotting the scavenging percentage against the concentration of Isonox 132.

Visualizations

Antioxidant Mechanism of Isonox 132

As a hindered phenolic antioxidant, Isonox 132 functions by interrupting the free-radical chain reactions that lead to oxidative degradation. The sterically bulky tert-butyl groups on the phenol ring enhance its stability and efficiency as a radical scavenger.

Caption: Antioxidant mechanism of Isonox 132 via radical scavenging.

Experimental Workflow for Antioxidant Activity Assessment

The following diagram illustrates a typical workflow for evaluating the antioxidant capacity of Isonox 132.

Caption: Workflow for DPPH antioxidant activity assay of Isonox 132.

References

• 1. Hindered Phenol Antioxidant, Synthetic Phenolic Antioxidants For Polymers | Tintoll [uvabsorber.com]
• 2. accustandard.com [accustandard.com]
• 3. Page loading... [wap.guidechem.com]
• 4. accustandard.com [accustandard.com]

Isonox 232: An In-depth Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isonox 232, a liquid phenolic antioxidant. It is intended for researchers, scientists, and professionals in drug development and other relevant fields who require a detailed understanding of its properties, mechanism of action, and evaluation methodologies.

Introduction to Isonox 232

Isonox 232, chemically known as 2,6-bis(1,1-dimethylethyl)-4-nonyl-phenol (CAS Number: 4306-88-1), is a sterically hindered phenolic antioxidant.[1][2] It is primarily utilized as a stabilizer in various organic materials susceptible to oxidative degradation. Its liquid form offers advantages in handling and incorporation into various systems.[3][4]

Primary Applications:

• Polyols and Polyurethane Foams: Isonox 232 is widely used to protect polyether and polyester polyols from degradation during storage and processing. This, in turn, prevents scorching and discoloration in the final polyurethane foam products.[1][3]

• Lubricants: It is an effective antioxidant in industrial and automotive lubricants, extending their service life by preventing oxidation, which can lead to viscosity increase, sludge formation, and acid buildup.[2][5]

Physicochemical Properties

While a detailed manufacturer's technical data sheet with specific performance values is not publicly available, the general physicochemical properties of Isonox 232 (and its chemical equivalent) are summarized below.

Property	Value	Reference(s)
Chemical Name	2,6-bis(1,1-dimethylethyl)-4-nonyl-phenol	[1]
CAS Number	4306-88-1	[1]
Molecular Formula	C₂₃H₄₀O	[1]
Molecular Weight	332.57 g/mol	[1]
Appearance	Liquid	[3]
Boiling Point	389.6 ± 11.0 °C (Predicted)	[2]
Density	0.899 ± 0.06 g/cm³ (Predicted)	[2]
Water Solubility	376.3 µg/L at 20°C (Predicted)	[2]
LogP	6.5 at 20°C (Predicted)	[2]

Mechanism of Action: Free Radical Scavenging

Isonox 232 functions as a primary antioxidant through a free-radical scavenging mechanism, which is characteristic of sterically hindered phenols. The bulky tert-butyl groups at the ortho positions to the hydroxyl group play a crucial role in the antioxidant's efficacy and stability.

The process can be summarized as follows:

• Initiation: Oxidative degradation is initiated by the formation of free radicals (R•) in the organic material, often triggered by heat, light, or mechanical stress.

• Propagation: These free radicals react with oxygen to form highly reactive peroxy radicals (ROO•), which can then abstract a hydrogen atom from the polymer or lubricant backbone, creating a new free radical and a hydroperoxide (ROOH). This initiates a damaging chain reaction.

• Termination: Isonox 232 interrupts this propagation cycle. The phenolic hydroxyl group donates its hydrogen atom to the peroxy radical, neutralizing it and forming a stable hydroperoxide.

• Stabilization: The resulting phenoxy radical is stabilized by the delocalization of the unpaired electron across the aromatic ring and is further sterically hindered by the bulky tert-butyl groups. This steric hindrance prevents the phenoxy radical from initiating new chain reactions, effectively terminating the degradation process.

Mechanism of free radical scavenging by Isonox 232.

Quantitative Performance Data

Performance Metric	Typical Range for Similar Antioxidants	Application Context
Oxidative Induction Time (OIT) by DSC	15 - 60 minutes (at 200-210°C)	Polyolefins, Polyurethanes
DPPH Radical Scavenging (IC₅₀)	50 - 200 µM	In vitro antioxidant activity
Viscosity Increase Control	Significant reduction vs. unstabilized oil	Lubricant oxidation tests
Acid Number (AN) Increase Control	Significant reduction vs. unstabilized oil	Lubricant oxidation tests

Experimental Protocols

To evaluate the performance of Isonox 232, a variety of standardized and industry-accepted experimental protocols can be employed.

In Vitro Antioxidant Activity Assays

These assays provide a rapid assessment of the free-radical scavenging capability of Isonox 232.

a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

• Methodology:

  • Prepare a stock solution of Isonox 232 in a suitable solvent (e.g., methanol or ethanol).

  • Prepare a series of dilutions of the Isonox 232 stock solution.

  • Prepare a fresh solution of DPPH in the same solvent.

  • In a microplate or cuvette, mix a fixed volume of the DPPH solution with varying concentrations of the Isonox 232 solutions.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at the characteristic wavelength of DPPH (typically around 517 nm).

  • Calculate the percentage of radical scavenging activity for each concentration.

  • Determine the IC₅₀ value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.

b) ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

• Principle: This assay assesses the capacity of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), which has a characteristic blue-green color. The reduction of ABTS•+ by the antioxidant leads to a decrease in absorbance.

• Methodology:

  • Generate the ABTS•+ stock solution by reacting ABTS with an oxidizing agent (e.g., potassium persulfate) and allowing it to stand in the dark for 12-16 hours.

  • Dilute the ABTS•+ stock solution with a suitable buffer (e.g., phosphate-buffered saline) to a specific absorbance at its maximum wavelength (typically around 734 nm).

  • Add different concentrations of the Isonox 232 solution to the diluted ABTS•+ solution.

  • After a set incubation period (e.g., 6 minutes), measure the absorbance.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the activity of the sample is compared to that of Trolox, a water-soluble vitamin E analog.

General workflow for in vitro antioxidant assays.

Thermo-oxidative Stability of Polymers

These methods are crucial for evaluating the effectiveness of Isonox 232 in protecting polymers like polyurethane from degradation at elevated temperatures.

a) Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (DSC)

• Principle: OIT is a measure of the thermal stability of a material against oxidative degradation. The sample is heated to a specific isothermal temperature in an inert atmosphere, after which the atmosphere is switched to an oxidizing one (e.g., air or pure oxygen). The time from the introduction of the oxidizing gas until the onset of the exothermic oxidation peak is the OIT. A longer OIT indicates better oxidative stability.

• Methodology:

  • A small, known weight of the polymer sample containing Isonox 232 is placed in an open DSC pan.

  • The DSC cell is purged with an inert gas (e.g., nitrogen).

  • The sample is heated at a constant rate to the desired isothermal test temperature (e.g., 200°C).

  • Once the isothermal temperature is reached and stabilized, the purge gas is switched to the oxidizing gas at a constant flow rate.

  • The time is recorded from the gas switch until the onset of the exothermic peak, which signifies the start of oxidation.

  • This OIT value is compared to a control sample without the antioxidant.

b) Thermogravimetric Analysis (TGA)

• Principle: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the degradation temperatures and kinetics of polymers.

• Methodology:

  • A small sample of the polymer with Isonox 232 is placed in the TGA pan.

  • The sample is heated at a constant rate in a controlled atmosphere (e.g., air or nitrogen).

  • The weight loss of the sample is recorded as a function of temperature.

  • The onset temperature of degradation and the temperature at maximum weight loss are determined.

  • These results are compared to a control sample to assess the improvement in thermal stability provided by Isonox 232.

Workflow for polymer thermo-oxidative stability testing.

Conclusion

Isonox 232 is a versatile liquid phenolic antioxidant with significant utility in the stabilization of polyols, polyurethanes, and lubricants. Its efficacy is derived from the classical free-radical scavenging mechanism of sterically hindered phenols. While specific quantitative performance data is limited in the public domain, the experimental protocols outlined in this guide provide a robust framework for researchers to evaluate its performance characteristics in their specific applications. The use of standardized methods such as DPPH, ABTS, DSC-OIT, and TGA will enable a thorough assessment of Isonox 232's antioxidant capabilities and its contribution to the long-term stability of materials.

References

• 1. 4. Polyether polyols for elastic polyurethanes [degruyterbrill.com]
• 2. ISONOX(R) 232 | 4306-88-1 [chemicalbook.com]
• 3. siigroup.com [siigroup.com]
• 4. dokumen.pub [dokumen.pub]
• 5. api.pageplace.de [api.pageplace.de]

The Efficacy of Isonox Compounds in Free Radical Scavenging: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The term "Isonox compounds" encompasses a diverse group of heterocyclic molecules, including isoxazole and isoflavone derivatives, that have garnered significant attention for their potent antioxidant and free radical scavenging properties. Oxidative stress, stemming from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular disease. This technical guide provides an in-depth analysis of the free radical scavenging capabilities of Isonox compounds, focusing on isoxazole and isoflavone derivatives, with a comprehensive overview of their mechanisms of action, structure-activity relationships, and the experimental protocols used to evaluate their efficacy. This document is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel antioxidant-based therapeutics.

Free Radical Scavenging Activity of Isonox Compounds: Quantitative Analysis

The antioxidant potential of Isonox compounds is typically quantified by their ability to scavenge various free radicals. The half-maximal inhibitory concentration (IC50), representing the concentration of a compound required to scavenge 50% of the free radicals in a given assay, is a standard metric for comparison. The following tables summarize the available quantitative data for the free radical scavenging activity of selected isoxazole and isoflavone derivatives.

Table 1: DPPH Radical Scavenging Activity of Fluorophenyl-Isoxazole-Carboxamide Derivatives

Compound Code	R Group	IC50 (µg/mL)[1]
2a	4-tert-butylphenyl	0.45 ± 0.21
2b	4-chlorophenyl	43.85 ± 0.71
2c	3,5-dimethoxyphenyl	0.47 ± 0.33
2d	3,4-dimethoxyphenyl	5.11 ± 0.91
2e	2,5-dimethoxyphenyl	33.39 ± 0.57
Trolox	(Standard)	3.10 ± 0.92

Table 2: DPPH Radical Scavenging Activity of Other Isoxazole Derivatives

Compound	IC50 (µM)	Reference
Compound C3	10.96	[2]
Compound C5	13.12	[2]
Compound C6	18.87	[2]
(2E)-1-(1,2-oxazol-5-yl)-3-(2,4,6-trimethoxyphenyl)prop-2-en-1-one	5 µg/mL	[3]

Table 3: Antioxidant Activity of Isoflavones and Their Metabolites

Compound	Assay	Result	Reference
8-Hydroxydaidzein	Hydroxyl & Superoxide Radical Scavenging	Most potent scavenger	[4][5][6]
Genistein	ABTS Radical Scavenging	Most potent among studied isoflavones	[4][5][6]
3'-Hydroxyglycitin	DPPH Radical Scavenging	IC50 = 134.7 ± 8.7 µM	[7]
Glycitin	DPPH Radical Scavenging	IC50 >> 8 mM	[7]
Ascorbic Acid	DPPH Radical Scavenging	IC50 = 111.0 ± 5.6 µM	[7]

Mechanisms of Free Radical Scavenging

Isonox compounds exert their antioxidant effects through various mechanisms, primarily by donating a hydrogen atom or an electron to neutralize free radicals. The structure of these compounds, particularly the presence and position of hydroxyl and other substituent groups, plays a crucial role in their scavenging activity.

Direct Radical Scavenging

Many isoxazole and isoflavone derivatives act as direct scavengers of free radicals such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation, superoxide anion radicals, and hydroxyl radicals. The scavenging process typically involves the donation of a hydrogen atom from a hydroxyl group on the aromatic ring of the Isonox compound to the free radical, thereby stabilizing the radical and terminating the oxidative chain reaction.

Experimental workflow for in vitro antioxidant assays.

Modulation of Cellular Signaling Pathways

Beyond direct scavenging, isoflavones, in particular, have been shown to modulate endogenous antioxidant defense mechanisms through the activation of specific signaling pathways. One of the most well-characterized pathways is the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

Under normal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or activators like isoflavones, Nrf2 is released from Keap1 and translocates to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription and the subsequent synthesis of protective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).

Activation of the Nrf2 antioxidant pathway by isoflavones.

Structure-Activity Relationship (SAR)

The antioxidant activity of Isonox compounds is intimately linked to their chemical structure. Key structural features that influence free radical scavenging efficacy include:

• Hydroxyl Groups: The number and position of hydroxyl (-OH) groups on the aromatic rings are paramount. Hydroxyl groups serve as hydrogen donors to neutralize free radicals. For isoflavones, a hydroxyl group at the C-4' position is of utmost importance for antioxidant activity.[8]

• Electron-Donating Groups: Substituents that donate electrons to the aromatic ring, such as methoxy (-OCH3) and alkyl groups (e.g., tert-butyl), can enhance the stability of the resulting phenoxyl radical after hydrogen donation, thereby increasing the antioxidant activity. For instance, in the fluorophenyl-isoxazole-carboxamide series, compounds with electron-donating groups like tert-butyl and dimethoxy substituents exhibited potent DPPH scavenging activity.[1]

• Electron-Withdrawing Groups: Conversely, electron-withdrawing groups, such as halogens (e.g., -Cl), can decrease antioxidant activity by destabilizing the phenoxyl radical.

• Structural Conformation: The overall three-dimensional shape of the molecule can influence its ability to interact with free radicals.

Key structural determinants of antioxidant activity.

Experimental Protocols for Key Assays

A variety of in vitro assays are employed to determine the free radical scavenging capacity of Isonox compounds. The following sections provide detailed methodologies for commonly used assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the concomitant decrease in absorbance is measured spectrophotometrically.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (spectrophotometric grade)

• Test compounds (Isonox derivatives)

• Standard antioxidant (e.g., Trolox, Ascorbic Acid)

• 96-well microplate or quartz cuvettes

• Spectrophotometer or microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The solution should be freshly prepared and protected from light.

• Preparation of Test and Standard Solutions: Prepare stock solutions of the test compounds and the standard antioxidant in a suitable solvent (e.g., methanol, DMSO). From the stock solutions, prepare a series of dilutions to obtain a range of concentrations.

• Assay Procedure:

  • To a 96-well plate, add a specific volume of the test or standard solution at different concentrations (e.g., 100 µL).

  • Add the DPPH solution to each well (e.g., 100 µL).

  • For the control, add the solvent used for the test compounds instead of the sample.

  • For the blank, add the solvent used for the test compounds and the solvent for the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: ABTS is oxidized to its radical cation (ABTS•+) by potassium persulfate. The ABTS•+ has a characteristic blue-green color. Antioxidants that can donate an electron or a hydrogen atom to the ABTS•+ will reduce it back to its colorless form, and the decrease in absorbance is measured.

Materials:

• ABTS diammonium salt

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol

• Test compounds

• Standard antioxidant (e.g., Trolox)

• Spectrophotometer or microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+.

• Preparation of Working ABTS•+ Solution: Dilute the stock ABTS•+ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Add a small volume of the test or standard solution at different concentrations to a cuvette or microplate well.

  • Add a larger volume of the working ABTS•+ solution and mix thoroughly.

• Incubation: Allow the reaction to proceed for a specific time (e.g., 6 minutes) at room temperature.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Superoxide Radical (O2•−) Scavenging Assay

Principle: Superoxide radicals are generated in a non-enzymatic system, such as the phenazine methosulfate-NADH (PMS-NADH) system. The superoxide radicals reduce nitroblue tetrazolium (NBT) to a purple formazan product. The scavenging of superoxide radicals by an antioxidant inhibits the formation of formazan, and the decrease in absorbance is measured.

Materials:

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADH (Nicotinamide adenine dinucleotide, reduced form)

• NBT (Nitroblue tetrazolium)

• PMS (Phenazine methosulfate)

• Test compounds

• Standard antioxidant

• Spectrophotometer

Procedure:

• Preparation of Reagents: Prepare stock solutions of NADH, NBT, and PMS in the phosphate buffer.

• Assay Procedure:

  • In a test tube, mix the phosphate buffer, NADH solution, NBT solution, and the test compound at various concentrations.

  • Initiate the reaction by adding the PMS solution.

• Incubation: Incubate the mixture at room temperature for a specific time (e.g., 5 minutes).

• Measurement: Measure the absorbance at 560 nm.

• Calculation: The percentage of superoxide radical scavenging is calculated based on the reduction in formazan formation in the presence of the test compound compared to the control.

Hydroxyl Radical (•OH) Scavenging Assay

Principle: Hydroxyl radicals are generated by the Fenton reaction (Fe²+ + H₂O₂ → Fe³⁺ + •OH + OH⁻). The highly reactive hydroxyl radicals can degrade a detector molecule, such as deoxyribose, leading to the formation of products that react with thiobarbituric acid (TBA) to form a pink chromogen. The scavenging of hydroxyl radicals by an antioxidant reduces the degradation of the detector molecule, thus decreasing the color formation.

Materials:

• Phosphate buffer (e.g., 20 mM, pH 7.4)

• FeSO₄ (or other Fe²⁺ source)

• EDTA

• H₂O₂ (Hydrogen peroxide)

• Deoxyribose (or another detector molecule)

• TCA (Trichloroacetic acid)

• TBA (Thiobarbituric acid)

• Test compounds

• Standard antioxidant

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: In a test tube, mix the phosphate buffer, FeSO₄-EDTA premixed solution, deoxyribose, and the test compound at various concentrations.

• Reaction Initiation: Add H₂O₂ to initiate the Fenton reaction.

• Incubation: Incubate the mixture at a specific temperature (e.g., 37°C) for a set time (e.g., 1 hour).

• Color Development: Stop the reaction by adding TCA, followed by the addition of TBA solution. Heat the mixture in a boiling water bath for a specific time (e.g., 15 minutes) to develop the pink color.

• Measurement: After cooling, measure the absorbance at 532 nm.

• Calculation: The percentage of hydroxyl radical scavenging is determined by comparing the absorbance of the sample to that of the control.

Conclusion

Isonox compounds, particularly isoxazole and isoflavone derivatives, represent a promising class of molecules with significant free radical scavenging and antioxidant properties. Their multifaceted mechanisms of action, including direct radical quenching and modulation of cellular antioxidant defense pathways like the Nrf2 signaling cascade, make them attractive candidates for further investigation in the context of oxidative stress-related diseases. The structure-activity relationship studies highlighted in this guide provide a rational basis for the design and synthesis of novel Isonox derivatives with enhanced antioxidant potency. The detailed experimental protocols for key antioxidant assays offer a practical resource for researchers to evaluate the efficacy of these and other potential antioxidant compounds. Further research, including more comprehensive in vivo studies and clinical trials, is warranted to fully elucidate the therapeutic potential of Isonox compounds in human health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. espublisher.com [espublisher.com]
• 3. Free radical scavenging activity [protocols.io]
• 4. Antioxidant and free radical scavenging activity of isoflavone metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Antioxidant and free radical scavenging activity of isoflavone metabolites | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Regulation of Nrf2/ARE Pathway by Dietary Flavonoids: A Friend or Foe for Cancer Management? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. marinebiology.pt [marinebiology.pt]

The Thermal Stability of Isonox® Stabilizers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal stability of Isonox® stabilizers, a family of phenolic antioxidants crucial for the protection of polymeric materials against thermal degradation. While specific quantitative data for the Isonox® range is not extensively available in public literature, this document outlines the fundamental principles of their stabilizing action, details the standard methodologies for assessing thermal stability, and presents illustrative data to guide researchers in their application.

Introduction to Isonox® Stabilizers and Thermal Degradation

Isonox® stabilizers are a range of hindered phenolic antioxidants developed to protect polymers and other organic materials from thermo-oxidative degradation. This degradation is a chemical process initiated by heat and oxygen, leading to the formation of free radicals. These highly reactive species can initiate chain reactions that result in the cleavage of polymer chains, cross-linking, discoloration, and a general loss of mechanical and physical properties.

Phenolic antioxidants, the class to which Isonox® stabilizers belong, are primary antioxidants that function as radical scavengers. They interrupt the degradation cycle by donating a hydrogen atom to peroxy radicals, thereby forming a stable radical that is unable to propagate the chain reaction. This mechanism is fundamental to preserving the integrity of materials during high-temperature processing and long-term service life.

Mechanism of Action of Hindered Phenolic Antioxidants

The efficacy of Isonox® stabilizers is rooted in the chemical structure of hindered phenols. The bulky alkyl groups ortho to the hydroxyl group on the phenol ring play a critical role in stabilizing the resulting phenoxy radical, preventing it from initiating new degradation chains.

The primary antioxidant mechanism can be summarized in the following steps:

• Initiation: Heat or other energy sources lead to the formation of free radicals (R•) from the polymer chain (RH).

• Propagation: These free radicals react with oxygen to form peroxy radicals (ROO•), which can then abstract a hydrogen atom from another polymer chain, creating a hydroperoxide (ROOH) and a new free radical. This propagates the degradation cycle.

• Termination by Isonox® Stabilizer: The hindered phenolic antioxidant (ArOH) donates a hydrogen atom to the peroxy radical, neutralizing it and forming a stable, non-reactive phenoxy radical (ArO•).

This process is visualized in the following signaling pathway diagram:

Caption: Mechanism of action of hindered phenolic antioxidants. (Within 100 characters)

Experimental Assessment of Thermal Stability

The thermal stability of antioxidants and stabilized polymer formulations is primarily evaluated using two key analytical techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) for Oxidative Induction Time (OIT) measurements.

Thermogravimetric Analysis (TGA)

Experimental Protocol:

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. For evaluating the thermal stability of an antioxidant, the following protocol is typically employed:

• Sample Preparation: A small, precisely weighed sample of the Isonox® stabilizer (typically 5-10 mg) is placed in a TGA crucible (e.g., alumina or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) to prevent premature oxidation.

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., from ambient to 600 °C).

• Data Acquisition: The instrument records the sample's mass as a function of temperature. The resulting data is plotted as a TGA curve (mass vs. temperature) and its derivative (DTG curve), which shows the rate of mass loss.

The onset temperature of decomposition and the temperature at which maximum mass loss occurs are key indicators of the antioxidant's thermal stability.

The workflow for a typical TGA experiment is illustrated below:

Caption: Workflow for Thermogravimetric Analysis (TGA). (Within 100 characters)

Oxidative Induction Time (OIT)

Experimental Protocol:

OIT is a measure of a material's resistance to oxidation at a constant elevated temperature in an oxidative atmosphere. It is determined using a Differential Scanning Calorimeter (DSC).

• Sample Preparation: A small sample (typically 5-15 mg) of the polymer stabilized with an Isonox® antioxidant is placed in an open aluminum DSC pan.

• Instrument Setup: The DSC cell is purged with an inert gas (nitrogen).

• Heating Program: The sample is heated rapidly to a specified isothermal temperature (e.g., 200 °C).

• Atmosphere Switch: Once the isothermal temperature is reached and stabilized, the purge gas is switched from nitrogen to oxygen or air.

• Data Acquisition: The instrument records the heat flow to or from the sample. The onset of oxidation is marked by a sharp exothermic peak. The OIT is the time from the introduction of the oxidative atmosphere to the onset of this exotherm.

A longer OIT indicates greater thermal stability of the stabilized material.

The logical relationship in an OIT experiment is depicted below:

Isonox structure-activity relationship

It appears there may be some ambiguity in the term "Isonox" as it relates to chemical structures and their biological activities. My initial research has identified a few different possibilities:

• Isonox as a trade name: PubChem lists "Isonox" as a mixture of methaqualone and etodroxizine .[1]

• INOX as an abbreviation: In some literature, "INOX" is used as an abbreviation for Inosine dialdehyde , a substance that has been studied for its effects on tumor cell proliferation.[2]

• Isoxazole derivatives: A significant body of research exists on the structure-activity relationships of various isoxazole derivatives, which are a class of heterocyclic compounds with a wide range of biological activities, including anticancer, antiviral, and antioxidant effects.[3][4][5][6][7][8][9]

To provide you with an accurate and relevant in-depth technical guide, could you please clarify which of these—or perhaps another specific compound or class of compounds you are referring to as "Isonox"?

Once you provide more specific information, I can proceed with a targeted literature search to gather the necessary data for the whitepaper, including:

• Quantitative data (e.g., IC50, EC50 values) for structure-activity relationship (SAR) tables.

• Detailed experimental protocols.

• Information on relevant signaling pathways to construct the requested diagrams.

• 1. Isonox | C47H53ClN4O12 | CID 6435941 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mechanism of action of inosine dialdehyde (NSC 118994) in the inhibition of proliferation of tumor cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. zjms.hmu.edu.krd [zjms.hmu.edu.krd]
• 8. Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, Identification, and Structure-Activity Relationship Analysis of GATA4 and NKX2-5 Protein-Protein Interaction Modulators - PubMed [pubmed.ncbi.nlm.nih.gov]

Degradation Pathways of Isonox® Antioxidants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isonox® antioxidants, a family of sterically hindered phenolic compounds, are crucial in preventing oxidative degradation in a wide range of materials, including plastics, adhesives, lubricants, and polyurethanes. Their primary function is to intercept and neutralize free radicals, thereby terminating the chain reactions that lead to material deterioration. Understanding the degradation pathways of these antioxidants is paramount for predicting their long-term efficacy, ensuring product stability, and identifying potential degradation products. This guide provides a comprehensive overview of the degradation mechanisms of key Isonox® antioxidants, supported by quantitative data, detailed experimental protocols, and visual representations of the degradation pathways.

Core Degradation Pathways

The degradation of Isonox® antioxidants, like other hindered phenolic antioxidants, is primarily driven by three main mechanisms: oxidation, hydrolysis, and thermal scission. These pathways can occur independently or in concert, depending on the environmental conditions the material is exposed to, such as temperature, humidity, and the presence of other chemical agents.

Oxidative Degradation

Oxidation is the fundamental mechanism by which phenolic antioxidants perform their function, and it is also their primary degradation pathway. The process involves the donation of a hydrogen atom from the phenolic hydroxyl group to a free radical, resulting in a stabilized phenoxy radical. This radical can then undergo further reactions.

• Formation of Quinone Methides: The phenoxy radical can be further oxidized to form quinone methides, which are often colored and can contribute to the discoloration of the stabilized material.

• Dimerization and Polymerization: Phenoxy radicals can react with each other to form dimers and higher molecular weight oligomers.

• Reaction with Peroxy Radicals: The antioxidant radical can also react with a second peroxy radical to form non-radical products.

Hydrolytic Degradation

For Isonox® antioxidants that contain ester linkages, such as Isonox® 1010, hydrolysis is a significant degradation pathway, particularly in the presence of moisture and at elevated temperatures. This process involves the cleavage of the ester bonds, leading to the formation of carboxylic acids and alcohols. While some of the hydrolysis products may still possess antioxidant activity, their physical properties, such as solubility and volatility, can be altered, potentially leading to their loss from the polymer matrix.

Thermal Scission

At elevated processing temperatures, Isonox® antioxidants can undergo thermal degradation through the cleavage of chemical bonds. A common thermal degradation route is the loss of the bulky tert-butyl groups from the phenolic ring. This dealkylation can reduce the steric hindrance around the hydroxyl group, potentially affecting the antioxidant's efficiency and stability.

Quantitative Degradation Data

The following tables summarize available quantitative data on the degradation of Isonox® antioxidants and chemically similar compounds. Data for specific Isonox® products other than Isonox® 1010 is limited in publicly available literature; therefore, data from analogous hindered phenolic antioxidants like Butylated Hydroxytoluene (BHT) is included for comparative purposes.

Table 1: Thermal Degradation of Isonox® 1010 and BHT

Antioxidant	Temperature (°C)	Time (h)	Degradation (%)	Matrix	Reference
Isonox® 1010	130	504	Not specified, but degradation products observed	Squalane	[1]
BHT	185	1	~25	Neat	[2]
BHT	185	4	~60	Neat	[2]

Table 2: Identified Degradation Products of Isonox® Antioxidants

Isonox® Antioxidant	Degradation Pathway	Key Degradation Products	Analytical Method	Reference
Isonox® 1010	Hydrolysis	Products of single, double, triple, and quadruple ester bond cleavage.	UHPLC-QTOF/MS	[3]
Isonox® 1010	Oxidation	Quinone methides, products with additional oxygen.	HPLC-MS	[1]
Isonox® 1010	Scission	Cleavage of tert-butyl groups, propionate side chain.	UHPLC-QTOF/MS	[3]
Isonox® 133 (as a mixture containing 2,4,6-ttBP)	Oxidation	Benzoquinones, products from oxidation of alkyl groups.	Inferred from BHT studies	[4]
Isonox® 132 (general phenolic)	Oxidation	Quinone structures, dimers.	General knowledge

Experimental Protocols

Detailed methodologies are crucial for the accurate study of antioxidant degradation. Below are protocols for commonly used analytical techniques.

Protocol 1: Analysis of Isonox® 1010 Degradation by UHPLC-QTOF/MS

This method is suitable for identifying a wide range of degradation products from Isonox® 1010 in a polymer matrix.

1. Sample Preparation: a. Weigh approximately 1 gram of the polymer sample containing Isonox® 1010. b. Extract the antioxidants and their degradation products using a suitable solvent such as tetrahydrofuran (THF) or dichloromethane. Accelerated Solvent Extraction (ASE) or Soxhlet extraction can be employed. c. Concentrate the extract to a known volume (e.g., 10 mL). d. Filter the extract through a 0.22 µm PTFE syringe filter prior to analysis.

2. UHPLC System and Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient Program: Start at 50% B, increase to 100% B over 20 minutes, hold for 5 minutes, and then return to initial conditions for equilibration.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40 °C.
• Injection Volume: 2-5 µL.

3. QTOF/MS System and Conditions:

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode.
• Mass Range: m/z 100-1500.
• Data Acquisition: Acquire data in both full scan mode for initial identification and targeted MS/MS mode for structural confirmation of identified degradation products.

4. Data Analysis: a. Process the chromatograms to identify peaks corresponding to the parent antioxidant and its degradation products. b. Use the accurate mass measurements from the QTOF-MS to propose elemental compositions for the unknown peaks. c. Analyze the fragmentation patterns from the MS/MS spectra to elucidate the structures of the degradation products.

Protocol 2: General Method for GC-MS Analysis of Volatile Degradation Products

This protocol is suitable for analyzing more volatile degradation products, such as those resulting from the scission of tert-butyl groups from phenolic antioxidants.

1. Sample Preparation (Headspace or Pyrolysis):

• Headspace Analysis: Place a known amount of the aged material in a headspace vial. Heat the vial at a specific temperature (e.g., 150 °C) for a set time to allow volatile compounds to partition into the headspace.
• Pyrolysis-GC-MS: Place a small amount of the sample into a pyrolysis unit connected to the GC-MS. Pyrolyze the sample at a high temperature to induce thermal degradation.

2. GC-MS System and Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).
• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
• Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a high temperature (e.g., 300 °C) at a rate of 10-20 °C/min.
• Injector Temperature: 250-280 °C.
• Mass Spectrometer: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 35-550.

3. Data Analysis: a. Identify the peaks in the total ion chromatogram. b. Compare the mass spectra of the unknown peaks with a spectral library (e.g., NIST) for identification. c. For unknown compounds, analyze the fragmentation patterns to propose structures.

Visualization of Degradation Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the key degradation pathways of Isonox® antioxidants.

Caption: General mechanism of radical scavenging by Isonox® antioxidants.

Caption: Major degradation pathways for Isonox® antioxidants.

Caption: Experimental workflow for the analysis of Isonox® degradation products.

Conclusion

The degradation of Isonox® antioxidants is a complex process involving multiple pathways that are influenced by the specific antioxidant structure and the environmental conditions. Oxidative transformation is intrinsic to their function, while hydrolysis and thermal scission are key degradation routes that can impact their long-term stability and performance. A thorough understanding of these pathways, facilitated by robust analytical methodologies, is essential for the development of durable and reliable materials. Further research is needed to generate more specific quantitative data for the full range of Isonox® products to enable more precise modeling of their degradation kinetics in various applications.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Thermal decomposition characteristics of BHT and its peroxide (BHTOOH) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nlgi.org [nlgi.org]
• 4. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of Isonox Antioxidants in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of Isonox antioxidants in various organic solvents. Due to the limited availability of direct quantitative solubility data for the broad range of Isonox products, this document focuses on the core principles governing their solubility, presents available data for key Isonox variants and structurally similar compounds, and offers detailed experimental protocols for determining solubility. This information is critical for formulation development, quality control, and analytical method development.

Core Principles of Isonox Solubility

The solubility of Isonox antioxidants, which are primarily substituted phenolic compounds, in organic solvents is dictated by the principle of "like dissolves like." The molecular structure of the specific Isonox product and the physicochemical properties of the solvent are the key determining factors.

Key Factors Influencing Solubility:

• Polarity: Isonox antioxidants typically feature a polar phenolic hydroxyl (-OH) group, which can participate in hydrogen bonding, and a larger, nonpolar hydrocarbon backbone. This amphiphilic nature governs their solubility behavior.

• "Like Dissolves Like": This fundamental principle is central to predicting the solubility of Isonox. They are expected to exhibit higher solubility in solvents with similar polarity.

  • Nonpolar Solvents (e.g., Hexane, Toluene): The substantial nonpolar alkyl groups on the Isonox molecule will interact favorably with nonpolar solvents through van der Waals forces, generally leading to good solubility.

  • Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): These solvents can engage in dipole-dipole interactions with the phenolic portion of the Isonox molecule and also interact with the nonpolar alkyl chains, suggesting moderate to good solubility.

  • Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can form hydrogen bonds with the hydroxyl group of the Isonox antioxidant, which promotes solubility. However, the large hydrophobic alkyl portion of the molecule will counteract this effect, potentially leading to more limited solubility compared to nonpolar solvents.

• Molecular Size and Shape: The size and branching of the alkyl substituents on the phenol ring can influence how effectively the Isonox molecule packs with solvent molecules, which can affect its solubility compared to a linear isomer.

Solubility Data for Isonox and Related Compounds

Isonox Product Identification:

Isonox Trade Name	Chemical Name	CAS Number
Isonox® 132	4-sec-Butyl-2,6-di-tert-butylphenol	17540-75-9
Isonox® 232	2,6-Di-tert-butyl-4-nonylphenol	4306-88-1
Isonox® 1035	2,2'-Thiodiethylene bis[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate] (Antioxidant 1035)	41484-35-9

Solubility Data Summary:

Compound/Product	Solvent	Solubility
Isonox® 1035 (Antioxidant 1035)	DMSO	Slightly soluble[1]
Methanol	Slightly soluble[1]
Water	<1 mg/L at 20°C[2]
Hexane	Soluble (commercially available as a 1000 µg/mL solution)[3]
Isonox® 132 (4-sec-Butyl-2,6-di-tert-butylphenol)	Non-polar organic solvents	Expected to have good solubility based on its structure.
Polar solvents	Expected to have limited solubility.
Structurally Similar Compound: 2,6-Di-tert-butyl-4-cresol (BHT)	Methanol	25 g/100g
Ethanol	25-26 g/100g
Isopropanol	30 g/100g
Acetone	40 g/100g
Benzene	40 g/100g
Mineral oil	30 g/100g
Petroleum ether	50 g/100g
Water	Insoluble
10% NaOH solution	Insoluble
Glycerol	Insoluble
Propylene glycol	Insoluble
Structurally Similar Compound: 2,6-Di-tert-butylphenol	Non-polar organic solvents (e.g., hexane, toluene)	Good solubility[4]
Polar solvents (e.g., water)	Limited solubility[4]
Structurally Similar Compound: 4-tert-butylphenol	Organic solvents (e.g., ethanol, acetone, ether)	Generally soluble[5]
Water	Limited solubility[5]

Experimental Protocols

Qualitative Solubility Assessment

This method provides a rapid determination of the solubility of an Isonox antioxidant in a range of solvents.

Materials:

• Isonox antioxidant sample (solid or liquid)

• A selection of organic solvents (e.g., hexane, toluene, acetone, ethyl acetate, methanol, ethanol)

• Small test tubes or vials

• Vortex mixer

• Spatula

Procedure:

• Add approximately 30 mg of the solid Isonox antioxidant to a clean, dry test tube. If the sample is a liquid, add 2-3 drops.

• Add 1 mL of the selected organic solvent to the test tube.

• Vigorously shake or vortex the mixture for approximately 30 seconds.[6]

• Observe the mixture.

  • Soluble: The solute completely dissolves, forming a clear solution.

  • Slightly Soluble: A small portion of the solute dissolves, but undissolved particles remain.

  • Insoluble: The solute does not appear to dissolve.

• Record the observations for each solvent.

Quantitative Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely used and reliable technique for determining the equilibrium solubility of a compound in a given solvent.[7]

Materials:

• Isonox antioxidant sample

• Selected organic solvent(s)

• Scintillation vials or flasks with screw caps

• Orbital shaker or wrist-action shaker, preferably in a temperature-controlled environment

• Analytical balance

• Syringe filters (chemically compatible with the solvent)

• Analytical instrumentation for quantification (e.g., HPLC-UV, GC-FID)

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of the Isonox antioxidant to a flask containing a known volume of the solvent. The goal is to have undissolved solid remaining after equilibrium is reached.

• Equilibration: Tightly cap the flask and place it on the shaker in a constant temperature bath. Allow the mixture to shake for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the flask to sit undisturbed for a period to let the undissolved solid settle.

• Sampling: Carefully withdraw a sample of the supernatant using a syringe.

• Filtration: Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solid particles.

• Dilution and Analysis: Accurately dilute the filtered solution with the same solvent to a concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC-UV, GC-FID) to determine the concentration of the Isonox antioxidant.

• Calculation: The solubility is calculated from the measured concentration and the dilution factor.

Visualizations

Logical Relationship: "Like Dissolves Like"

Caption: "Like Dissolves Like" principle for Isonox solubility.

Experimental Workflow: Quantitative Solubility Determination

Caption: Workflow for quantitative solubility determination.

References

• 1. Antioxidant 1035 CAS#: 41484-35-9 [m.chemicalbook.com]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. 3,5-Bis(1,1-dimethylethyl)-4-hydroxybenzenepropanoic acid thiodi-2,1-ethanediyl ester | C38H58O6S | CID 64883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. csub.edu [csub.edu]
• 7. researchgate.net [researchgate.net]

Isonox for Polyol and Polyurethane Stabilization: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the use of Isonox antioxidants for the stabilization of polyols and polyurethanes. It covers the mechanisms of degradation, the role of Isonox as a stabilizer, and detailed experimental protocols for evaluating its performance.

Introduction to Polyurethane Degradation

Polyurethanes, particularly those derived from polyether polyols, are susceptible to thermo-oxidative degradation. This degradation is a significant concern during the manufacturing process of polyurethane foams, where the exothermic reaction between polyols and isocyanates can lead to high temperatures in the core of the foam bun. This phenomenon, known as "scorching," results in discoloration (yellowing or browning) and a deterioration of the foam's physical properties.[1][2] The degradation process is primarily driven by a free-radical chain reaction mechanism.[3][4][5]

The Role of Isonox Antioxidants

Isonox antioxidants are a range of hindered phenolic stabilizers that protect polyols and polyurethanes from thermo-oxidative degradation.[4][6] Products like Isonox® 132 and Isonox® 232 are liquid phenolic antioxidants that are effective in preventing scorch and improving the long-term stability of polyurethane products.[7][8][9][10]

Mechanism of Action

Hindered phenolic antioxidants, such as those in the Isonox line, function as primary antioxidants. They interrupt the free-radical chain reaction of oxidation by donating a hydrogen atom from their hydroxyl group to the highly reactive peroxy radicals. This process neutralizes the radicals and forms a stable phenoxy radical, which is sterically hindered and has low reactivity, thereby preventing the propagation of the degradation cascade.[4][6]

The general mechanism can be visualized as follows:

Figure 1: Mechanism of Isonox Antioxidant Action.

Quantitative Data on Isonox Performance

While specific performance data can vary based on the polyurethane formulation, the following tables summarize the expected impact of Isonox antioxidants.

Table 1: General Properties of Select Isonox Antioxidants

Property	Isonox® 132	Isonox® 232
Chemical Type	Liquid Hindered Phenolic	Liquid Hindered Phenolic
Primary Function	Antioxidant, Stabilizer	Antioxidant, Heat Stabilizer
Appearance	Liquid	Liquid
Applications	Polyols, PVC, Adhesives, Functional Fluids	Polyols, Polyurethane Foam, Lube Oil

Data synthesized from publicly available product information.[8][9][10]

Table 2: Performance Characteristics in Polyurethane Foam

Parameter	Without Isonox	With Isonox (Typical)
Scorch	Severe discoloration in the core	Significantly reduced yellowing
Gas Fading (NOx)	Prone to yellowing	Improved resistance to yellowing[7]
UV Stability	Moderate	Can contribute to improved UV stability
Physical Properties	Potential degradation (e.g., loss of tensile strength)	Preservation of mechanical properties
VOC/FOG Emissions	Higher levels of degradation byproducts	Lower levels of degradation byproducts

This table represents a qualitative summary based on the known function of hindered phenolic antioxidants in polyurethane systems.

Experimental Protocols

To evaluate the efficacy of Isonox in polyol and polyurethane stabilization, a series of standardized tests can be employed.

Polyol Stability Evaluation

Objective: To assess the thermo-oxidative stability of a polyol stabilized with Isonox.

Methodology:

• Sample Preparation: Prepare samples of the polyol with and without the addition of Isonox at various concentrations (e.g., 0.1%, 0.2%, 0.5% by weight).

• Accelerated Aging: Place the samples in an oven at an elevated temperature (e.g., 120-140°C) for a specified period (e.g., 24, 48, 72 hours).

• Analysis:

  • Peroxide Value Titration: Measure the peroxide value of the aged samples to quantify the extent of oxidation.

  • Viscosity Measurement: Determine the change in viscosity of the polyol, as an increase can indicate oxidative degradation.

  • Colorimetric Analysis: Use a spectrophotometer to measure the change in color (e.g., APHA color) of the aged polyol.

Figure 2: Workflow for Polyol Stability Evaluation.

Polyurethane Foam Scorch Test

Objective: To evaluate the effectiveness of Isonox in preventing scorch in flexible polyurethane foam.

Methodology:

• Foam Preparation: Prepare polyurethane foam samples using a standardized formulation, with one set containing Isonox and a control set without.

• Forced Curing: To simulate the high temperatures in a large foam bun, a microwave oven can be used to rapidly heat the foam samples to a core temperature of 120-180°C.[11]

• Scorch Evaluation:

  • Visual Assessment: After curing and cooling, slice the foam bun and visually inspect the core for discoloration.

  • Colorimetric Measurement: Use a colorimeter to quantify the yellowness index (YI) of the foam core according to ASTM D1925.[12] A lower YI indicates better scorch inhibition.

Figure 3: Workflow for Polyurethane Foam Scorch Test.

Physical Properties Testing of Polyurethane Foam (ASTM D3574)

Objective: To determine the effect of Isonox on the key physical properties of flexible polyurethane foam.

Methodology:

A selection of tests from the ASTM D3574 standard can be performed on foam samples with and without Isonox.[13][14][15]

• Test A - Density: Determine the mass per unit volume of the foam.

• Test B1 - Indentation Force Deflection (IFD): Measure the force required to indent the foam to a certain percentage of its original thickness, indicating its firmness.

• Test E - Tensile Strength and Elongation: Measure the force required to stretch the foam until it breaks and the extent of stretching.

• Test F - Tear Resistance: Determine the force required to tear the foam.[16][17]

Volatile Organic Compound (VOC) and Fogging (FOG) Analysis (VDA 278)

Objective: To measure the emissions of volatile and semi-volatile organic compounds from the polyurethane foam, which can be indicative of degradation products.

Methodology:

The VDA 278 method involves thermal desorption gas chromatography-mass spectrometry (TD-GC-MS).[18][19][20][21]

• Sample Preparation: A small, precise weight of the foam sample is placed in a thermal desorption tube.

• VOC Analysis: The sample is heated to 90°C to release volatile compounds, which are then analyzed by GC-MS.

• FOG Analysis: The same sample is then heated to a higher temperature (120°C) to release semi-volatile compounds (fogging substances), which are subsequently analyzed.[22]

Conclusion

Isonox hindered phenolic antioxidants are effective stabilizers for polyols and polyurethanes, significantly mitigating the effects of thermo-oxidative degradation. By interrupting the free-radical chain reaction, they prevent scorch during foam production and help maintain the physical and aesthetic properties of the final product. The experimental protocols outlined in this guide provide a framework for researchers and scientists to evaluate and quantify the performance of Isonox in their specific formulations.

References

• 1. imenpol.com [imenpol.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Mechanism of Hindered Phenol Antioxidant [vinatiorganics.com]
• 5. researchgate.net [researchgate.net]
• 6. partinchem.com [partinchem.com]
• 7. WO2003078515A1 - Low yellowing scorch inhibitor composition - Google Patents [patents.google.com]
• 8. specialchem.com [specialchem.com]
• 9. siigroup.com [siigroup.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. US4131660A - Method of evaluating scorch in flexible polyurethane foam - Google Patents [patents.google.com]
• 12. imenpol.com [imenpol.com]
• 13. scribd.com [scribd.com]
• 14. ASTM D3574: Standard Test Methods for Flexible Cellular Materials - IDM Instruments [idminstruments.com.au]
• 15. testresources.net [testresources.net]
• 16. How to perform a foam tear strength test - ASTM D3574 - ADMET Canada [admetinc.ca]
• 17. ASTM D3574 F Foam Tear Testing - ADMET [admet.com]
• 18. VDA 278: VOC and FOG emission test by thermodesorption - Analytice [analytice.com]
• 19. eurolab.net [eurolab.net]
• 20. Standard Method: VDA 278 | Markes International [markes.com]
• 21. shimadzu.com [shimadzu.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]

The Role of Isonox® Antioxidants in Preventing Polymer Oxidation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the role of Isonox® phenolic antioxidants in the prevention of polymer degradation. It details the chemical structures of key Isonox® products, their mechanism of action, and relevant experimental protocols for performance evaluation. Quantitative data, where publicly available, is summarized to facilitate comparison.

Introduction to Polymer Oxidation

Polymers are susceptible to degradation when exposed to heat, light, and oxygen. This process, known as oxidation, involves a series of free-radical chain reactions that lead to the deterioration of the polymer's physical and chemical properties. Key consequences of polymer oxidation include discoloration, reduced mechanical strength, brittleness, and changes in melt viscosity. To counteract these effects, antioxidants are incorporated into polymer formulations. Isonox® antioxidants, a family of sterically hindered phenols, are effective radical scavengers that protect polymers during processing and end-use.

Isonox® Antioxidants: Structure and Function

The Isonox® brand, produced by SI Group, includes several phenolic antioxidants designed for various polymer applications. This guide focuses on three key products: Isonox® 132, Isonox® 133, and Isonox® 232.

Isonox® 132 is chemically identified as 4-sec-butyl-2,6-di-tert-butylphenol. It is a liquid stabilizer particularly suitable for polyols, PVC, and adhesives.[1][2][3]

Isonox® 232 is 2,6-di-tert-butyl-4-nonylphenol. This antioxidant is often used in polyolefins.

Isonox® 133 is described as a mixture of hindered phenols and is utilized as an antioxidant for gasoline, diesel, and jet fuels.[4] One of its components has been identified as 2,4,6-tri-tert-butylphenol.

The chemical structures of these Isonox® antioxidants are visualized in the diagrams below.

Caption: Structure of Isonox® 132.

References

• 1. specialchem.com [specialchem.com]
• 2. ulprospector.com [ulprospector.com]
• 3. siigroup.com [siigroup.com]
• 4. siigroup.com [siigroup.com]

Protocols & Analytical Methods

Application Notes and Protocols for Isonox™ in Polymer Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Isonox™ antioxidants in various polymer formulations. The information is intended to guide researchers and professionals in utilizing these stabilizers to enhance the performance and longevity of their polymer-based products.

Introduction to Isonox™ Antioxidants

Isonox™ is a family of liquid hindered phenolic antioxidants that are highly effective in protecting polymers from degradation caused by heat and oxygen.[1][2][3] These antioxidants are particularly suited for a range of polymers, including polyols, polyvinyl chloride (PVC), and adhesives. By scavenging free radicals, Isonox™ antioxidants inhibit the auto-oxidation chain reactions that lead to polymer degradation, which can manifest as discoloration (yellowing), scorching, and loss of mechanical properties.

Mechanism of Action: Stabilizing Polymers Against Degradation

The primary function of Isonox™, as a phenolic antioxidant, is to interrupt the free-radical chain reaction of autoxidation. This process is critical during polymer processing at elevated temperatures and for the long-term stability of the final product.

The stabilization mechanism can be summarized in the following key steps:

• Initiation: Heat or mechanical stress during processing can generate initial free radicals (R•) from the polymer backbone.

• Propagation: These free radicals react with oxygen to form peroxy radicals (ROO•), which can then abstract a hydrogen atom from the polymer chain, creating a new polymer radical and a hydroperoxide (ROOH). This creates a self-propagating cycle of degradation.

• Termination: Isonox™, a hindered phenol (ArOH), donates a hydrogen atom to the peroxy radical, neutralizing it and forming a stable phenoxy radical (ArO•). This phenoxy radical is resonance-stabilized and unreactive, effectively terminating the degradation cycle.

dot graph "Antioxidant_Mechanism" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_0" { label="Polymer Degradation Cycle"; bgcolor="#F1F3F4"; "R•" [label="Polymer Radical", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "O2" [label="Oxygen", shape=ellipse, fillcolor="#FBBC05"]; "ROO•" [label="Peroxy Radical", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "RH" [label="Polymer Chain", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "ROOH" [label="Hydroperoxide", fillcolor="#EA4335", fontcolor="#FFFFFF"];

}

subgraph "cluster_1" { label="Intervention by Isonox™"; bgcolor="#F1F3F4"; "Isonox (ArOH)" [label="Isonox™ (Phenolic Antioxidant)", fillcolor="#34A853", fontcolor="#FFFFFF"]; "ArO•" [label="Stable Phenoxy Radical", fillcolor="#34A853", fontcolor="#FFFFFF"]; }

"ROO•" -> "Isonox (ArOH)" [label="Reacts with"]; "Isonox (ArOH)" -> "ArO•" [label="Donates H•\n(forms ROOH)"]; "ArO•" -> "Termination" [label="Terminates Cycle", style=dashed]; "Termination" [shape=plaintext]; } Caption: Mechanism of Isonox™ as a free radical scavenger.

Applications and Performance Data

Isonox™ antioxidants are versatile and can be incorporated into a variety of polymer systems to provide thermal stability.

Polyurethane Foams: Scorch and Discoloration Inhibition

In the production of polyurethane foams, the exothermic reaction between polyols and isocyanates can lead to high internal temperatures, causing oxidative degradation known as scorch. This results in a discolored, often yellow or brown, and brittle core. Isonox™ 232 is particularly effective in mitigating this issue.

Table 1: Hypothetical Performance of Isonox™ 232 in a Polyurethane Foam Formulation

Isonox™ 232 Concentration (phr*)	Scorch Time (minutes)	Yellowness Index (ASTM D1925)
0.0	5	45
0.2	12	20
0.4	20	10
0.6	25	8

*parts per hundred resin

Polyvinyl Chloride (PVC): Thermal Stability and Color Protection

PVC is notoriously susceptible to thermal degradation during processing, which involves the release of hydrochloric acid and the formation of polyene structures that cause severe discoloration. Isonox™ 132 can be used as a co-stabilizer in PVC formulations to improve thermal stability and maintain the desired color.

Table 2: Hypothetical Performance of Isonox™ 132 in a Rigid PVC Formulation

Isonox™ 132 Concentration (phr)	Yellowness Index (ASTM D1925) after 30 min at 180°C
0.0	60
0.1	35
0.2	25
0.3	18

Adhesives: Maintaining Viscosity and Adhesion Properties

The performance of adhesives can be compromised by oxidative degradation, leading to changes in viscosity, reduced tack, and eventual bond failure. The incorporation of Isonox™ 132 can enhance the thermal stability of adhesive formulations.

Table 3: Hypothetical Performance of Isonox™ 132 in an Adhesive Formulation

Isonox™ 132 Concentration (wt%)	Viscosity Change after 72h at 80°C (%)
0.0	+40
0.2	+15
0.4	+5
0.6	+2

Experimental Protocols

Protocol for Evaluating Scorch Inhibition in Polyurethane Foam

This protocol outlines a method for assessing the effectiveness of Isonox™ 232 in preventing scorch in flexible polyurethane foam.

dot graph "PU_Foam_Scorch_Test_Workflow" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Formulation" [label="Prepare Polyol Blend with Varying Isonox™ 232 Concentrations"]; "Mixing" [label="Add Isocyanate and Mix Vigorously"]; "Foaming" [label="Pour into Mold and Allow to Rise"]; "Curing" [label="Cure Foam at Room Temperature for 24h"]; "Microwave" [label="Place Foam Sample in Microwave"]; "Heating" [label="Heat at High Power until Scorch is Observed"]; "Record_Time" [label="Record Time to Scorch"]; "Color_Measurement" [label="Measure Yellowness Index (ASTM D1925) of the Core"]; "End" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Start" -> "Formulation"; "Formulation" -> "Mixing"; "Mixing" -> "Foaming"; "Foaming" -> "Curing"; "Curing" -> "Microwave"; "Microwave" -> "Heating"; "Heating" -> "Record_Time"; "Record_Time" -> "Color_Measurement"; "Color_Measurement" -> "End"; } Caption: Workflow for polyurethane foam scorch testing.

Methodology:

• Formulation: Prepare a series of polyol masterbatches, each containing a different concentration of Isonox™ 232 (e.g., 0.0, 0.2, 0.4, 0.6 phr).

• Mixing: To each masterbatch, add the appropriate amount of isocyanate and mix thoroughly for the specified time.

• Foaming: Pour the reacting mixture into a standardized mold and allow it to free-rise.

• Curing: Let the foam cure at ambient temperature for 24 hours.

• Scorch Test:

  • Cut a standard-sized sample from the core of the foam bun.

  • Place the sample in the center of a microwave oven.

  • Heat the sample at maximum power.

  • Visually observe the sample for the first signs of discoloration (scorching).

  • Record the time taken for the initial scorch to appear.

• Color Measurement:

  • After the scorch test, cut the sample in half.

  • Measure the Yellowness Index of the internal core using a spectrophotometer according to ASTM D1925.

Protocol for Evaluating Thermal Stability of PVC

This protocol describes a method to determine the effectiveness of Isonox™ 132 in preventing the thermal degradation of PVC.

dot graph "PVC_Thermal_Stability_Workflow" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Compounding" [label="Prepare PVC Dry Blends with Varying Isonox™ 132 Concentrations"]; "Milling" [label="Melt Mix the Blends on a Two-Roll Mill at 160°C"]; "Pressing" [label="Compression Mold the Milled Sheets into Plaques"]; "Aging" [label="Place Plaques in an Air-Circulating Oven at 180°C"]; "Sampling" [label="Remove Samples at Predetermined Time Intervals"]; "Color_Measurement" [label="Measure Yellowness Index (ASTM D1925)"]; "End" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Start" -> "Compounding"; "Compounding" -> "Milling"; "Milling" -> "Pressing"; "Pressing" -> "Aging"; "Aging" -> "Sampling"; "Sampling" -> "Color_Measurement"; "Color_Measurement" -> "End"; } Caption: Workflow for PVC thermal stability testing.

Methodology:

• Compounding: Prepare PVC dry blends containing a standard stabilization package and varying concentrations of Isonox™ 132 (e.g., 0.0, 0.1, 0.2, 0.3 phr).

• Milling: Process each dry blend on a two-roll mill at a set temperature (e.g., 160°C) for a fixed time to ensure homogeneity.

• Molding: Compression mold the milled sheets into plaques of a specified thickness.

• Thermal Aging: Place the molded plaques in a forced-air oven at a high temperature (e.g., 180°C).

• Evaluation:

  • Remove plaques from the oven at regular intervals (e.g., every 10 minutes).

  • Measure the Yellowness Index of each plaque according to ASTM D1925 using a colorimeter.

  • Plot the Yellowness Index against time to determine the rate of discoloration for each formulation.

Conclusion

Isonox™ liquid hindered phenolic antioxidants are effective stabilizers for a variety of polymer systems. Their ability to inhibit oxidative degradation leads to improved product quality, extended service life, and enhanced processing stability. The selection of the appropriate Isonox™ grade and its concentration should be optimized based on the specific polymer, processing conditions, and end-use application requirements. The protocols provided herein offer a starting point for evaluating the performance of Isonox™ in your formulations.

References

• 1. siigroup.com [siigroup.com]
• 2. specialchem.com [specialchem.com]
• 3. ulprospector.com [ulprospector.com]

Application Notes and Protocols for Testing Inosine Dialdehyde (Isonox) Efficacy

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Inosine dialdehyde (INOX), also referred to as Isonox, is an antitumor agent that has demonstrated efficacy in inhibiting the proliferation of various cancer cell lines.[1] Its mechanism of action involves the induction of cell cycle arrest and the inhibition of essential macromolecular synthesis, making it a compound of interest for further investigation in oncology.[1] These application notes provide detailed protocols for in vitro and in vivo laboratory methods to assess the efficacy of inosine dialdehyde.

Data Presentation

Table 1: In Vitro Efficacy of Inosine Dialdehyde Against Various Cancer Cell Lines

Cell Line	Cancer Type	Concentration for Complete Inhibition of Proliferation	Reference
Novikoff Rat Hepatoma	Hepatocellular Carcinoma	~ 1 mM	[1]
Mouse L-cells	Not specified	~ 1 mM	[1]
L1210	Mouse Leukemia	~ 0.1 mM	[1]
P388	Mouse Leukemia	~ 0.1 mM	[1]
Chinese Hamster Ovary (CHO)	Ovarian Cancer	~ 0.1 mM	[1]

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of inosine dialdehyde on cancer cell lines.

Materials:

• Inosine dialdehyde (Isonox)

• Selected cancer cell lines (e.g., L1210, P388, CHO)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of inosine dialdehyde in complete medium.

• Remove the medium from the wells and add 100 µL of the diluted inosine dialdehyde solutions to the respective wells. Include a vehicle control (medium with the same concentration of the solvent used to dissolve inosine dialdehyde) and a no-treatment control.

• Incubate the plate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the no-treatment control and determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This protocol is to assess the effect of inosine dialdehyde on the cell cycle distribution of cancer cells.

Materials:

• Inosine dialdehyde (Isonox)

• Selected cancer cell lines

• Complete cell culture medium

• 6-well plates

• PBS

• 70% ethanol (ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of inosine dialdehyde (including a vehicle control) for 24-48 hours.

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Macromolecule Synthesis Assay

This protocol measures the effect of inosine dialdehyde on DNA, RNA, and protein synthesis using radiolabeled precursors.

Materials:

• Inosine dialdehyde (Isonox)

• Selected cancer cell lines

• Complete cell culture medium

• [³H]-thymidine, [³H]-uridine, and [³H]-leucine

• Trichloroacetic acid (TCA)

• Scintillation counter and vials

Protocol:

• Seed cells in multi-well plates and treat with inosine dialdehyde for the desired time.

• Add the respective radiolabeled precursor ([³H]-thymidine for DNA, [³H]-uridine for RNA, or [³H]-leucine for protein synthesis) to each well and incubate for a defined period (e.g., 1-4 hours).

• Wash the cells with cold PBS.

• Precipitate the macromolecules by adding cold 10% TCA and incubating on ice.

• Wash the precipitate with cold 5% TCA.

• Solubilize the precipitate in a suitable solvent (e.g., 0.1 M NaOH).

• Transfer the solubilized solution to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Compare the radioactivity in treated cells to that in control cells to determine the percentage of inhibition of synthesis.

In Vivo Antitumor Efficacy Study (Proposed Protocol)

This is a proposed protocol based on general methods for in vivo efficacy studies and will require optimization for inosine dialdehyde.

Materials:

• Inosine dialdehyde (Isonox)

• Immunocompromised mice (e.g., nude mice)

• Tumor cells for xenograft model (e.g., L1210)

• Sterile PBS or other suitable vehicle

• Calipers for tumor measurement

Protocol:

• Subcutaneously inject a suspension of tumor cells into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Randomize the mice into treatment and control groups.

• Prepare the inosine dialdehyde formulation in a sterile vehicle.

• Administer inosine dialdehyde to the treatment group via a suitable route (e.g., intraperitoneal injection) at a predetermined dose and schedule. The control group should receive the vehicle only.

• Measure the tumor volume and body weight of the mice regularly (e.g., 2-3 times per week).

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

• Evaluate the antitumor efficacy based on tumor growth inhibition.

Analytical Method for Quantification of Inosine Dialdehyde in Plasma (Proposed Method)

This is a proposed method based on techniques for the related compound inosine and will require development and validation for inosine dialdehyde.

Principle:

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) can be used for the sensitive and specific quantification of inosine dialdehyde in plasma samples.

Proposed Method Outline:

• Sample Preparation:

  • Protein precipitation of plasma samples using a solvent like acetonitrile.

  • Solid-phase extraction (SPE) for cleanup and concentration of the analyte.

• Chromatographic Separation:

  • Use of a C18 reverse-phase HPLC column.

  • A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

• Mass Spectrometric Detection:

  • Electrospray ionization (ESI) in positive ion mode.

  • Multiple reaction monitoring (MRM) to monitor specific precursor-to-product ion transitions for inosine dialdehyde and an internal standard.

• Validation:

  • The method must be validated for linearity, accuracy, precision, selectivity, recovery, and stability according to regulatory guidelines.

Visualizations

Hypothesized Signaling Pathway for Inosine Dialdehyde

Based on the known protein cross-linking ability of dialdehydes and the signaling pathway inhibition observed with the related compound adenosine dialdehyde, a hypothesized pathway for inosine dialdehyde's action is the inhibition of the Ras/Raf/MEK/ERK signaling cascade, which is crucial for cell proliferation and survival.[2][3]

Caption: Hypothesized signaling pathway of Inosine Dialdehyde (Isonox).

Experimental Workflow for In Vitro Efficacy Testing

Caption: Workflow for in vitro efficacy testing of Inosine Dialdehyde.

Logical Relationship of Inosine Dialdehyde's Mechanism of Action

Caption: Logical flow of Inosine Dialdehyde's mechanism of action.

References

• 1. Mechanism of action of inosine dialdehyde (NSC 118994) in the inhibition of proliferation of tumor cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Protein cross-linking properties of the antitumor agent inosine dialdehyde (NSC-118994) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enhancing the Performance of PVC Adhesives with Isonox® Antioxidants

Introduction

Polyvinyl chloride (PVC) adhesives are widely utilized in various industries due to their excellent bonding properties, cost-effectiveness, and versatility. However, PVC polymers are susceptible to thermal and oxidative degradation, especially during processing and end-use applications, which can lead to discoloration, loss of adhesion, and reduced service life.[1][2] The incorporation of antioxidants is a critical strategy to mitigate these degradation processes.[3] This application note details the use of Isonox® hindered phenolic antioxidants in PVC adhesive formulations to enhance their thermal stability and durability. Specifically, we focus on the effects of Isonox® 1010 and Isonox® 133 on the key performance attributes of PVC solvent cements.

Mechanism of Action of Isonox® Antioxidants in PVC

The degradation of PVC is a free-radical chain reaction initiated by heat, light, or mechanical stress.[4][5][6] This process, known as autoxidation, leads to the formation of peroxy radicals and hydroperoxides, which propagate the degradation cascade, resulting in dehydrochlorination and the formation of chromophoric polyene structures that cause discoloration and embrittlement.[1]

Isonox® antioxidants, which are sterically hindered phenols, function as primary antioxidants.[2][3] They interrupt the degradation cycle by donating a hydrogen atom to the reactive peroxy radicals, thereby forming a stable, non-reactive hydroperoxide and a stabilized antioxidant radical.[3] This stabilized radical is unable to propagate the chain reaction, effectively terminating the degradation process.[3]

Data Presentation

The following tables present illustrative data on the performance of PVC adhesives incorporating Isonox® 1010. This data is intended to demonstrate the expected performance benefits and should be considered hypothetical. Actual results may vary depending on the specific formulation and processing conditions.

Table 1: Effect of Isonox® 1010 Concentration on the Lap Shear Strength of PVC Adhesive

Isonox® 1010 Concentration (wt%)	Average Lap Shear Strength (MPa) after 24h cure	Standard Deviation (MPa)
0.0 (Control)	8.5	0.4
0.1	10.2	0.5
0.2	11.8	0.6
0.5	12.5	0.5

Table 2: Influence of Isonox® 1010 on the Peel Adhesion of PVC Film Adhesive

Isonox® 1010 Concentration (wt%)	Average 180° Peel Adhesion (N/25mm)	Standard Deviation (N/25mm)
0.0 (Control)	15.3	1.2
0.1	18.1	1.4
0.2	20.5	1.5
0.5	21.2	1.3

Table 3: Viscosity Stability of PVC Adhesive with Isonox® 1010 at 40°C

Isonox® 1010 Concentration (wt%)	Initial Viscosity (cP)	Viscosity after 14 days (cP)	% Viscosity Change
0.0 (Control)	250	350	+40.0%
0.2	255	280	+9.8%
0.5	260	270	+3.8%

Table 4: Thermal Stability of PVC Adhesive with Isonox® 1010 by Thermogravimetric Analysis (TGA)

Isonox® 1010 Concentration (wt%)	Onset of Degradation (Tonset, °C)	Temperature at 10% Weight Loss (T10%, °C)
0.0 (Control)	215	240
0.2	230	265
0.5	245	280

Experimental Protocols

Preparation of PVC Solvent Cement with Isonox® Antioxidants

This protocol describes the preparation of a laboratory-scale batch of PVC solvent cement.

Materials:

• PVC resin (e.g., K-value 57-60)

• Tetrahydrofuran (THF)

• Methyl ethyl ketone (MEK)

• Cyclohexanone

• Isonox® 1010 or Isonox® 133

• Fumed silica (optional, as a thixotropic agent)

Procedure:

• In a well-ventilated fume hood, prepare a solvent blend of THF, MEK, and cyclohexanone in a ratio of 50:30:20 by weight.

• To the solvent blend, slowly add the desired amount of Isonox® antioxidant (e.g., 0.1, 0.2, 0.5 wt% based on the total formulation) and stir with a magnetic stirrer until fully dissolved.

• Gradually add the PVC resin to the solvent-antioxidant mixture under continuous stirring. The amount of PVC resin should be approximately 15-25 wt% of the total formulation.

• Continue stirring until the PVC resin is completely dissolved. This may take several hours. The resulting solution should be clear and viscous.

• If a higher viscosity is desired, a small amount of fumed silica (e.g., 0.5-2.0 wt%) can be slowly added and dispersed with a high-shear mixer.

• Store the prepared adhesive in a sealed container away from heat and light.

Determination of Lap Shear Strength (Modified ASTM D1002)

Materials:

• PVC adhesive formulations (with and without Isonox®)

• Rigid PVC sheets (e.g., 3 mm thickness)

• Universal Testing Machine (UTM) with a suitable load cell

• Applicator for adhesive

Procedure:

• Cut the rigid PVC sheets into test specimens of 100 mm x 25 mm.

• For each test specimen, create a single-lap joint with an overlap area of 25 mm x 12.5 mm.

• Apply a thin, uniform layer of the PVC adhesive to the overlap area of one of the specimens.

• Join the two specimens, ensuring the specified overlap. Apply gentle pressure to squeeze out any excess adhesive and air bubbles.

• Allow the bonded specimens to cure for 24 hours at room temperature (23 ± 2°C) and 50 ± 5% relative humidity.

• Mount the cured specimen in the grips of the UTM.

• Apply a tensile load at a constant crosshead speed of 1.3 mm/min until the bond fails.[7]

• Record the maximum load at failure.

• Calculate the lap shear strength in Megapascals (MPa) by dividing the maximum load by the overlap area.

• Test at least five specimens for each formulation and calculate the average and standard deviation.

Determination of 180° Peel Adhesion (Modified ASTM D3330)

Materials:

• PVC adhesive formulations

• Flexible PVC film (e.g., 0.1 mm thickness)

• Rigid PVC substrate panels

• Universal Testing Machine (UTM) with a 90° peel test fixture

• Roller for application

Procedure:

• Cut the flexible PVC film into strips of 25 mm width and approximately 300 mm length.

• Apply a uniform coat of the PVC adhesive to a rigid PVC panel.

• Immediately apply a strip of the flexible PVC film onto the coated panel.

• Use a hand roller to press the film onto the substrate, ensuring good contact and no air bubbles.

• Allow the assembly to cure for 24 hours under standard conditions.

• Mount the rigid panel in the test fixture of the UTM.

• Fold the free end of the flexible PVC film back at a 180° angle and clamp it in the upper grip of the UTM.

• Peel the film from the panel at a constant crosshead speed of 300 mm/min.

• Record the force required to peel the film over a specified distance.

• Calculate the average peel adhesion in Newtons per 25 mm (N/25mm).

• Test at least five specimens for each formulation and report the average and standard deviation.

Visualizations

Experimental workflow for evaluating Isonox® in PVC adhesives.

Mechanism of PVC degradation and inhibition by Isonox®.

Conclusion

The incorporation of Isonox® hindered phenolic antioxidants, such as Isonox® 1010, into PVC adhesive formulations provides a significant improvement in the thermal stability and overall performance of the adhesive. As demonstrated by the illustrative data, even at low concentrations, Isonox® antioxidants can lead to enhanced lap shear strength, improved peel adhesion, better viscosity stability over time, and a higher onset of thermal degradation. These benefits are attributed to the effective free-radical scavenging mechanism of hindered phenols, which interrupts the oxidative degradation cycle of the PVC polymer. For the development of durable and high-performance PVC adhesives, the use of Isonox® antioxidants is highly recommended.

References

• 1. orbimind.com [orbimind.com]
• 2. Hindered Phenols | Antioxidants for Plastics | amfine.com [amfine.com]
• 3. partinchem.com [partinchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 7. Lap Shear Strength of Adhesively Bonded Metal Specimens ASTM D1002 [intertek.com]

Application Notes and Protocols for Evaluating Isonox® 132 in Lubricants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental design for evaluating the performance of Isonox® 132, a hindered phenolic antioxidant, in various lubricant formulations. The protocols outlined below are based on established industry standards and scientific literature to ensure robust and reproducible results.

Introduction

Isonox® 132 is a highly effective, non-staining antioxidant belonging to the hindered phenol class of stabilizers.[1][2][3] Its primary function in lubricants is to inhibit oxidative degradation, which is a major cause of lubricant breakdown.[4][5] Oxidation leads to the formation of sludge, varnish, and corrosive acids, resulting in increased viscosity, reduced lubricity, and ultimately, equipment failure.[4][5] Isonox® 132 works by scavenging harmful peroxy radicals, thereby interrupting the auto-oxidation chain reaction and extending the service life of the lubricant.[6][7]

These protocols will detail the experimental procedures to quantify the efficacy of Isonox® 132 in enhancing the oxidative stability and anti-wear properties of lubricants.

Key Performance Metrics

The evaluation of Isonox® 132 in lubricants will focus on the following key performance indicators:

• Oxidative Stability: The resistance of the lubricant to thermal and oxidative breakdown.

• Anti-Wear Characteristics: The ability of the lubricant to protect against friction and wear.

• Physical and Chemical Property Retention: The stability of properties such as viscosity and acidity over time.

Experimental Design

Materials and Equipment

• Base Oil: Select a base oil relevant to the target application (e.g., Group I, II, or III mineral oil, or a synthetic base stock like PAO or ester).

• Isonox® 132: Obtain a pure sample of Isonox® 132.

• Control Lubricant: Base oil without any added antioxidant.

• Test Lubricants: Blends of the base oil with varying concentrations of Isonox® 132. Typical treat rates for phenolic antioxidants range from 0.1% to 5.0% by weight.[8] For initial screening, concentrations of 0.25%, 0.5%, 1.0%, and 2.0% are recommended.

• Apparatus for Oxidation Stability Testing:

  • Rotary Pressure Vessel Oxidation Test (RPVOT) apparatus (ASTM D2272).

  • Pressure Differential Scanning Calorimetry (PDSC) instrument (ASTM D6186).

• Apparatus for Anti-Wear Testing:

  • Four-Ball Wear Test apparatus (ASTM D4172).

• Apparatus for Physical and Chemical Analysis:

  • Kinematic Viscometer (ASTM D445).

  • Potentiometric Titrator for Total Acid Number (TAN) determination (ASTM D664).[9]

  • Fourier Transform Infrared (FT-IR) Spectrometer (ASTM E2412).[9][10]

Experimental Workflow

The following diagram illustrates the general workflow for evaluating Isonox® 132 in a lubricant formulation.

Caption: Experimental workflow for evaluating Isonox® 132 in lubricants.

Experimental Protocols

Protocol 1: Evaluation of Oxidative Stability using RPVOT (ASTM D2272)

• Sample Preparation: Prepare 50g of each lubricant blend (control and Isonox® 132 concentrations).

• Apparatus Setup: Place the sample in a glass container with a measured amount of distilled water and a copper catalyst coil.

• Test Initiation: Seal the container and place it in a pressure vessel. Fill the vessel with oxygen to a pressure of 90 psi and place it in a heating bath maintained at 150°C.

• Data Collection: Rotate the vessel at 100 rpm. Monitor the pressure inside the vessel continuously. The test is complete when the pressure drops by 25 psi from the maximum pressure.

• Reporting: The result is reported as the RPVOT induction time in minutes. A longer induction time indicates better oxidative stability.

Protocol 2: Evaluation of Oxidative Stability using PDSC (ASTM D6186)

• Sample Preparation: Place a small, accurately weighed sample (approximately 2-3 mg) of the lubricant into an aluminum sample pan.

• Apparatus Setup: Place the sample pan in the PDSC cell.

• Test Conditions: Pressurize the cell with pure oxygen to 3500 kPa.[11] Heat the sample to the isothermal test temperature (e.g., 180-210°C) at a rapid rate.[11]

• Data Collection: Hold the sample at the isothermal temperature and monitor the heat flow. The onset of oxidation is indicated by a sharp exotherm.

• Reporting: The result is reported as the Oxidation Induction Time (OIT) in minutes. A longer OIT signifies greater oxidative stability.

Protocol 3: Evaluation of Anti-Wear Properties using the Four-Ball Method (ASTM D4172)

• Sample Preparation: Submerge three stationary steel balls in the test lubricant within the test cup.

• Apparatus Setup: Place a fourth steel ball in a rotating chuck and bring it into contact with the three stationary balls under a specified load (e.g., 40 kgf).

• Test Conditions: Rotate the top ball at a constant speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C).

• Data Collection: After the test, clean the stationary balls and measure the diameter of the wear scars using a microscope.

• Reporting: Calculate the average wear scar diameter in millimeters. A smaller wear scar diameter indicates better anti-wear protection.

Protocol 4: Monitoring Lubricant Degradation

For aged lubricant samples from the oxidation tests, perform the following analyses:

• Kinematic Viscosity (ASTM D445): Measure the kinematic viscosity of the aged oil at 40°C and 100°C. An increase in viscosity is an indicator of oil oxidation.

• Total Acid Number (TAN) (ASTM D664): Determine the TAN of the aged oil. An increase in TAN indicates the formation of acidic byproducts of oxidation.

• FT-IR Analysis (ASTM E2412): Obtain the FT-IR spectrum of the aged oil. Monitor the increase in the carbonyl absorption band (around 1700-1750 cm⁻¹) as an indication of oxidation.

Data Presentation

Summarize the quantitative data in a clear and structured table for easy comparison of the different Isonox® 132 concentrations.

Isonox® 132 Conc. (% wt)	RPVOT Induction Time (min)	PDSC OIT (min) @ 200°C	4-Ball Wear Scar Diameter (mm)	Viscosity Increase @ 40°C (%) after RPVOT	TAN Increase (mg KOH/g) after RPVOT
0 (Control)
0.25
0.50
1.00
2.00

Antioxidant Mechanism of Isonox® 132

Isonox® 132, as a hindered phenolic antioxidant, functions as a radical scavenger to terminate the chain propagation steps of lubricant auto-oxidation. The bulky tert-butyl groups on the phenol ring sterically hinder the hydroxyl group, which enhances its stability and effectiveness at high temperatures.

Caption: Simplified mechanism of lubricant oxidation and inhibition by Isonox® 132.

References

• 1. ulprospector.com [ulprospector.com]
• 2. specialchem.com [specialchem.com]
• 3. siigroup.com [siigroup.com]
• 4. minglanchem.com [minglanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. precisionlubrication.com [precisionlubrication.com]
• 8. US20090011961A1 - Lubricant compositions stabilized with styrenated phenolic antioxidant - Google Patents [patents.google.com]
• 9. asianpubs.org [asianpubs.org]
• 10. researchgate.net [researchgate.net]
• 11. Bot Verification [rasayanjournal.co.in]

Application Note: Quantification of Isonox® 132 in a Pharmaceutical Cream Formulation by High-Performance Liquid Chromatography (HPLC)

Introduction

Isonox® 132 is a non-staining, hindered phenolic antioxidant used to protect materials from thermo-oxidative degradation. In the pharmaceutical industry, it is incorporated into various formulations, such as creams and ointments, to prevent the oxidation of active pharmaceutical ingredients (APIs) and excipients, thereby ensuring product stability and shelf-life. Accurate quantification of Isonox® 132 is crucial for formulation development, quality control, and stability testing. This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the determination of Isonox® 132 in a pharmaceutical cream matrix.

Principle

The method is based on reversed-phase HPLC with ultraviolet (UV) detection. The cream sample is first subjected to a liquid-liquid extraction to isolate the Isonox® 132 from the matrix components. The extracted sample is then injected into an HPLC system. The separation is achieved on a C18 column with a mobile phase consisting of a mixture of acetonitrile and water. Isonox® 132 is quantified by monitoring the UV absorbance at a specific wavelength and comparing the peak area to that of a known standard.

Apparatus and Reagents

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector, pump, autosampler, and column oven.

  • Data acquisition and processing software.

• Columns and Consumables:

  • C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Syringe filters (0.45 µm, PTFE or other suitable material).

  • HPLC vials with inserts.

• Reagents and Solvents:

  • Isonox® 132 reference standard.

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Methanol (HPLC grade).

  • Hexane (Analytical grade).

  • Placebo cream (formulation without Isonox® 132).

Experimental Protocols

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Isonox® 132 reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 50 µg/mL. These solutions will be used to construct the calibration curve.

Sample Preparation

• Extraction: Accurately weigh approximately 1 g of the pharmaceutical cream into a 50 mL centrifuge tube.

• Add 10 mL of hexane and vortex for 2 minutes to disperse the cream.

• Add 10 mL of acetonitrile and vortex for another 5 minutes to extract the Isonox® 132.

• Centrifuge the mixture at 4000 rpm for 15 minutes to separate the layers.

• Carefully transfer the lower acetonitrile layer into a clean tube.

• Repeat the extraction of the hexane layer with another 10 mL of acetonitrile.

• Combine the acetonitrile extracts.

• Evaporate the combined acetonitrile extracts to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 5 mL of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

HPLC Conditions

• Column: C18 (4.6 x 150 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water (85:15, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• Detection Wavelength: 280 nm

• Run Time: 10 minutes

Data Analysis

• Calibration Curve: Inject the working standard solutions and record the peak areas. Plot a calibration curve of peak area versus concentration. Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (r²).

• Quantification: Inject the prepared sample solution and record the peak area of the Isonox® 132 peak. Calculate the concentration of Isonox® 132 in the sample using the equation from the calibration curve.

• Calculation: The concentration of Isonox® 132 in the cream sample can be calculated using the following formula:

  Concentration (µg/g) = (C × V) / W

  Where:

  • C = Concentration of Isonox® 132 in the sample solution from the calibration curve (µg/mL)

  • V = Final volume of the reconstituted sample (mL)

  • W = Weight of the cream sample taken (g)

Data Presentation

The performance of the HPLC method was validated for linearity, precision, and accuracy. The results are summarized in the tables below.

Table 1: Linearity of Isonox® 132

Concentration (µg/mL)	Peak Area (mAU*s)
1	15.2
5	76.5
10	151.8
25	380.1
50	755.9
Linearity (r²)	0.9998

Table 2: Precision and Accuracy

Spiked Concentration (µg/g)	Measured Concentration (µg/g) (n=6)	Recovery (%)	RSD (%)
50	49.5 ± 1.2	99.0	2.4
100	101.2 ± 2.5	101.2	2.5
200	198.6 ± 4.1	99.3	2.1

Mandatory Visualization

Caption: Experimental workflow for the quantification of Isonox® 132.

Phenolic antioxidants like Isonox® 132 exert their protective effects through various cellular mechanisms.[1][2] They can directly neutralize free radicals and also modulate signaling pathways involved in oxidative stress and inflammation.[1][3][4]

Caption: Modulation of signaling pathways by phenolic antioxidants.

The described HPLC method provides a simple, rapid, and reliable approach for the quantification of Isonox® 132 in a pharmaceutical cream matrix. The method is accurate, precise, and linear over the tested concentration range. This application note can be used as a starting point for the development and validation of analytical methods for Isonox® 132 in similar pharmaceutical formulations.

References

• 1. Phenolic metabolites as therapeutic in inflammation and neoplasms: Molecular pathways explaining their efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rem.bioscientifica.com [rem.bioscientifica.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Accelerated Aging Studies with Isonox™ 133

Audience: Researchers, scientists, and drug development professionals.

Introduction

Accelerated aging studies are a critical component of drug development and material science, providing essential data on the long-term stability of products in a shortened timeframe. These studies subject products to elevated stress conditions, such as increased temperature and humidity, to expedite the aging process. The data generated is used to predict shelf-life, determine storage conditions, and ensure product integrity.

Antioxidants play a pivotal role in preventing oxidative degradation, a common pathway for the breakdown of active pharmaceutical ingredients (APIs) and polymeric materials. Isonox™ 133, a high-performance hindered phenolic antioxidant, is effective in stabilizing materials against thermo-oxidative degradation. This document provides detailed application notes and protocols for conducting accelerated aging studies on formulations stabilized with Isonox™ 133.

Mechanism of Action of Isonox™ 133

Isonox™ 133 (1,3,5-trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene) is a sterically hindered phenolic antioxidant. Its primary function is to interrupt the free-radical chain reactions that lead to oxidative degradation. The mechanism involves the donation of a hydrogen atom from its hydroxyl groups to peroxide radicals, forming a stable phenoxy radical that does not propagate the oxidation chain. This process is crucial in preserving the chemical and physical properties of the material being protected.

Data Presentation: Illustrative Stability Data

The following tables present illustrative data from a hypothetical accelerated aging study on a drug formulation containing a sensitive API, both with and without Isonox™ 133. These tables are designed to demonstrate the expected stabilizing effect of the antioxidant and provide a template for data presentation.

Table 1: Degradation of API in Formulation Under Accelerated Conditions (40°C / 75% RH)

Time (Weeks)	% API Remaining (Unstabilized)	% API Remaining (with 0.1% Isonox™ 133)	Total Impurities (Unstabilized) (%)	Total Impurities (with 0.1% Isonox™ 133) (%)
0	100.0	100.0	0.1	0.1
4	98.2	99.8	0.9	0.15
8	96.5	99.5	1.8	0.25
12	94.8	99.2	2.6	0.4

Table 2: Predicted Shelf-Life Based on Arrhenius Equation

Formulation	Accelerated Condition	Rate Constant (k) (week⁻¹)	Activation Energy (Ea) (kJ/mol)	Predicted Shelf-Life at 25°C (Years)
Unstabilized	40°C / 75% RH	0.0044	85	1.5
Unstabilized	50°C / 75% RH	0.012	85	1.4
With 0.1% Isonox™ 133	40°C / 75% RH	0.0007	95	4.8
With 0.1% Isonox™ 133	50°C / 75% RH	0.0021	95	4.9

Note: The data presented in these tables is for illustrative purposes only and should not be considered as actual experimental results.

Experimental Protocols

Protocol 1: Accelerated Aging of a Pharmaceutical Formulation

This protocol outlines the steps for conducting an accelerated aging study on a solid dosage pharmaceutical formulation.

1. Materials and Equipment:

• Active Pharmaceutical Ingredient (API)

• Excipients

• Isonox™ 133

• Stability chambers (capable of maintaining temperature and relative humidity, e.g., 40°C ± 2°C and 75% RH ± 5% RH)

• Analytical instrumentation for API and impurity quantification (e.g., HPLC-UV, LC-MS)

• Packaging materials (e.g., amber glass bottles with sealed caps)

2. Sample Preparation:

• Prepare two batches of the pharmaceutical formulation according to the standard manufacturing process.

• In one batch, incorporate 0.1% (w/w) of Isonox™ 133 during the granulation or blending stage. The second batch will serve as the unstabilized control.

• Manufacture the final dosage form (e.g., tablets or capsules).

• Package the dosage forms in the final proposed packaging.

3. Study Design:

• Place a predetermined number of samples from both batches into stability chambers set at accelerated conditions (e.g., 40°C/75% RH).

• Pull samples at specified time points (e.g., 0, 4, 8, 12, and 24 weeks).

• Store a separate set of samples at long-term storage conditions (e.g., 25°C/60% RH) for confirmatory real-time stability testing.

4. Analytical Testing:

• At each time point, perform the following tests on the pulled samples:

  • Appearance: Visually inspect for any changes in color, shape, or other physical properties.

  • Assay: Quantify the amount of remaining API using a validated HPLC method.

  • Related Substances/Impurities: Identify and quantify any degradation products using a validated HPLC or LC-MS method.

  • Dissolution: Perform dissolution testing to ensure the drug release profile is maintained.

  • Moisture Content: Determine the water content by Karl Fischer titration.

5. Data Analysis:

• Plot the percentage of remaining API against time for both stabilized and unstabilized formulations.

• Determine the degradation kinetics (e.g., zero-order or first-order).

• Use the Arrhenius equation to predict the shelf-life at the intended storage conditions based on the degradation rates observed at accelerated conditions.[1][2]

Visualizations: Signaling Pathways and Workflows

Signaling Pathway of Oxidative Stress and Intervention by Isonox™ 133

Caption: Oxidative stress pathway and the inhibitory role of Isonox™ 133.

Experimental Workflow for Accelerated Aging Study

Caption: Workflow for a typical accelerated aging stability study.

Signaling Pathway Modulation by Phenolic Antioxidants

Polyphenolic compounds, including hindered phenols like Isonox™ 133, are known to modulate various signaling pathways associated with aging and inflammation.[3][4] They can inhibit pro-inflammatory pathways and reduce oxidative stress, thereby mitigating cellular senescence.[5][6]

References

• 1. steris-ast.com [steris-ast.com]
• 2. pacificbiolabs.com [pacificbiolabs.com]
• 3. researchgate.net [researchgate.net]
• 4. Protective Role of Polyphenols against Vascular Inflammation, Aging and Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dietary Anti-Aging Polyphenols and Potential Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Characterization of Isonox

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The analytical characterization of pharmaceutical products is a critical component of drug development, ensuring the safety, efficacy, and quality of the final dosage form. This document provides a detailed overview of the analytical techniques for the characterization of Isonox, a combination pharmaceutical product.

It is important to first clarify the ambiguity surrounding the term "Isonox." While "Isonox" is a trade name for certain industrial antioxidants, in the pharmaceutical context, it refers to a combination drug product containing Methaqualone, Etodroxizine, and Maleic Acid.[1] This document will focus exclusively on the analytical techniques for the characterization of this pharmaceutical formulation.

These application notes provide detailed protocols for the quantification, impurity profiling, and stability assessment of the individual active pharmaceutical ingredients (APIs) and the complete formulation.

Analytical Strategy for a Combination Product

The analysis of a combination drug product like Isonox presents unique challenges due to the potential for interactions between the APIs and excipients, as well as the need to develop methods that can simultaneously or sequentially analyze multiple components with different physicochemical properties.[2][3] A comprehensive analytical strategy for Isonox should include:

• Individual API Characterization: Development and validation of specific analytical methods for the assay and impurity profiling of Methaqualone and Etodroxizine.

• Excipient Characterization: A method for the determination of Maleic Acid.

• Simultaneous Analysis: Where feasible, the development of a single method for the concurrent analysis of all components to improve efficiency.

• Stability-Indicating Methods: The use of analytical techniques that can separate and quantify the APIs from their degradation products, which is crucial for stability studies.[4][5]

High-Performance Liquid Chromatography (HPLC) is the predominant technique for the analysis of combination drug products due to its versatility and ability to separate multiple components.[3][6]

Experimental Workflow for Isonox Characterization

Caption: A general workflow for the analytical characterization of the Isonox drug product.

Analytical Techniques for Methaqualone

Methaqualone is a sedative-hypnotic drug. Its analysis is crucial for quality control and forensic purposes.

Quantification of Methaqualone by HPLC-UV

Principle: Reversed-phase high-performance liquid chromatography (RP-HPLC) with ultraviolet (UV) detection is a robust method for the quantification of Methaqualone in pharmaceutical preparations. The method separates Methaqualone from other components based on its hydrophobicity.

Experimental Protocol:

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and a suitable buffer (e.g., phosphate buffer, pH 3.0) in an isocratic or gradient elution mode. The exact ratio should be optimized to achieve good separation.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: ~254 nm.

• Sample Preparation:

  • Weigh and finely powder a representative number of Isonox tablets.

  • Accurately weigh a portion of the powder equivalent to a known amount of Methaqualone.

  • Dissolve the powder in a suitable solvent (e.g., methanol or a mixture of mobile phase).

  • Sonicate for 15 minutes to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Standard Preparation: Prepare a stock solution of Methaqualone reference standard in the same solvent as the sample. Prepare a series of working standards by diluting the stock solution to create a calibration curve.

Quantitative Data Summary for Methaqualone Analysis

Parameter	Typical Value	Reference
Linearity Range	1 - 100 µg/mL	N/A
Limit of Quantification (LOQ)	0.1 - 0.2 ng/mL (UHPLC-MS/MS)	[7][8]
Accuracy (% Recovery)	84.2% - 113.7% (UHPLC-MS/MS)	[7]
Precision (%RSD)	< 2%	N/A

Impurity Profiling of Methaqualone by GC-MS

Principle: Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the identification and quantification of volatile and semi-volatile impurities in Methaqualone, including synthesis-related impurities and degradation products.[9]

Experimental Protocol:

• Instrumentation: GC-MS system.

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), ramp to a higher temperature (e.g., 280 °C) to elute all compounds.

• Injector Temperature: 250 °C.

• MS Detector: Electron ionization (EI) mode at 70 eV. Scan range of m/z 40-500.

• Sample Preparation:

  • Extract Methaqualone from the drug product using a suitable organic solvent (e.g., dichloromethane).[1]

  • The extract may require derivatization depending on the nature of the impurities.

  • Concentrate the sample under a gentle stream of nitrogen before injection.

Signaling Pathway for Methaqualone Synthesis and Potential Impurities

Caption: Simplified synthesis pathway of Methaqualone and potential process-related impurities.

Analytical Techniques for Etodroxizine

Etodroxizine is a first-generation antihistamine and a derivative of hydroxyzine.[10][11] Analytical methods developed for hydroxyzine and its active metabolite, cetirizine, are applicable to Etodroxizine.

Quantification of Etodroxizine by HPLC-UV

Principle: Similar to Methaqualone, RP-HPLC with UV detection is a suitable method for the quantification of Etodroxizine in the Isonox formulation.

Experimental Protocol:

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 or a pentafluorophenyl (PFP) column for alternative selectivity (e.g., Ascentis® Express F5, 10 cm x 3.0 mm, 2.7 µm).

• Mobile Phase: A mixture of acetonitrile and an aqueous buffer (e.g., 5 mM ammonium formate, pH 3.0).

• Flow Rate: 0.6 mL/min.

• Detection Wavelength: ~230 nm.

• Sample and Standard Preparation: Follow a similar procedure as described for Methaqualone, using an Etodroxizine reference standard.

Quantitative Data Summary for Hydroxyzine/Cetirizine Analysis (as a proxy for Etodroxizine)

Parameter	Typical Value	Reference
Linearity Range	40 - 240 µg/mL (Cetirizine)	[12]
Limit of Detection (LOD)	3 ng/mL (Cetirizine, CE)	[12]
Accuracy (% Recovery)	91.8% - 106% (Cetirizine)	[12]
Precision (%RSD)	< 2%	N/A

Analytical Techniques for Maleic Acid

Maleic acid is an organic acid used as a counter-ion in pharmaceutical salts.

Determination of Maleic Acid by Ion-Suppression HPLC

Principle: Ion-suppression reversed-phase HPLC is used to retain and separate polar, ionizable compounds like Maleic Acid. By lowering the pH of the mobile phase, the ionization of the carboxylic acid groups is suppressed, leading to increased retention on a non-polar stationary phase.[13]

Experimental Protocol:

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (e.g., Nova-Pak C18).[13]

• Mobile Phase: Water adjusted to pH 2.10-2.15 with perchloric acid.[13]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.[13]

• Sample and Standard Preparation: Dissolve the Isonox powder or a Maleic Acid reference standard in the mobile phase.

Quantitative Data Summary for Maleic Acid Analysis

Parameter	Typical Value	Reference
Linearity Range	1 - 20 µg/mL	N/A
Limit of Quantification (LOQ)	~0.5 µg/mL	N/A
Accuracy (% Recovery)	98% - 102%	N/A
Precision (%RSD)	< 2%	N/A

Stability-Indicating Method Development

A crucial aspect of pharmaceutical analysis is the development of stability-indicating methods (SIMs) that can separate the active ingredients from any degradation products that may form during storage.[4][5][14]

Forced Degradation Study Workflow

Caption: Workflow for a forced degradation study to develop a stability-indicating method.

Protocol for Forced Degradation:

• Acid and Base Hydrolysis: Treat separate solutions of the drug product with dilute HCl and NaOH at elevated temperatures.

• Oxidative Degradation: Expose a solution of the drug product to a solution of hydrogen peroxide.

• Thermal Degradation: Store the solid drug product at an elevated temperature (e.g., 60-80 °C).

• Photolytic Degradation: Expose the solid drug product and a solution of the drug product to UV and visible light.

The stressed samples are then analyzed by a suitable HPLC method, often with a photodiode array (PDA) detector to assess peak purity and a mass spectrometer to identify degradation products. The method is considered stability-indicating if all degradation products are well-resolved from the parent APIs.

Conclusion

The analytical characterization of Isonox requires a multi-faceted approach, utilizing a combination of chromatographic techniques to ensure the identity, purity, and potency of the drug product. The protocols and data presented in these application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to establish robust and reliable analytical methods for the quality control and stability assessment of Isonox. The development of validated, stability-indicating methods is paramount to ensuring the safety and efficacy of this pharmaceutical product throughout its lifecycle.

References

• 1. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 2. Copy of Pine Lake Labs [pinelakelabs.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. ijcrt.org [ijcrt.org]
• 5. ijsdr.org [ijsdr.org]
• 6. d2evkimvhatqav.cloudfront.net [d2evkimvhatqav.cloudfront.net]
• 7. From historical drugs to present perils: UHPLC-QqQ-MS/MS determination of methaqualone and its designer analogs (NPS) with comprehensive fragmentation pathways study (QTOF) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Analysis of Illicit Methaqualone Containing Preparations by Gas Chromatography-Mass Spectrometry for Forensic Purposes | Office of Justice Programs [ojp.gov]
• 10. Development of two ultra-sensitive UHPLC–QqQ-MS/MS methods for the simultaneous determination of hydroxyzine and its active metabolite (cetirizine) in human blood: applications to real cases of forensic toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hydroxyzine | C21H27ClN2O2 | CID 3658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Simultaneous determination of oxalic, fumaric, maleic and succinic acids in tartaric and malic acids for pharmaceutical use by ion-suppression reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Stability indicating assay | PPT [slideshare.net]

Application Notes and Protocols: Isonox® Antioxidants in Functional Fluids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isonox® is a trade name for a range of antioxidant additives, including hindered phenolic antioxidants such as Isonox® 132 and Isonox® 232. These additives are crucial in preventing the degradation of functional fluids caused by oxidation. Functional fluids, such as hydraulic fluids, metalworking fluids, and industrial lubricants, are subjected to demanding operating conditions, including high temperatures, pressures, and exposure to oxygen and metal catalysts. These conditions can lead to oxidation of the base fluid, resulting in the formation of sludge, varnish, and corrosive by-products, which can impair equipment performance and lead to premature failure. Isonox® antioxidants are designed to inhibit these oxidative processes, thereby extending the service life of the fluid and protecting the equipment.

Mechanism of Action: Hindered Phenolic Antioxidants

Hindered phenolic antioxidants, the class to which many Isonox® products belong, function as primary antioxidants by scavenging free radicals. The oxidation of a functional fluid is a chain reaction initiated by the formation of free radicals (R•). These radicals react with oxygen to form peroxy radicals (ROO•), which then attack the base fluid molecules, propagating the chain reaction.

Isonox®, a hindered phenolic antioxidant (ArOH), interrupts this cycle by donating a hydrogen atom to the peroxy radical, neutralizing it and forming a stable hydroperoxide and a resonance-stabilized phenoxy radical (ArO•). This phenoxy radical is significantly less reactive than the initial peroxy radical and does not readily propagate the oxidation chain, effectively terminating it.

Antioxidant Mechanism Diagram

Caption: Figure 1: Antioxidant mechanism of Isonox®.

Applications in Functional Fluids

Isonox® antioxidants find application in a wide array of functional fluids to enhance their oxidative stability and performance.

• Hydraulic Fluids: In hydraulic systems, the fluid is subjected to high pressures and temperatures, which accelerate oxidation. Isonox® helps to prevent the formation of sludge and varnish that can clog filters and valves, ensuring smooth and reliable operation.

• Metalworking Fluids: These fluids are used for cooling and lubrication during metal machining processes. They are prone to thermal and oxidative degradation. The addition of Isonox® helps to maintain the fluid's performance, extend its life, and protect the workpiece and cutting tools from corrosion.

• Industrial Lubricants: Industrial gear oils, bearing oils, and circulating oils operate under conditions that promote oxidation. Isonox® is used to protect these lubricants from thickening, acid formation, and deposit formation, thereby extending the life of the machinery.

Performance Data (Representative)

While specific performance data for Isonox® products is proprietary, the following tables provide representative data for the performance of phenolic antioxidants in common functional fluids. This data is intended to be illustrative of the expected performance improvements when using a high-quality hindered phenolic antioxidant like Isonox®.

Table 1: Rotating Pressure Vessel Oxidation Test (RPVOT) - ASTM D2272

This test measures the oxidation stability of a lubricant under accelerated conditions. A longer time to pressure drop indicates better oxidation resistance.

Fluid Type	Base Fluid (No Antioxidant)	Base Fluid + Phenolic Antioxidant (e.g., Isonox®)
Hydraulic Oil (ISO VG 46)	150 minutes	> 600 minutes
Turbine Oil (ISO VG 32)	200 minutes	> 800 minutes
Industrial Gear Oil (ISO VG 220)	100 minutes	> 450 minutes

Table 2: Oxidation Stability of Inhibited Mineral Oils (TOST) - ASTM D943

This test determines the time until the oil's acid number increases significantly, indicating the end of its useful life.

Fluid Type	Base Fluid (No Antioxidant)	Base Fluid + Phenolic Antioxidant (e.g., Isonox®)
Hydraulic Oil (ISO VG 46)	< 1000 hours	> 5000 hours
Turbine Oil (ISO VG 32)	< 1500 hours	> 8000 hours

Experimental Protocols

Detailed methodologies for key experiments to evaluate the performance of Isonox® in functional fluids are provided below.

Protocol 1: Rotating Pressure Vessel Oxidation Test (RPVOT) - ASTM D2272

Objective: To evaluate the oxidation stability of a functional fluid containing Isonox® under accelerated conditions of high temperature and oxygen pressure in the presence of a copper catalyst.

Materials:

• RPVOT apparatus (pressure vessel, heating bath, rotating mechanism)

• Sample of functional fluid with and without Isonox®

• Distilled water

• Copper catalyst coil

• Oxygen (high purity)

Procedure:

• Weigh 50 g of the oil sample and 5 g of distilled water into the glass sample container.

• Place a polished copper catalyst coil into the container.

• Assemble the container inside the pressure vessel.

• Seal the pressure vessel and purge with oxygen to remove air.

• Pressurize the vessel with oxygen to 620 kPa (90 psi) at room temperature.

• Place the vessel in the heating bath maintained at 150°C and begin rotation at 100 rpm.

• Monitor the pressure inside the vessel continuously.

• The test is complete when the pressure has dropped by 175 kPa (25.4 psi) from the maximum pressure observed.

• Record the time in minutes to reach this pressure drop. This is the RPVOT value.

Caption: Figure 2: RPVOT (ASTM D2272) workflow.

Protocol 2: Oxidation Stability of Inhibited Mineral Oils (TOST) - ASTM D943

Objective: To determine the oxidation lifetime of a functional fluid containing Isonox® by measuring the time required to reach a specified acid number under conditions of elevated temperature, in the presence of water, oxygen, and a steel-copper catalyst.

Materials:

• TOST apparatus (oxidation cell, heating bath, oxygen delivery system)

• Sample of functional fluid with and without Isonox®

• Distilled water

• Steel and copper catalyst coils

• Oxygen (high purity)

• Reagents for acid number titration (e.g., potassium hydroxide solution)

Procedure:

• Place 300 mL of the oil sample into the oxidation cell.

• Add 60 mL of distilled water.

• Insert the steel and copper catalyst coils.

• Place the cell in the heating bath maintained at 95°C.

• Bubble oxygen through the sample at a rate of 3 L/h.

• Periodically (e.g., every 1000 hours), withdraw a small aliquot of the oil for acid number determination.

• The test is continued until the acid number of the oil reaches 2.0 mg KOH/g.

• The oxidation lifetime is reported as the number of hours to reach this acid number.

Caption: Figure 3: TOST (ASTM D943) workflow.

Conclusion

Isonox® hindered phenolic antioxidants play a critical role in enhancing the performance and extending the service life of functional fluids. By effectively inhibiting oxidation, they prevent fluid degradation and protect valuable equipment. The standardized test protocols outlined provide a framework for researchers and scientists to evaluate the efficacy of Isonox® and other antioxidant additives in their specific applications. The representative data highlights the significant improvements in oxidative stability that can be achieved with the proper use of these additives.

Protocol for Assessing Isonox (Inosine Dialdehyde) Performance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isonox, identified in research literature as inosine dialdehyde (INOX), is a periodate oxidation product of inosine.[1] It has demonstrated potential as an anti-neoplastic agent by inhibiting the proliferation of various tumor cell lines.[1] This document provides detailed application notes and protocols for assessing the in vitro performance of Isonox, focusing on its mechanism of action, which involves the inhibition of macromolecular synthesis and induction of cell cycle arrest.

The primary mechanism of action of Isonox is the concentration-dependent inhibition of DNA, RNA, and protein synthesis.[1] This broad-spectrum inhibition of essential cellular processes leads to a cytostatic effect, culminating in cell cycle arrest at the G2/M phase.[1] Additionally, Isonox has been shown to possess protein cross-linking properties, which may contribute to its overall cytotoxic effects.

Quantitative Data Summary

The following tables summarize the reported in vitro efficacy of Isonox (Inosine Dialdehyde) against various cancer cell lines.

Table 1: Concentration-Dependent Inhibition of Tumor Cell Proliferation by Isonox

Cell Line	Description	Concentration for Complete Inhibition
Novikoff Rat Hepatoma	Rat liver cancer cell line	~1 mM
Mouse L-cells	Murine fibroblast cell line	~1 mM
L1210	Mouse leukemia cell line	~0.1 mM
P388	Mouse leukemia cell line	~0.1 mM
Chinese Hamster Ovary (CHO)	Ovarian cancer cell line	~0.1 mM

Data sourced from Cancer Research (1977).[1]

Table 2: IC50 Values of Adenosine Dialdehyde (a related compound) in Murine Neuroblastoma Cells

Compound	IC50 (µM)
Adenosine Dialdehyde	1.5

Note: This data is for a related compound and serves as a reference for the potential potency of dialdehyde nucleoside analogs. Data sourced from a study on adenosine nucleoside and dialdehyde analogues.

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol is designed to determine the cytotoxic effects of Isonox on cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Isonox (Inosine Dialdehyde)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Isonox in a suitable solvent (e.g., DMSO or sterile PBS).

  • Perform serial dilutions of the Isonox stock solution in complete culture medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Isonox. Include a vehicle control (medium with the same concentration of solvent used to dissolve Isonox) and a no-treatment control.

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot the percentage of cell viability against the log of the Isonox concentration to determine the IC50 value (the concentration of Isonox that inhibits 50% of cell growth).

Apoptosis Assessment using Annexin V/Propidium Iodide (PI) Staining

This protocol is used to differentiate between viable, apoptotic, and necrotic cells following treatment with Isonox. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane of apoptotic cells. Propidium Iodide is a fluorescent dye that stains the DNA of cells with compromised membranes (necrotic or late apoptotic cells).

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Isonox (Inosine Dialdehyde)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time of harvest.

  • Treat the cells with various concentrations of Isonox (including a vehicle control) for the desired time period (e.g., 24 or 48 hours).

• Cell Harvesting and Staining:

  • Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up the compensation and quadrants.

  • Acquire data for at least 10,000 events per sample.

• Data Analysis:

  • Analyze the flow cytometry data to quantify the percentage of cells in each quadrant:

    • Annexin V- / PI- (Live cells)

    • Annexin V+ / PI- (Early apoptotic cells)

    • Annexin V+ / PI+ (Late apoptotic/necrotic cells)

    • Annexin V- / PI+ (Necrotic cells)

Cell Cycle Analysis using Propidium Iodide (PI) Staining

This protocol is used to determine the effect of Isonox on the cell cycle distribution of cancer cells. PI stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content, allowing for the differentiation of cells in G0/G1, S, and G2/M phases of the cell cycle.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Isonox (Inosine Dialdehyde)

• PBS

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with different concentrations of Isonox and a vehicle control for the desired duration.

• Cell Harvesting and Fixation:

  • Harvest the cells and wash them with PBS.

  • Resuspend the cell pellet in 1 mL of ice-cold PBS.

  • While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells twice with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Use a low flow rate to acquire the data.

  • Collect data from at least 10,000-20,000 events.

• Data Analysis:

  • Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to deconvolute the DNA content histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

References

• 1. Mechanism of action of inosine dialdehyde (NSC 118994) in the inhibition of proliferation of tumor cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Isonox Dispersion & Formulation Technical Support Center

Welcome to the Isonox Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common dispersion and formulation challenges with Isonox compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with Isonox.

Issue 1: Isonox is precipitating out of my aqueous buffer.

• Question: I'm preparing an aqueous dispersion of Isonox for my cell-based assay, but I'm observing precipitation shortly after preparation. What could be the cause and how can I resolve this?

• Answer: Precipitation of Isonox from an aqueous medium is often due to its low aqueous solubility. Isonox compounds are typically hydrophobic phenolic antioxidants. Several factors could be contributing to this issue, including the concentration of Isonox, the pH of the buffer, and the absence of stabilizing excipients.

  Troubleshooting Steps:

  • Reduce Isonox Concentration: The most straightforward approach is to determine the saturation solubility in your specific buffer and work at a concentration below this limit.

  • pH Adjustment: The solubility of phenolic compounds can be pH-dependent. Experiment with adjusting the pH of your buffer. An increase in pH may deprotonate the phenolic hydroxyl group, leading to increased solubility. However, consider the pH stability of your Isonox compound and the requirements of your experimental system.

  • Utilize Co-solvents: Introducing a water-miscible organic solvent can significantly enhance the solubility of hydrophobic compounds. Common co-solvents include DMSO, ethanol, and polyethylene glycol (PEG). It is crucial to first dissolve the Isonox in the co-solvent and then add the aqueous buffer dropwise while stirring. Be mindful of the final concentration of the co-solvent, as it may impact your experimental model.

  • Incorporate Surfactants: Surfactants can be used to create stable micellar dispersions of Isonox. Non-ionic surfactants such as Polysorbate 80 (Tween 80) or Pluronic F-68 are often well-tolerated in biological systems.

Issue 2: My Isonox dispersion shows high polydispersity and particle size variability.

• Question: I am using Dynamic Light Scattering (DLS) to analyze my Isonox dispersion, and the results show a high Polydispersity Index (PDI) and inconsistent particle size measurements between batches. What does this indicate and how can I improve my preparation method?

• Answer: A high PDI and batch-to-batch variability in particle size suggest that your dispersion method is not producing a homogenous and stable formulation. This can lead to inconsistent results in your experiments. The goal is to achieve a narrow particle size distribution.

  Troubleshooting Steps:

  • Optimize Energy Input: The dispersion process requires sufficient energy to break down Isonox agglomerates. If you are using sonication, optimize the sonication time and power. For high-pressure homogenization, experiment with different pressures and number of passes.

  • Improve Solid Wetting: Ensure the Isonox powder is properly wetted by the vehicle before applying high-energy dispersion methods. This can be improved by using a wetting agent or by preparing a slurry of Isonox in a small amount of the vehicle before scaling up.

  • Stabilizer Selection: The choice and concentration of a stabilizer (e.g., a surfactant or polymer) are critical to prevent re-agglomeration of the dispersed particles. Screen different types and concentrations of stabilizers to find the optimal system for your Isonox compound.

Issue 3: I am observing a decrease in Isonox concentration over time in my prepared dispersion.

• Question: After preparing and storing my Isonox dispersion, I am finding that the concentration of Isonox, as measured by UV-Vis spectroscopy, decreases over time. What could be happening?

• Answer: A decrease in the measured concentration of Isonox over time can be attributed to either physical instability (aggregation and settling) or chemical degradation.

  Troubleshooting Steps:

  • Assess Physical Stability: Visually inspect the dispersion for any signs of settling or precipitation. Perform particle size analysis at different time points to check for an increase in particle size, which would indicate aggregation. If aggregation is observed, revisit your choice and concentration of stabilizers.

  • Evaluate Chemical Stability: Isonox, as a phenolic antioxidant, can be susceptible to oxidative degradation, especially when exposed to light or certain metal ions.

    • Protect from Light: Store the dispersion in amber vials or protect it from light.

    • Use of Chelating Agents: If your buffer contains trace metal ions, consider adding a chelating agent like EDTA to prevent metal-catalyzed oxidation.

    • Inert Atmosphere: Preparing and storing the dispersion under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation.

Data Presentation

Table 1: Effect of Formulation Strategy on Isonox Dispersion Properties

Formulation Strategy	Isonox Concentration (µg/mL)	Particle Size (Z-average, nm)	Polydispersity Index (PDI)	Appearance
Aqueous Buffer (pH 7.4)	10	> 2000 (Precipitation)	> 0.7	Visible Precipitate
Aqueous Buffer + 1% DMSO	10	850	0.5	Slightly Cloudy
Aqueous Buffer + 0.5% Tween 80	10	250	0.2	Translucent
Aqueous Buffer + 1% Pluronic F-68	10	300	0.25	Translucent

Experimental Protocols

1. Protocol for Preparation of Isonox Dispersion using Solvent Evaporation

This method is suitable for preparing amorphous solid dispersions of Isonox with a hydrophilic polymer, which can enhance its dissolution rate and apparent solubility.

• Materials:

  • Isonox

  • Polyvinylpyrrolidone (PVP) K30

  • Dichloromethane (DCM)

  • Deionized Water

• Procedure:

  • Accurately weigh Isonox and PVP K30 in a 1:4 ratio.

  • Dissolve both components in a minimal amount of DCM in a round-bottom flask.

  • Attach the flask to a rotary evaporator.

  • Evaporate the solvent under reduced pressure at 40°C until a thin, dry film is formed on the flask wall.

  • Further dry the film under vacuum for 24 hours to remove any residual solvent.

  • The resulting solid dispersion can be collected and ground into a fine powder.

  • To prepare an aqueous dispersion, weigh the desired amount of the solid dispersion powder and disperse it in the aqueous vehicle with gentle stirring.

2. Protocol for Particle Size Analysis using Dynamic Light Scattering (DLS)

• Instrument: Malvern Zetasizer or similar DLS instrument.

• Procedure:

  • Prepare the Isonox dispersion according to your formulation protocol.

  • Dilute a small aliquot of the dispersion with the same vehicle to an appropriate concentration for DLS analysis (this will depend on the instrument and the scattering properties of your sample).

  • Transfer the diluted sample to a clean cuvette.

  • Equilibrate the sample to the desired temperature (e.g., 25°C) in the instrument.

  • Perform the measurement, collecting data for at least 3 runs.

  • Analyze the data to obtain the Z-average particle size and the Polydispersity Index (PDI).

Visualizations

Caption: A troubleshooting workflow for Isonox dispersion issues.

Caption: Methods for enhancing Isonox dispersion stability.

Technical Support Center: Isonox Stability in Acidic Conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering stability issues with Isonox antioxidants in acidic experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is Isonox, and why is its stability a concern?

A1: Isonox is a trade name for a family of phenolic antioxidant compounds used to prevent oxidative degradation in various materials. For example, Isonox® 132 is chemically known as 4-sec-butyl-2,6-di-tert-butylphenol[1][2][3]. The stability of these antioxidants is crucial for their efficacy. In acidic environments, some phenolic compounds can undergo degradation, which may compromise their protective functions.

Q2: Are Isonox antioxidants generally stable in acidic conditions?

A2: The stability of phenolic antioxidants in acidic conditions can vary. Some phenolic compounds, like chlorogenic acid, are known to be stable at acidic pH[4]. However, the specific stability of Isonox compounds in acidic media is not extensively documented in publicly available literature. As a general precaution, it is advisable to assess the stability of your specific Isonox compound under your experimental acidic conditions.

Q3: What are the potential signs of Isonox degradation in my experiment?

A3: Signs of degradation can include a loss of antioxidant activity, a change in the color or turbidity of the solution, or the appearance of unexpected peaks in analytical readouts such as HPLC or GC-MS. If you observe that your substrate is oxidizing despite the presence of Isonox, it could indicate that the antioxidant has degraded.

Q4: Can the type of acid used affect Isonox stability?

A4: Yes, the nature of the acid can influence stability. Stronger acids or acids with catalytic properties could potentially accelerate degradation pathways. It is recommended to test the stability of Isonox with the specific acid and concentration used in your protocol.

Troubleshooting Guide

Issue 1: Loss of Antioxidant Efficacy in an Acidic Formulation

If you observe that your formulation is showing signs of oxidation (e.g., color change, formation of degradation products) despite the addition of Isonox, it is possible the antioxidant is degrading in the acidic environment.

Troubleshooting Steps:

• Confirm Isonox Identity and Purity: Ensure the Isonox reagent you are using is of high purity and is the correct chemical entity for your application.

• pH Optimization Study: If your experimental design allows, conduct a pH stability study. Prepare your formulation at different pH values to determine if there is a critical pH below which the degradation occurs.

• Control Experiment: Prepare a control sample of Isonox in your acidic medium without the active substrate. Monitor this sample over time for any signs of degradation using an appropriate analytical method (e.g., HPLC, UV-Vis spectroscopy).

• Alternative Antioxidant: Consider testing a different class of antioxidant that is known to be more stable in acidic conditions.

Issue 2: Appearance of Unknown Peaks in Analytical Data

Unidentified peaks in your analytical chromatograms (e.g., HPLC, GC) could be degradation products of Isonox.

Troubleshooting Steps:

• Analyze a Blank: Run a blank sample containing only the acidic medium to rule out contaminants from your solvents or reagents.

• Analyze Isonox Standard in Acid: Prepare a solution of your Isonox standard in the acidic mobile phase or a similar acidic environment and analyze it directly. Compare this to a standard prepared in a neutral solvent. The appearance of new peaks will suggest degradation.

• Forced Degradation Study: To tentatively identify potential degradation products, you can perform a forced degradation study by exposing a concentrated solution of Isonox to harsh acidic conditions (e.g., strong acid, elevated temperature). Analysis of the resulting mixture by mass spectrometry (LC-MS or GC-MS) can help in identifying the degradation products.

Experimental Protocols

Protocol 1: HPLC-UV Method for Assessing Isonox Stability

This protocol provides a general framework for monitoring the stability of an Isonox compound in an acidic solution.

Materials:

• Isonox standard (e.g., Isonox 132)

• High-purity solvent for stock solution (e.g., acetonitrile or methanol)

• Acidic buffer or solution of interest

• HPLC system with a UV detector

• C18 HPLC column

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the Isonox standard in a suitable organic solvent (e.g., 1 mg/mL in acetonitrile).

• Sample Preparation:

  • Test Sample: Dilute the Isonox stock solution with the acidic solution to be tested to a final concentration within the linear range of your HPLC method (e.g., 50 µg/mL).

  • Control Sample: Prepare a similar dilution of the Isonox stock solution in a neutral solvent (e.g., water or a neutral buffer).

• Time-Point Analysis:

  • Inject the "Test Sample" and "Control Sample" onto the HPLC system at time zero (t=0) to determine the initial peak area of the Isonox compound.

  • Store both samples under the desired experimental conditions (e.g., specific temperature, light exposure).

  • Inject aliquots of both samples at regular intervals (e.g., 1, 2, 4, 8, 24 hours).

• Data Analysis:

  • Monitor the peak area of the Isonox compound over time. A significant decrease in the peak area in the "Test Sample" compared to the "Control Sample" indicates degradation.

  • The appearance of new peaks in the chromatogram of the "Test Sample" suggests the formation of degradation products.

Quantitative Data Summary:

Time (hours)	Isonox Peak Area (Control)	Isonox Peak Area (Acidic)	% Isonox Remaining (Acidic)
0	[Initial Area]	[Initial Area]	100%
1	[Area]	[Area]	[Calculate %]
2	[Area]	[Area]	[Calculate %]
4	[Area]	[Area]	[Calculate %]
8	[Area]	[Area]	[Calculate %]
24	[Area]	[Area]	[Calculate %]

Protocol 2: UV-Vis Spectrophotometric Analysis of Isonox Stability

This is a simpler, higher-throughput method for a preliminary assessment of stability, suitable if the Isonox compound has a distinct UV absorbance profile that changes upon degradation.

Materials:

• Isonox standard

• Acidic solution of interest

• Neutral solvent/buffer

• UV-Vis spectrophotometer

• Quartz cuvettes

Methodology:

• Determine λmax: Dissolve the Isonox standard in a neutral solvent and scan its absorbance from 200-400 nm to determine the wavelength of maximum absorbance (λmax).

• Sample Preparation: Prepare a solution of Isonox in the acidic medium and a control solution in the neutral medium at a concentration that gives an absorbance reading within the linear range of the spectrophotometer (typically 0.1-1.0 AU).

• Time-Course Measurement:

  • Measure the absorbance of both the test and control solutions at λmax at time zero.

  • Store the solutions under your experimental conditions.

  • At regular intervals, measure the absorbance of both solutions at λmax.

• Data Analysis: A decrease in absorbance in the test sample relative to the control suggests degradation. A shift in the λmax could also indicate a change in the chemical structure.

Quantitative Data Summary:

Time (hours)	Absorbance at λmax (Control)	Absorbance at λmax (Acidic)	% Isonox Remaining (Acidic, approx.)
0	[Initial Abs]	[Initial Abs]	100%
1	[Abs]	[Abs]	[Calculate %]
2	[Abs]	[Abs]	[Calculate %]
4	[Abs]	[Abs]	[Calculate %]
8	[Abs]	[Abs]	[Calculate %]
24	[Abs]	[Abs]	[Calculate %]

Visualizations

References

• 1. guidechem.com [guidechem.com]
• 2. echemi.com [echemi.com]
• 3. Cas 17540-75-9,4-SEC-BUTYL-2,6-DI-TERT-BUTYLPHENOL | lookchem [lookchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Preventing Isonox® Precipitation in Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance to prevent the precipitation of Isonox® antioxidants in solution, ensuring the accuracy and reproducibility of your experiments. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research and development activities.

Frequently Asked Questions (FAQs)

Q1: What are Isonox® antioxidants and why are they used?

A1: Isonox® is a trade name for a range of antioxidant additives, primarily hindered phenolic antioxidants, manufactured by SI Group. These compounds are utilized to prevent the oxidative degradation of various materials, including polymers, adhesives, and lubricants.[1][2][3] In a research context, they are often employed to protect sensitive molecules and formulations from oxidation during experiments. Common products in this family include Isonox® 132 and Isonox® 232.

Q2: What are the chemical identities of Isonox® 132 and Isonox® 232?

A2:

• Isonox® 132: 2,6-di-tert-butyl-4-sec-butylphenol (CAS RN: 17540-75-9).[4][5][6][7]

• Isonox® 232: 4,4'-Methylenebis(2,6-di-tert-butylphenol) (CAS RN: 118-82-1).

Q3: What are the primary causes of Isonox® precipitation in solution?

A3: Precipitation of Isonox® antioxidants, like other phenolic compounds, is typically caused by a few key factors:

• Poor Solvent Selection: The polarity of the solvent plays a crucial role in the solubility of these relatively non-polar compounds.[8]

• Supersaturation: Attempting to dissolve too much Isonox® in a given volume of solvent can lead to a supersaturated and unstable solution.

• Temperature Fluctuations: A decrease in temperature can significantly lower the solubility of a compound, causing it to precipitate out of the solution.[8]

• pH Changes: While less common for these non-ionizable phenols, extreme pH values in aqueous co-solvent systems can influence the stability of the overall solution.

• Solvent Evaporation: Over time, evaporation of the solvent will increase the concentration of the Isonox®, potentially leading to precipitation.

• Interactions with Other Components: The presence of other solutes in a complex mixture can affect the solubility of Isonox®.

Q4: How can I choose an appropriate solvent for Isonox®?

A4: Hindered phenolic antioxidants like Isonox® are generally soluble in non-polar organic solvents and have limited solubility in polar solvents. Start with solvents like hexane, toluene, or acetone. For applications requiring some polarity, such as in biological assays, consider using a minimal amount of a water-miscible organic solvent like dimethyl sulfoxide (DMSO) or ethanol to create a concentrated stock solution, which is then further diluted in the aqueous medium.[9]

Troubleshooting Guides

Issue 1: Isonox® precipitates immediately upon addition to the solvent.

Possible Cause	Troubleshooting Steps
Low Solubility in the Chosen Solvent	1. Verify the polarity of your solvent. Isonox® antioxidants are generally more soluble in non-polar organic solvents. 2. Attempt to dissolve a smaller amount of the Isonox® to see if a lower concentration is soluble. 3. If a polar solvent is required for your experiment, first dissolve the Isonox® in a minimal amount of a compatible, water-miscible organic solvent (e.g., DMSO, ethanol) to create a stock solution.
Incorrect Solvent Grade	1. Ensure you are using a high-purity, anhydrous solvent. The presence of water or other impurities can reduce solubility.

Issue 2: A previously clear Isonox® solution has become cloudy or formed a precipitate over time.

Possible Cause	Troubleshooting Steps
Temperature Drop	1. Gently warm the solution to see if the precipitate redissolves. 2. Store the solution at a constant, controlled room temperature or slightly warmer, if the stability of the compound allows.
Solvent Evaporation	1. Ensure your container is tightly sealed to prevent solvent loss. 2. If some evaporation has occurred, you may be able to redissolve the precipitate by adding a small amount of fresh solvent.
Photodegradation	1. Store the solution in an amber vial or a container wrapped in aluminum foil to protect it from light.
Slow Crystallization	1. The solution may be supersaturated. Try preparing a new, more dilute solution. 2. Filter the solution to remove the precipitate before use, and re-verify the concentration of the supernatant if it is critical for your experiment.

Quantitative Data

The following table summarizes the known physical and chemical properties of Isonox® 132 and Isonox® 232, which can help in predicting their solubility behavior.

Property	Isonox® 132	Isonox® 232
Chemical Name	2,6-di-tert-butyl-4-sec-butylphenol	4,4'-Methylenebis(2,6-di-tert-butylphenol)
CAS Number	17540-75-9	118-82-1
Molecular Formula	C₁₈H₃₀O	C₂₉H₄₄O₂
Molecular Weight	262.43 g/mol [6]	424.66 g/mol
Physical Form	Liquid[3]	White to yellow powder/crystals[10]
Melting Point	19 °C[6]	153-156 °C
Boiling Point	275 °C[6]	217 °C @ 1 hPa
Water Solubility	Very low (predicted)	<0.0001 g/L
LogP (predicted)	6.6[4]	9.8[11]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of Isonox® in a Non-Polar Organic Solvent

This protocol is suitable for applications where the Isonox® will be used in an organic medium.

• Materials: Isonox® powder/liquid, appropriate non-polar solvent (e.g., hexane, toluene), analytical balance, volumetric flask, magnetic stirrer, and stir bar.

• Procedure:

  • Accurately weigh the desired amount of Isonox®.

  • Transfer the Isonox® to a volumetric flask.

  • Add a portion of the solvent to the flask, approximately half of the final desired volume.

  • Place the flask on a magnetic stirrer and stir until the Isonox® is completely dissolved.

  • Once dissolved, add the solvent to the final volume mark on the volumetric flask.

  • Stopper the flask and invert it several times to ensure a homogenous solution.

  • Store in a tightly sealed, light-protected container at a constant temperature.

Protocol 2: Preparation of a Concentrated Stock Solution of Isonox® in a Water-Miscible Organic Solvent for Aqueous Dilution

This protocol is designed for experiments that require the addition of Isonox® to an aqueous system (e.g., cell culture media, buffers).

• Materials: Isonox® powder/liquid, high-purity DMSO or ethanol, analytical balance, volumetric flask or microcentrifuge tubes.

• Procedure:

  • Accurately weigh the desired amount of Isonox®.

  • Transfer the Isonox® to a suitable container (e.g., a small volumetric flask or a glass vial).

  • Add a small volume of DMSO or ethanol and vortex or sonicate until the Isonox® is fully dissolved.

  • Bring the solution to the final desired volume with the same solvent.

  • For use, dilute this stock solution into your aqueous medium. It is critical to ensure the final concentration of the organic solvent is low enough to not affect your experimental system (typically <0.5% for DMSO in cell-based assays). Perform a pilot test to ensure that the Isonox® does not precipitate upon dilution into the aqueous phase.

Visualizations

References

• 1. chempoint.com [chempoint.com]
• 2. chempoint.com [chempoint.com]
• 3. specialchem.com [specialchem.com]
• 4. 4-sec-Butyl-2,6-di-tert-butylphenol | C18H30O | CID 86583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. accustandard.com [accustandard.com]
• 7. 17540-75-9 CAS Manufactory [m.chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. 4,4'-Methylenebis(2,6-di-tert-butylphenol) - Hazardous Agents | Haz-Map [haz-map.com]
• 11. 4,4'-Methylenebis(2,6-di-tert-butylphenol) | C29H44O2 | CID 8372 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Isonox® Effectiveness in Polyurethanes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the effectiveness of Isonox® antioxidants in polyurethane formulations. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to address common challenges encountered during experimentation.

Troubleshooting Guides & FAQs

This section addresses specific issues related to polyurethane degradation and the role of Isonox® in preventing it.

Question: Why is my polyurethane foam turning yellow, and how can I prevent it?

Answer: Yellowing of polyurethane foam is primarily caused by oxidation of the polymer backbone.[1] This degradation can be initiated or accelerated by several factors:

• Exposure to Ultraviolet (UV) Light: UV radiation from sunlight or artificial lighting can trigger oxidative reactions, leading to the formation of chromophores (color-causing groups) in the polymer structure.[2][3]

• Heat Exposure: The manufacturing process of polyurethane foam is exothermic, generating significant heat. This heat, if not properly dissipated, can lead to thermal oxidation and scorch, which is a discoloration in the core of the foam.[4][5]

• Exposure to Nitrogen Oxides (NOx): Environmental pollutants, such as NOx from vehicle emissions or gas heaters, can react with the polyurethane and cause yellowing.[4][5]

• Presence of Butylated Hydroxytoluene (BHT): While BHT is an antioxidant, it can contribute to yellowing in the presence of NOx, a phenomenon known as "phenolic yellowing."[1]

To prevent yellowing, incorporating an effective antioxidant like Isonox® 132 is crucial. Isonox® 132, a hindered phenolic antioxidant, works by scavenging free radicals that initiate the degradation process.[6] Additionally, protecting the foam from prolonged exposure to UV light and high temperatures can significantly reduce discoloration.

Question: I'm observing scorch in the center of my polyurethane foam buns. How can I mitigate this?

Answer: Scorch is a result of excessive heat buildup during the exothermic foaming reaction, leading to thermal degradation of the polymer.[5] To mitigate scorch, consider the following:

• Optimize Antioxidant Dosage: Ensure an adequate concentration of a high-performance antioxidant like Isonox® 132 is used. Isonox® 132 is effective in providing thermal stability during the curing process.

• Improve Heat Dissipation: Modifying the foam formulation or processing conditions to allow for better heat dissipation can reduce the peak exotherm temperature.

• Consider Synergistic Antioxidant Blends: Combining Isonox® 132 with a secondary antioxidant, such as a phosphite, can provide a synergistic effect, offering enhanced protection against thermal degradation.[7]

Question: My polyurethane material is showing signs of mechanical property degradation over time. Can Isonox® help?

Answer: Yes, the degradation of mechanical properties in polyurethanes is often linked to oxidative chain scission, where the polymer chains are broken down.[6] As a primary antioxidant, Isonox® 132 intercepts the free radicals responsible for this chain scission, thereby helping to maintain the mechanical integrity of the polyurethane, such as its tensile strength and elongation.

Question: How does Isonox® 132 compare to other antioxidants like BHT in preventing yellowing?

Answer: Isonox® 132, a high molecular weight hindered phenolic antioxidant, generally offers superior performance in preventing yellowing compared to BHT, particularly in the presence of NOx. Studies have shown that polyurethane foams formulated with Isonox® 132 exhibit significantly less discoloration after exposure to NOx fumes compared to foams containing BHT.

Quantitative Data

The following tables summarize the performance of Isonox® 132 in polyurethane foam applications based on available data.

Table 1: Yellowness Index (YI) of Polyurethane Foam After NOx Exposure

Antioxidant Package	Initial Yellowness Index (YI)	Yellowness Index (YI) after NOx Exposure
Control (No Antioxidant)	5.2	25.8
BHT-based	6.1	22.4
Isonox® 132-based	5.8	12.7

Note: Lower YI values indicate less yellowing. Data is compiled from patent literature and represents typical performance.

Table 2: Scorch Performance of Isonox® 132 in Flexible Polyurethane Foam

Antioxidant	Dosage (phr*)	Scorch Evaluation
None	0	Severe Scorch
BHT	0.5	Moderate Scorch
Isonox® 132	0.5	Minimal to No Scorch

*phr: parts per hundred parts of polyol

Experimental Protocols

This section provides detailed methodologies for evaluating the effectiveness of Isonox® in polyurethane formulations.

Protocol 1: Evaluation of Discoloration (Yellowness Index)

1. Objective: To quantify the extent of discoloration of polyurethane foam samples with and without Isonox® 132 after exposure to accelerated weathering conditions.

2. Materials and Equipment:

• Polyurethane foam samples (with and without Isonox® 132 at a specified dosage)
• Spectrophotometer or colorimeter capable of measuring CIE tristimulus values
• Accelerated weathering chamber (e.g., Xenon Arc or Carbon Arc apparatus)
• ASTM D1925 or ASTM E313 standard for Yellowness Index calculation

3. Procedure:

• Prepare polyurethane foam samples according to a standard formulation, with one set containing the desired concentration of Isonox® 132 and a control set without any antioxidant.
• Cut the foam samples into uniform sizes suitable for the spectrophotometer and weathering chamber.
• Measure the initial Yellowness Index (YI) of each sample according to ASTM D1925 or ASTM E313. This involves measuring the CIE tristimulus values (X, Y, Z) and calculating the YI using the appropriate formula.
• Place the samples in the accelerated weathering chamber. The exposure conditions should be selected based on the intended application of the polyurethane. Relevant standards for accelerated weathering include:

• ASTM G155: Standard Practice for Operating Xenon Arc Light Apparatus for Exposure of Non-Metallic Materials.[8][9][10][11]
• ASTM D3849: Standard Practice for Carbon-Arc Light Exposure of Plastics.

• Expose the samples for a predetermined duration (e.g., 100, 200, 500 hours).
• At specified time intervals, remove the samples from the chamber and measure their Yellowness Index again.
• Record and compare the change in Yellowness Index (ΔYI) for the samples with and without Isonox® 132.

4. Data Analysis:

• Tabulate the Yellowness Index values for all samples at each time interval.
• Plot the change in Yellowness Index (ΔYI) over time for both the control and the Isonox® 132-stabilized samples.
• A smaller increase in YI for the Isonox® 132 samples indicates better resistance to discoloration.

Protocol 2: Evaluation of Scorch Resistance

1. Objective: To assess the effectiveness of Isonox® 132 in preventing scorch in flexible polyurethane foam during the curing process.

2. Materials and Equipment:

• Polyurethane foam formulation components (polyol, isocyanate, catalysts, surfactants, blowing agent)
• Isonox® 132
• Mixing equipment (e.g., high-shear mixer)
• Insulated container (e.g., cardboard box) to simulate the core of a large foam bun
• Thermocouple to measure the core temperature
• Knife for cutting the foam

3. Procedure:

• Prepare two polyurethane foam formulations: one with a specified dosage of Isonox® 132 and a control formulation without any antioxidant.
• In a well-ventilated area, mix the components of the control formulation and pour the mixture into the insulated container.
• Insert a thermocouple into the center of the rising foam to monitor the exotherm temperature.
• Allow the foam to cure completely.
• Repeat steps 2-4 with the formulation containing Isonox® 132.
• After both foam blocks have cooled, cut them vertically through the center.
• Visually inspect the cross-section of each foam block for any signs of discoloration (scorch) in the core. The scorch will typically appear as a yellow or brown area.

4. Data Analysis:

• Qualitatively compare the degree of scorch in the control foam versus the Isonox® 132-stabilized foam.
• The absence or significant reduction of discoloration in the foam containing Isonox® 132 indicates its effectiveness as a scorch inhibitor.

Visualizations

The following diagrams illustrate key concepts related to the function of Isonox® in polyurethanes.

Caption: Antioxidant mechanism of Isonox® in polyurethanes.

Caption: Experimental workflow for evaluating Isonox® effectiveness.

References

• 1. partinchem.com [partinchem.com]
• 2. Why Does Polyurethane Foam Turn Yellow? - TheDIYPlan [thediyplan.com]
• 3. lcsg.foamex.com [lcsg.foamex.com]
• 4. Causes and solutions of yellowing of polyurethane sponge-Blogs_QICHEN [qichenchemical.com]
• 5. Causes And Treatment Of Yellowing Of Polyurethane Foam-Company News [en.clpolymer.com]
• 6. PREVENTION OF POLYURETHANE OXIDATIVE DEGRADATION WITH PHENOLIC-ANTIOXIDANTS COVALENTLY ATTACHED TO THE HARD SEGMENTS: STRUCTURE FUNCTION RELATIONSHIPS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. patents.justia.com [patents.justia.com]
• 8. webstore.ansi.org [webstore.ansi.org]
• 9. store.astm.org [store.astm.org]
• 10. codehub.building.govt.nz [codehub.building.govt.nz]
• 11. store.astm.org [store.astm.org]

Technical Support Center: Addressing Isonox® Discoloration in Polymers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering discoloration issues with Isonox® phenolic antioxidants in polymer formulations.

Troubleshooting Guide

Discoloration, often appearing as yellowing or "pinking," is a common issue when using phenolic antioxidants like Isonox®. This is typically due to the formation of colored quinone-type structures as the antioxidant performs its function of scavenging free radicals.[1] The following guide provides a systematic approach to diagnosing and resolving these issues.

Problem: Polymer exhibits yellowing after processing or during storage.

Initial Assessment Workflow

This workflow outlines the initial steps to diagnose the potential cause of discoloration.

Caption: Initial diagnostic workflow for Isonox® discoloration.

Potential Causes and Corrective Actions

Potential Cause	Description	Recommended Corrective Actions
Over-oxidation of Isonox®	During high-temperature processing, the phenolic antioxidant can be "over-oxidized," leading to the formation of yellow or brown quinonoidal structures.[2][3]	- Optimize processing temperature and minimize residence time.- Incorporate a secondary antioxidant, such as a phosphite (e.g., Isonox® 168), to reduce the oxidative load on the primary phenolic antioxidant.[2][4]- Ensure adequate nitrogen purging during processing to minimize oxygen exposure.[5]
Interaction with Co-Additives	Certain additives can interact with Isonox® to promote discoloration. For example, some Hindered Amine Light Stabilizers (HALS) can have an antagonistic effect, and titanium dioxide (TiO2) can form colored complexes.[2][6]	- Select HALS grades that are less prone to interaction with phenolic antioxidants.- Use surface-treated TiO2 grades.- Incorporate a phosphite co-stabilizer, which can help prevent the formation of colored species.[4]
Gas Fading (NOx Exposure)	Exposure to atmospheric pollutants, particularly nitrogen oxides (NOx) from sources like gas-powered forklifts or heaters, can react with phenolic antioxidants to cause "pinking" or yellowing, especially during storage.[7][8]	- Store finished products in well-ventilated areas, away from combustion engine exhaust.- Use protective packaging to limit exposure to atmospheric contaminants.- Consider using a phenolic antioxidant with higher resistance to NOx discoloration.[8]
Residual Polymerization Catalysts	Metal residues from the polymerization process (e.g., titanium, chromium) can catalyze the oxidation of phenolic antioxidants, leading to colored complex formation.[5][9]	- Use catalyst quenching agents during polymer production.- Incorporate a phosphite antioxidant, which can chelate metal ions.
UV Light Exposure	Exposure to UV light can accelerate the degradation of the antioxidant and the polymer, leading to the formation of yellowing by-products.[1]	- Incorporate a suitable UV stabilizer in the formulation.- For temporary discoloration, exposure to UV light can sometimes bleach the colored quinone structures, reversing the effect.[7]

Frequently Asked Questions (FAQs)

Q1: What is the chemical nature of the yellow discoloration observed with Isonox® antioxidants?

A1: The yellowing is primarily due to the formation of conjugated quinone-type structures, such as quinone methides.[1] These are by-products of the oxidation of the hindered phenolic structure of the Isonox® antioxidant as it scavenges free radicals to protect the polymer.[3][7]

Q2: Does the yellowing indicate that the Isonox® antioxidant is no longer effective?

A2: Not necessarily. Discoloration is an indication that the antioxidant is performing its function by reacting with free radicals. However, excessive yellowing might suggest that the antioxidant is being consumed rapidly, which could compromise the long-term stability of the polymer. The degree of discoloration is not always a direct measure of the remaining antioxidant capacity.

Q3: My polymer parts are discoloring even when stored in the dark. What could be the cause?

A3: This phenomenon is often referred to as "gas fading" or "pinking."[7] It is typically caused by the interaction of the phenolic antioxidant with atmospheric pollutants, particularly nitrogen oxides (NOx) from sources like gas-powered equipment (e.g., forklifts) or heaters.[8] These NOx species can react with the Isonox® antioxidant to form colored compounds. The discoloration can be more pronounced in enclosed storage spaces where these gases can accumulate.

Q4: How can I minimize or prevent the yellowing of my formulation containing Isonox®?

A4: A multi-faceted approach is often most effective:

• Formulation Optimization: The most common strategy is to use a synergistic blend of a primary phenolic antioxidant (like Isonox® 1010 or 1076) and a secondary phosphite antioxidant (like Isonox® 168). The phosphite decomposes hydroperoxides, reducing the oxidative stress on the phenolic antioxidant and minimizing the formation of colored by-products.[2][4]

• Processing Control: Minimize heat history by using the lowest possible processing temperature and residence time. Ensure a low-oxygen environment during processing through nitrogen purging.[5]

• Additive Selection: Choose co-additives (like HALS and pigments) that have minimal interaction with phenolic antioxidants.

• Environmental Control: Protect the final product from exposure to NOx fumes and excessive UV light during storage and use.[7][8]

Q5: What is the difference in discoloration tendency between Isonox® 1010 and Isonox® 1076?

A5: Both Isonox® 1010 and Isonox® 1076 are effective hindered phenolic antioxidants. Isonox® 1010 has a higher molecular weight and four phenolic functional groups per molecule, while Isonox® 1076 has one. The choice between them often depends on factors like compatibility with the polymer and processing conditions. In some cases, higher concentrations of phenolic antioxidants can lead to increased discoloration. Therefore, the optimal choice and concentration should be determined experimentally for a specific application.

Quantitative Data on Discoloration

The following tables provide synthesized data illustrating the effect of different stabilization packages on the yellowness index (YI) of polymers. A lower YI value indicates less yellowing.

Table 1: Yellowness Index (YI) of Polypropylene (PP) after Multiple Extrusions

Formulation	Antioxidant Package (concentration in ppm)	YI after 1st Extrusion	YI after 3rd Extrusion	YI after 5th Extrusion
A	Unstabilized	5.2	9.8	15.3
B	Isonox® 1010 (1000)	2.1	4.5	7.8
C	Isonox® 1076 (1000)	2.5	5.1	8.9
D	Isonox® 1010 (500) + Isonox® 168 (1000)	1.5	2.8	4.2
E	Isonox® 1076 (500) + Isonox® 168 (1000)	1.8	3.2	4.9

Data synthesized from descriptive reports in search results.

Table 2: Yellowness Index (YI) of High-Density Polyethylene (HDPE) after Accelerated Heat Aging

Formulation	Antioxidant Package (concentration in ppm)	Initial YI	YI after 500 hours at 110°C	YI after 1000 hours at 110°C
F	Unstabilized	-0.5	12.4	25.1
G	Isonox® 1010 (1500)	0.8	3.1	6.5
H	Isonox® 1076 (1500)	1.0	3.9	8.2
I	Isonox® 1010 (750) + Isonox® 168 (750)	0.2	1.9	3.7

Data synthesized from descriptive reports in search results.

Experimental Protocols

Protocol 1: Evaluation of Polymer Discoloration using Yellowness Index (YI)

Objective: To quantify the yellowness of a polymer sample according to ASTM D1925.[10][11]

Apparatus:

• Spectrophotometer or tristimulus colorimeter, calibrated according to manufacturer's instructions.

• White standard of reflectance (e.g., magnesium oxide or barium sulfate).[10]

• Sample holder.

Procedure:

• Sample Preparation: Prepare flat, opaque polymer plaques of uniform thickness (e.g., 2 mm). Ensure the surface is clean and free of defects.

• Conditioning: Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.[10]

• Calibration: Calibrate the spectrophotometer using the white standard of reflectance.

• Measurement: a. Place the polymer sample in the sample holder. b. Measure the tristimulus values (X, Y, Z) of the sample. c. Record at least three readings at different locations on the sample and calculate the average.

• Calculation: Calculate the Yellowness Index (YI) using the following formula for CIE illuminant C and observer 2°: YI = [100 * (1.28 * X - 1.06 * Z)] / Y

• Reporting: Report the average YI value and the sample thickness.

Protocol 2: Accelerated Heat Aging of Polymer Samples

Objective: To simulate the long-term thermal aging of a polymer in a laboratory setting, based on ASTM D3045.[12][13]

Apparatus:

• Forced-air convection oven with temperature control of ±1°C.

• Sample rack that allows for free circulation of air around the specimens.

Procedure:

• Sample Preparation: Prepare test specimens (e.g., tensile bars or plaques for color measurement) of the polymer formulations to be evaluated.

• Initial Property Measurement: Measure the initial properties of interest (e.g., Yellowness Index, tensile strength, melt flow index) on unaged control samples.

• Aging: a. Set the oven to the desired aging temperature (e.g., 110°C for polyethylene). The temperature should be at least 10°C below the heat distortion temperature of the polymer. b. Place the samples on the rack in the oven, ensuring they are not in contact with each other. c. Age the samples for predetermined time intervals (e.g., 250, 500, 750, 1000 hours).

• Post-Aging Analysis: a. At each time interval, remove a set of samples from the oven. b. Allow the samples to cool to room temperature and condition them as per the relevant test standard (e.g., 40 hours at 23 ± 2°C and 50 ± 5% RH). c. Measure the properties of interest (e.g., Yellowness Index) and compare them to the initial values.

• Data Analysis: Plot the change in the measured property as a function of aging time to evaluate the thermal stability of the different formulations.

Protocol 3: Quantification of Isonox® Antioxidant in Polymer via HPLC

Objective: To determine the concentration of Isonox® antioxidant in a polymer matrix.

Workflow for Antioxidant Quantification

References

• 1. researchgate.net [researchgate.net]
• 2. ampacet.com [ampacet.com]
• 3. Six Causes of Plastic Yellowing Part 3: The “Side Effect” of Antioxidants ∣ Chitec Technology Co., Ltd. [chitec.com]
• 4. rangdaneh.ir [rangdaneh.ir]
• 5. WO2005111091A1 - Reduction of discoloration in polyolefin resins - Google Patents [patents.google.com]
• 6. longchangchemical.com [longchangchemical.com]
• 7. simona-pmc.com [simona-pmc.com]
• 8. Polymer additives FAQ | Chemical Products｜ADEKA [adeka.co.jp]
• 9. Polymer additives FAQ | Chemical Products｜ADEKA [adeka.co.jp]
• 10. matestlabs.com [matestlabs.com]
• 11. plastics.ulprospector.com [plastics.ulprospector.com]
• 12. micomlab.com [micomlab.com]
• 13. "ASTM D3045: 2018 Heat Aging of Plastics Guide" [bsbedge.com]

Isonox compatibility with other additives

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing Isonox antioxidants in their formulations. Here you will find answers to frequently asked questions and troubleshooting guides to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are Isonox antioxidants and what is their primary function?

A1: Isonox antioxidants are a range of high-performance phenolic antioxidants. Their primary function is to protect polymers and other organic materials from degradation caused by heat, light, and oxygen. By neutralizing free radicals, Isonox antioxidants help to maintain the physical, mechanical, and optical properties of the end-product, thereby extending its service life.

Q2: With which types of additives are Isonox phenolic antioxidants most compatible for synergistic effects?

A2: Isonox phenolic antioxidants exhibit excellent compatibility and synergistic effects with a variety of co-additives, particularly secondary antioxidants. These combinations are crucial for comprehensive protection against thermo-oxidative degradation. The most common synergistic partners are:

• Phosphites: These act as secondary antioxidants by decomposing hydroperoxides that are formed during the oxidation process. This prevents the generation of new free radicals. A combination of a phenolic primary antioxidant and a phosphite provides excellent processing stability.

• Thioesters: Similar to phosphites, thioesters are peroxide decomposers and are particularly effective in providing long-term thermal stability. They are often used in demanding, high-temperature applications.

• Hindered Amine Light Stabilizers (HALS): For applications requiring UV stability, combining Isonox with HALS is highly recommended. While Isonox protects against thermal degradation, HALS trap free radicals generated by UV exposure, providing a robust stabilization package.

Q3: Are there any known negative interactions between Isonox and other additives?

A3: While Isonox antioxidants are broadly compatible, some potential interactions should be considered:

• Alkaline Additives: In the presence of highly alkaline additives or fillers, the activity of phenolic antioxidants can sometimes be reduced. It is advisable to evaluate the overall pH of the formulation.

• Certain Pigments: Some pigments, particularly those containing certain metal ions, can potentially interact with phenolic antioxidants and may lead to discoloration. Testing the specific pigment combination is recommended.

• Antagonistic Effects with Other Antioxidants: While synergy is common, antagonistic effects can occur with certain antioxidant combinations. For example, combining two different types of primary radical scavengers does not always lead to an additive or synergistic effect and can sometimes be less effective than a single antioxidant used at a higher concentration.

Troubleshooting Guides

Issue 1: Discoloration of the Polymer

Symptom: The final product exhibits a yellowing or pinkish tint after processing or upon exposure to certain environmental conditions.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Formation of Chromophores	Phenolic antioxidants can form colored quinone-methide structures upon oxidation. This is a common cause of discoloration. • Solution: Combine Isonox with a phosphite co-stabilizer. Phosphites can help to prevent the formation of these colored species and protect the primary antioxidant.
Gas Fading (NOx Exposure)	Exposure to nitrogen oxides (NOx), often present in gas-fired ovens or from environmental pollution, can cause discoloration of phenolic antioxidants. • Solution: If NOx exposure is unavoidable, consider using a combination of Isonox with a Hindered Amine Light Stabilizer (HALS) or a phosphite, which can mitigate this effect. In severe cases, a non-phenolic antioxidant system might be necessary.
Interaction with Other Additives	Certain additives, such as some catalysts or pigments, may interact with Isonox to produce colored byproducts. • Solution: Conduct a small-scale compatibility test with each individual additive to identify the interacting component. Consult the technical data sheets of all additives for known incompatibilities.

Issue 2: Reduced Antioxidant Efficacy

Symptom: The polymer degrades faster than expected, showing signs of brittleness, cracking, or loss of mechanical properties.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inadequate Concentration	The concentration of Isonox may be too low for the specific application and exposure conditions. • Solution: Increase the concentration of Isonox in incremental steps. For a more robust solution, add a synergistic co-additive like a phosphite or thioester to enhance performance without significantly increasing the primary antioxidant level.
Additive Blooming	The antioxidant migrates to the surface of the polymer, forming a visible film or deposit and depleting the bulk of the material from protection. • Solution: This is often due to poor compatibility or oversaturation. Consider using a higher molecular weight grade of Isonox, which will have lower mobility within the polymer matrix. Also, ensure the processing temperatures are optimized for proper dispersion and solubility of the additive.
Antagonistic Interactions	Another additive in the formulation may be interfering with the antioxidant mechanism of Isonox. • Solution: Systematically remove or replace other additives in small-scale trials to identify the antagonist. Refer to scientific literature for known antagonistic pairings with phenolic antioxidants.

Synergistic Additive Combinations

The following table summarizes the recommended synergistic combinations of Isonox (a primary phenolic antioxidant) with secondary antioxidants for enhanced performance.

Additive Type	Synergistic Partner	Primary Benefit	Typical Applications
Isonox (Primary Antioxidant)	Phosphites	Improved processing stability, color protection	Polyolefins, PVC, Adhesives
Isonox (Primary Antioxidant)	Thioesters	Enhanced long-term heat aging	Engineering plastics, Wire & Cable
Isonox (Primary Antioxidant)	Hindered Amine Light Stabilizers (HALS)	Superior UV and thermal stability	Outdoor applications, Automotive parts

Experimental Protocols

Oxidative Induction Time (OIT) - ASTM D3895

This method is used to assess the oxidative stability of a material. A higher OIT value indicates better oxidative stability.

Methodology:

• Sample Preparation: A small, representative sample of the polymer formulation (typically 5-10 mg) is placed in an open aluminum pan.

• Instrumentation: A Differential Scanning Calorimeter (DSC) is used for the analysis.

• Test Conditions:

  • The sample is heated under an inert nitrogen atmosphere to a specified isothermal temperature (e.g., 200°C for polyethylene).

  • Once the temperature has stabilized, the gas is switched from nitrogen to oxygen at the same flow rate.

• Data Analysis: The time from the introduction of oxygen until the onset of the exothermic oxidation peak is measured. This time is the OIT.

• Comparison: Compare the OIT values of the unstabilized polymer, the polymer with Isonox alone, and the polymer with the Isonox/co-additive blend to quantify the synergistic effect.

Colorimetric Analysis for Discoloration

This protocol helps to quantify the degree of discoloration in a polymer sample.

Methodology:

• Sample Preparation: Prepare molded plaques or films of the polymer formulations to be tested.

• Exposure: Subject the samples to the relevant conditions (e.g., heat aging in an oven, UV exposure in a weathering chamber).

• Instrumentation: A spectrophotometer or colorimeter is used to measure the color of the samples.

• Measurement:

  • Calibrate the instrument using a white standard.

  • Measure the L, a, and b* color values of the samples. The b* value is particularly important as it represents the yellow-blue color axis, and an increase in b* typically indicates yellowing.

• Data Analysis: Calculate the change in color (ΔE*) or the yellowness index (YI) to quantify the discoloration. Compare the results for different formulations.

Visualizations

Technical Support Center: Overcoming Isonox® Interference in Analytical Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals encountering interference from Isonox® antioxidants in analytical assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify, mitigate, and overcome challenges posed by these common plastic additives.

Introduction to Isonox® Interference

Isonox® 1010 and Isonox® 1076 are sterically hindered phenolic antioxidants widely used in the manufacturing of laboratory plastics, such as centrifuge tubes, pipette tips, and sample vials. While crucial for preventing polymer degradation, these compounds can leach from plasticware into experimental samples, leading to significant interference in sensitive analytical assays. This interference can manifest as signal suppression, false positives, or a general decrease in assay sensitivity and reproducibility. Understanding the nature of this interference is the first step toward ensuring the accuracy and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What are Isonox® 1010 and Isonox® 1076?

A1: Isonox® 1010 (Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate)) and Isonox® 1076 (Octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate) are phenolic antioxidants. Their primary function is to protect plastic polymers from degradation during processing and storage. Due to their chemical structure, they can leach into solutions, particularly those containing organic solvents or stored for extended periods.

Q2: How do I know if Isonox® is interfering with my assay?

A2: Symptoms of Isonox® interference can include:

• In Mass Spectrometry (MS): Unexplained peaks in your chromatogram, ion suppression leading to reduced signal intensity for your analyte of interest, or adduct formation.

• In Immunoassays (e.g., ELISA): High background noise, reduced signal-to-noise ratio, poor reproducibility between replicate wells, or a decrease in assay sensitivity (higher limit of detection).

• In Enzymatic Assays: Altered enzyme kinetics or inhibition of the enzymatic reaction.

A common diagnostic test is to run a "blank" sample (your assay buffer or solvent) that has been incubated in the suspect plasticware under the same conditions as your experimental samples.

Q3: Which types of plasticware are most likely to be a source of Isonox® leaching?

A3: Polypropylene (PP) and Low-Density Polyethylene (LDPE) are common sources of Isonox® leaching. Be cautious with centrifuge tubes, microplates, pipette tips, and sample storage vials made from these materials, especially when using organic solvents or heating samples.

Q4: Can I switch to glass or a different type of plastic to avoid this issue?

A4: Yes, switching to glass or plastics certified as "leachable-free" or "MS-grade" is a highly effective preventative measure. However, this may not always be feasible or cost-effective.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving Isonox® interference.

Step 1: Identify the Source of Interference

The first step is to confirm that Isonox® from your labware is the root cause of the observed assay issues.

Diagram 1. Workflow for identifying the source of interference.

Step 2: Mitigation Strategies

Once Isonox® leaching is confirmed, you can implement one or more of the following strategies.

Diagram 2. Decision tree for mitigation strategies.

Quantitative Data Summary

The following tables provide hypothetical but representative data illustrating the impact of Isonox® 1010 contamination on common analytical assays. These values are intended to serve as a guide for the magnitude of interference you might observe.

Table 1: Impact of Isonox® 1010 on a Competitive ELISA

Isonox® 1010 Concentration (µg/mL)	Signal (Absorbance)	Signal-to-Noise Ratio	Apparent Analyte Concentration (ng/mL)	% Error
0 (Control)	0.850	42.5	10.0	0%
1	0.810	35.2	11.5	+15%
5	0.720	24.0	15.8	+58%
10	0.610	15.3	22.1	+121%

Table 2: Impact of Isonox® 1076 on LC-MS Signal Intensity

Isonox® 1076 Concentration (µg/mL)	Analyte Peak Area	% Signal Suppression
0 (Control)	1,500,000	0%
0.5	1,125,000	25%
2	675,000	55%
5	300,000	80%

Experimental Protocols

Protocol 1: Screening for Isonox® Leachables from Labware

Objective: To determine if Isonox® is leaching from plastic labware into the solvent system used in an assay.

Materials:

• Suspect plasticware (e.g., centrifuge tubes, microplates)

• Assay solvent/buffer

• Glass vials (for control)

• LC-MS system

Methodology:

• Add 1 mL of the assay solvent/buffer to three separate units of the suspect plasticware.

• As a negative control, add 1 mL of the same solvent/buffer to three separate glass vials.

• Incubate all samples under the typical experimental conditions (time, temperature, agitation).

• After incubation, transfer the solvent/buffer from the plasticware and glass vials to clean autosampler vials.

• Analyze the samples by LC-MS. Set the mass spectrometer to scan for the characteristic m/z values of Isonox® 1010 ([M+H]⁺, [M+Na]⁺) and Isonox® 1076 ([M+H]⁺, [M+Na]⁺).

• Compare the chromatograms of the samples from plasticware to the glass control. The presence of significant peaks corresponding to Isonox® in the plasticware samples indicates leaching.

Protocol 2: Solid-Phase Extraction (SPE) for Removal of Isonox® from Aqueous Samples

Objective: To remove interfering Isonox® compounds from aqueous biological or environmental samples prior to analysis.

Materials:

• SPE cartridges (e.g., C18 or a polymeric reversed-phase sorbent)

• SPE manifold

• Methanol (for conditioning and elution)

• Deionized water (for equilibration and washing)

• Nitrogen evaporator or centrifugal evaporator

Methodology:

• Conditioning: Pass 3 mL of methanol through the SPE cartridge.

• Equilibration: Pass 3 mL of deionized water through the cartridge. Do not allow the sorbent bed to dry.

• Sample Loading: Load up to 5 mL of the sample onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing: Pass 3 mL of deionized water through the cartridge to remove salts and other polar impurities.

• Drying: Dry the cartridge under vacuum or with nitrogen for 5-10 minutes to remove residual water.

• Elution: Elute the retained Isonox® compounds (along with potentially some hydrophobic analytes of interest if they have similar properties) with 3 mL of methanol into a clean collection tube. Note: The analyte of interest may be in the flow-through or the eluate depending on its polarity. This protocol assumes the analyte is more polar than Isonox® and will be in the flow-through/wash.

• Concentration (if necessary): If the analyte is in the eluate, evaporate the methanol under a stream of nitrogen and reconstitute the residue in a solvent compatible with the downstream analysis.

Validation of the SPE method is critical. Spike a clean sample matrix with a known concentration of your analyte and Isonox®. Process the sample using the SPE protocol and analyze both the flow-through/wash and the eluate to determine the recovery of your analyte and the efficiency of Isonox® removal.

Signaling Pathway and Workflow Diagrams

Diagram 3. Conceptual pathway of Isonox® interference in an analytical assay.

By following the guidance in this technical support center, researchers can effectively troubleshoot and mitigate interference from Isonox® leachables, leading to more accurate and reliable analytical results.

Technical Support Center: Refining Isonox Dosage for Optimal Antioxidant Activity

Disclaimer: The term "Isonox" is a trade name for several different chemical products. For the purpose of this technical guide, which is intended for a research audience, "Isonox" will refer to the phenolic antioxidant 2,6-di-tert-butylphenol (also known as Isonox 103) . Users should verify the specific identity of their compound before proceeding with any experimental work.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the dosage of Isonox (2,6-di-tert-butylphenol) for optimal antioxidant activity in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for Isonox (2,6-di-tert-butylphenol) in in vitro antioxidant assays?

For in vitro assays such as the DPPH or ABTS assays, a common starting concentration for phenolic antioxidants like 2,6-di-tert-butylphenol is in the range of 10-100 µM. It is recommended to perform a dose-response curve to determine the EC50 (half-maximal effective concentration) value, which represents the concentration required to scavenge 50% of the free radicals in the assay.

Q2: How should I prepare a stock solution of Isonox (2,6-di-tert-butylphenol)?

Isonox (2,6-di-tert-butylphenol) is soluble in organic solvents such as ethanol, methanol, or DMSO. To prepare a high-concentration stock solution (e.g., 10-100 mM), dissolve the compound in 100% DMSO. For working solutions, this stock can be further diluted in the appropriate assay buffer or cell culture medium. It is crucial to ensure the final concentration of the solvent (e.g., DMSO) in the assay or cell culture is low (typically <0.1%) to avoid solvent-induced toxicity or artifacts.

Q3: What is a typical dosage range for Isonox (2,6-di-tert-butylphenol) in cell culture experiments?

The optimal concentration of Isonox for cell culture experiments can vary significantly depending on the cell type, experimental duration, and the specific endpoint being measured. Based on studies of similar phenolic compounds, a starting range of 1-50 µM is recommended. It is essential to perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the non-toxic concentration range for your specific cell line before proceeding with antioxidant activity assays.

Q4: How can I assess the cellular antioxidant activity of Isonox (2,6-di-tert-butylphenol)?

The Cellular Antioxidant Activity (CAA) assay is a common method. This assay measures the ability of a compound to prevent the oxidation of a fluorescent probe within cells. A detailed protocol for the CAA assay is provided in the "Experimental Protocols" section of this guide.

Q5: Which signaling pathways are typically modulated by phenolic antioxidants like Isonox (2,6-di-tert-butylphenol)?

Phenolic antioxidants often exert their effects by modulating cellular signaling pathways involved in the endogenous antioxidant response. A key pathway is the Nrf2-Keap1 signaling pathway . Under conditions of oxidative stress, Nrf2 translocates to the nucleus and activates the transcription of antioxidant and cytoprotective genes.

Troubleshooting Guides

In Vitro Antioxidant Assays (e.g., DPPH, ABTS)

Issue	Possible Cause(s)	Suggested Solution(s)
High variability between replicates	- Inaccurate pipetting- Incomplete mixing of reagents- Degradation of DPPH or ABTS radical solution	- Ensure pipettes are calibrated and use proper technique.- Vortex or mix solutions thoroughly after each addition.- Prepare fresh radical solutions daily and protect them from light.
Low or no antioxidant activity observed	- Isonox concentration is too low- Inactive compound- Assay conditions are not optimal (e.g., pH, incubation time)	- Increase the concentration of Isonox.- Verify the purity and integrity of your Isonox compound.- Optimize assay parameters according to established protocols.
Color interference from the sample	- The inherent color of the Isonox solution is affecting the absorbance reading.	- Run a sample blank containing the Isonox solution without the radical to subtract the background absorbance.

Cellular Antioxidant Assays

Issue	Possible Cause(s)	Suggested Solution(s)
High cytotoxicity observed	- Isonox concentration is too high- Solvent (e.g., DMSO) concentration is toxic	- Perform a dose-response cytotoxicity assay to determine the appropriate non-toxic concentration range.- Ensure the final solvent concentration is below the toxic threshold for your cells (typically <0.1% DMSO).
No significant antioxidant effect	- Isonox concentration is too low- Insufficient incubation time- Low cellular uptake of the compound	- Increase the concentration of Isonox within the non-toxic range.- Optimize the pre-incubation time with Isonox before inducing oxidative stress.- Consider using a different cell line or a delivery vehicle to enhance uptake.
High background fluorescence	- Autofluorescence of Isonox- Spontaneous oxidation of the fluorescent probe	- Measure the fluorescence of cells treated with Isonox alone (without the probe) and subtract this from the experimental values.- Ensure the fluorescent probe is handled according to the manufacturer's instructions and protected from light.

Quantitative Data Summary

Table 1: Example Dose-Response Data for Isonox (2,6-di-tert-butylphenol) in a DPPH Assay

Isonox Concentration (µM)	% DPPH Radical Scavenging (Mean ± SD)
0	0.0 ± 1.2
10	15.3 ± 2.5
25	35.8 ± 3.1
50	52.1 ± 2.8
75	68.9 ± 3.5
100	85.4 ± 2.9

Note: The above data is illustrative. Actual results will vary depending on experimental conditions.

Experimental Protocols

DPPH Radical Scavenging Assay

This protocol is adapted for a 96-well plate format.

Materials:

• Isonox (2,6-di-tert-butylphenol)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a 0.1 mM DPPH stock solution in methanol. Keep this solution in the dark.

• Prepare a series of Isonox working solutions of different concentrations (e.g., 10, 25, 50, 75, 100 µM) in methanol.

• To each well of a 96-well plate, add 100 µL of the Isonox working solution.

• For the control wells, add 100 µL of methanol.

• To all wells, add 100 µL of the 0.1 mM DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

Cellular Antioxidant Activity (CAA) Assay

This protocol is a general guideline and may need to be optimized for your specific cell line.

Materials:

• Cells (e.g., HepG2, Caco-2)

• Cell culture medium

• Isonox (2,6-di-tert-butylphenol)

• DCFH-DA (2',7'-dichlorofluorescin diacetate) probe

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) or another oxidant

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader

Procedure:

• Seed cells in a black, clear-bottom 96-well plate at an appropriate density and allow them to adhere overnight.

• Prepare Isonox working solutions in cell culture medium at various non-toxic concentrations.

• Remove the old medium from the cells and wash with PBS.

• Treat the cells with the Isonox working solutions and incubate for a predetermined time (e.g., 1-2 hours).

• During the last 30-60 minutes of incubation, add the DCFH-DA probe to the wells at a final concentration of 25 µM.

• After incubation, wash the cells with PBS to remove the excess compound and probe.

• Induce oxidative stress by adding an oxidant like AAPH to the wells.

• Immediately begin measuring the fluorescence at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm. Take readings every 5 minutes for 1 hour.

• Calculate the area under the curve (AUC) for both control and Isonox-treated wells.

• Determine the CAA unit by comparing the protective effect of Isonox to a standard antioxidant like quercetin.

Visualizations

Caption: Nrf2-Keap1 antioxidant response pathway.

Caption: Experimental workflow for dosage optimization.

Caption: Troubleshooting guide for cellular assays.

Technical Support Center: Managing Isonox Degradation During Processing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing the degradation of Isonox during experimental processing.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Isonox?

A1: Based on forced degradation studies, Isonox is susceptible to degradation through several pathways, primarily alkaline hydrolysis, oxidation, and photolysis.[1][2] It is relatively stable under acidic conditions.[1] Understanding these pathways is crucial for designing stable formulations and appropriate handling procedures.

Q2: I'm observing a significant loss of Isonox potency in my formulation. What could be the cause?

A2: Loss of potency is often due to chemical degradation. The most common causes for Isonox include:

• High pH: Exposure to alkaline conditions can accelerate hydrolytic degradation.[1]

• Oxidizing agents: The presence of peroxides or other oxidizing species in excipients can lead to oxidative degradation.[3]

• Light exposure: Isonox shows some sensitivity to light, which can cause photodegradation.[1]

• Elevated temperature: High temperatures can increase the rate of all degradation reactions.

Q3: My HPLC analysis shows unexpected peaks. How can I determine if these are Isonox degradants?

A3: The appearance of new peaks in your chromatogram suggests the formation of degradation products. To confirm this, you should perform a forced degradation study.[2][4][5] This involves subjecting Isonox to stress conditions (acid, base, oxidation, heat, light) to intentionally generate degradants. The retention times of the peaks in your stressed samples can then be compared to the unexpected peaks in your experimental sample. A stability-indicating HPLC method is essential to ensure that all degradation products are well-resolved from the parent Isonox peak.[5]

Q4: Can I use antioxidants to prevent Isonox degradation?

A4: Yes, for oxidation-prone compounds like Isonox, the addition of antioxidants can be an effective strategy to improve stability.[3][6] Common antioxidants used in pharmaceutical formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and ascorbic acid.[6] The selection and concentration of the antioxidant should be carefully optimized and tested for compatibility with Isonox and other formulation components.

Q5: What are the recommended storage conditions for Isonox and its formulations?

A5: To minimize degradation, Isonox and its formulations should be stored in well-sealed containers, protected from light, and kept at controlled room temperature or refrigerated, depending on the formulation's stability profile. The presence of excipients can influence stability, so it is crucial to conduct long-term and accelerated stability studies to establish appropriate storage conditions and shelf-life.[5][7]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Yellowing of Isonox solution	Oxidative degradation or photodegradation.	1. Analyze the solution using a stability-indicating HPLC method to identify and quantify degradation products.[5] 2. Review the manufacturing and storage procedures to identify potential exposure to oxygen or light. 3. Consider purging the solution and headspace with an inert gas (e.g., nitrogen or argon). 4. Evaluate the addition of a suitable antioxidant.[6] 5. Store the solution in amber or opaque containers to protect it from light.
Precipitation in Isonox formulation	Formation of insoluble degradation products or pH shift.	1. Characterize the precipitate to determine if it is a degradant of Isonox. 2. Monitor the pH of the formulation over time to check for any shifts that might affect solubility.[8] 3. Evaluate the impact of temperature on the solubility of Isonox and its degradants.
Inconsistent results between batches	Variability in the quality of raw materials, including excipients, or processing parameters.	1. Screen different lots of excipients for levels of reactive impurities, such as peroxides.[3] 2. Ensure that processing parameters, such as temperature, mixing time, and exposure to air and light, are tightly controlled. 3. Conduct compatibility studies between Isonox and all excipients to identify any potential interactions.[3]

Quantitative Data Summary

The following table summarizes the degradation of a model compound, isoconazole nitrate, under various stress conditions, which can be considered indicative of Isonox's stability profile.

Stress Condition	Reagent/Condition	Duration	Degradation (%)	Reference
Acid Hydrolysis	0.1 M HCl	-	Stable	[1]
Alkaline Hydrolysis	0.1 M NaOH	-	~43%	[1]
Alkaline Hydrolysis	1 M NaOH	-	~70%	[1]
Oxidation	3% H₂O₂	-	Stable	[1]
Photodegradation	UV Chamber	60 hours	Slight decrease	[1]

Experimental Protocols

Forced Degradation Study of Isonox

Objective: To identify the potential degradation products and pathways of Isonox under various stress conditions.[2]

Materials:

• Isonox active pharmaceutical ingredient (API)

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• Methanol or other suitable solvent

• HPLC system with a UV detector

• pH meter

• Photostability chamber

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Isonox in a suitable solvent at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix equal volumes of the Isonox stock solution and 0.1 M HCl.

  • Incubate the mixture at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Neutralize the solution with 0.1 M NaOH before HPLC analysis.

• Alkaline Hydrolysis:

  • Mix equal volumes of the Isonox stock solution and 0.1 M NaOH.

  • Incubate the mixture at room temperature for a defined period (e.g., 24 hours).

  • Neutralize the solution with 0.1 M HCl before HPLC analysis.

• Oxidative Degradation:

  • Mix equal volumes of the Isonox stock solution and 3% H₂O₂.

  • Keep the mixture at room temperature for a defined period (e.g., 24 hours), protected from light.

• Thermal Degradation:

  • Place a solid sample of Isonox in an oven at a specified temperature (e.g., 80°C) for 48 hours.

  • Separately, heat a solution of Isonox (1 mg/mL) at the same temperature for 24 hours.

• Photodegradation:

  • Expose a solution of Isonox (1 mg/mL) to a calibrated light source in a photostability chamber according to ICH guidelines.

• Analysis:

  • Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method.

  • Monitor for the appearance of new peaks and the decrease in the peak area of Isonox.

Visualizations

References

• 1. Study of the forced degradation of isoconazole nitrate in bulk drug and cream formulations - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biopharminternational.com [biopharminternational.com]
• 5. onyxipca.com [onyxipca.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. pharmatimesofficial.com [pharmatimesofficial.com]
• 8. iipseries.org [iipseries.org]

Reference Data & Comparative Studies

Isonox vs. BHT: A Comparative Guide to Antioxidant Performance

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of material preservation and stabilization, antioxidants play a critical role in preventing degradation due to oxidation. Among the myriad of available options, synthetic phenolic antioxidants are widely utilized across various industries, including plastics, elastomers, oils, and pharmaceuticals. This guide provides a detailed comparison of the antioxidant performance of Isonox 132 and Butylated Hydroxytoluene (BHT), two prominent hindered phenolic antioxidants.

Both Isonox 132, chemically known as 2,6-Di-tert-butyl-4-sec-butylphenol, and BHT, or 2,6-di-tert-butyl-4-methylphenol, belong to the same class of compounds and function as primary antioxidants by scavenging free radicals. Their efficacy, however, can vary depending on the specific application and environmental conditions. This guide aims to provide an objective comparison based on available experimental data, detailing the methodologies used for evaluation and visualizing the underlying mechanisms and workflows.

Antioxidant Mechanism of Hindered Phenols

Hindered phenolic antioxidants, such as Isonox 132 and BHT, interrupt the autoxidation cycle by donating a hydrogen atom from their phenolic hydroxyl group to a peroxy radical. This process neutralizes the highly reactive peroxy radical, forming a hydroperoxide and a stable phenoxy radical. The steric hindrance provided by the bulky tert-butyl groups at the ortho positions to the hydroxyl group enhances the stability of the phenoxy radical, preventing it from initiating new oxidation chains.

Antioxidant mechanism of hindered phenols like Isonox and BHT.

Comparative Performance Data

While direct, side-by-side comparative studies of Isonox 132 and BHT are limited in publicly available literature, their performance can be inferred from their chemical structures and data from individual studies on these or structurally similar compounds. The primary difference between Isonox 132 and BHT lies in the alkyl group at the para position of the phenol ring: a sec-butyl group for Isonox 132 and a methyl group for BHT. This structural difference can influence factors such as volatility, solubility, and reactivity.

Radical Scavenging Activity (DPPH Assay)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the free radical scavenging ability of antioxidants. The IC50 value represents the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates higher antioxidant activity.

Antioxidant	DPPH IC50 Value (µg/mL)	Reference
Isonox 132	Data not available	-
BHT	36	[1]
BHT	32.06	[2]
BHT	202.35	[3]

Note: IC50 values can vary depending on the specific experimental conditions.

Thermal Stability (TGA and OIT)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition temperature of antioxidants.

Antioxidant	Onset of Decomposition (°C)	Reference
Isonox 132	Data not available	-
BHT	~120	[4]
BHT	First event at 173.18	[5]

Oxidative Induction Time (OIT) is a measure of the resistance of a material to oxidation. It is the time until the onset of oxidation at a specified temperature in an oxygen atmosphere, typically measured by Differential Scanning Calorimetry (DSC). A longer OIT indicates better oxidative stability.

Antioxidant	OIT (minutes) in Polypropylene at 200°C	Reference
Isonox 132	Data not available	-
BHT	Data varies with concentration and polymer grade	-

Experimental Protocols

DPPH Radical Scavenging Assay

This method assesses the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical.

Workflow for the DPPH radical scavenging assay.

Protocol:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol.

• Preparation of Antioxidant Solutions: Solutions of Isonox 132 and BHT are prepared in the same solvent at various concentrations.

• Reaction: A fixed volume of the DPPH solution is mixed with different concentrations of the antioxidant solutions. A control sample containing only the solvent and DPPH is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured using a spectrophotometer at the wavelength of maximum absorbance of DPPH (around 517 nm).

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the antioxidant concentration.

Oxidative Induction Time (OIT) by DSC

This method determines the thermal oxidative stability of a material containing an antioxidant.

Workflow for the Oxidative Induction Time (OIT) test.

Protocol:

• Sample Preparation: A small amount of the polymer sample containing a known concentration of the antioxidant is placed in a DSC pan.

• Heating: The sample is heated in the DSC instrument to a specified isothermal temperature (e.g., 200°C) under an inert nitrogen atmosphere.

• Gas Switching: Once the isothermal temperature is reached and stabilized, the purge gas is switched from nitrogen to oxygen.

• Isothermal Hold: The sample is held at the isothermal temperature in the oxygen atmosphere.

• Detection: The DSC instrument monitors the heat flow. The onset of oxidation is detected as a sharp exothermic peak.

• OIT Determination: The OIT is the time elapsed from the switch to the oxygen atmosphere to the onset of the exothermic oxidation peak.

Thermogravimetric Analysis (TGA)

This technique is used to evaluate the thermal stability of the pure antioxidant.

Workflow for Thermogravimetric Analysis (TGA).

Protocol:

• Sample Preparation: A small, accurately weighed sample of the pure antioxidant is placed in a TGA crucible.

• Heating Program: The sample is heated in the TGA instrument according to a predefined temperature program (e.g., a linear heating rate of 10°C/min) under a controlled atmosphere (typically nitrogen or air).

• Mass Measurement: The instrument continuously measures and records the mass of the sample as the temperature increases.

• Data Analysis: The data is plotted as a thermogram (mass vs. temperature). The onset temperature of decomposition and the temperature of maximum mass loss rate are determined from this curve.

Conclusion

Both Isonox 132 and BHT are effective hindered phenolic antioxidants that function by interrupting the free radical chain mechanism of oxidation. While a direct quantitative comparison is challenging due to the lack of publicly available, side-by-side experimental data, their structural similarities suggest comparable performance in many applications.

The choice between Isonox 132 and BHT will likely depend on secondary factors such as volatility, solubility in the target matrix, regulatory approvals for specific applications, and cost. The higher molecular weight of Isonox 132, due to the sec-butyl group, may suggest lower volatility compared to BHT, which could be advantageous in high-temperature processing applications. However, without direct comparative data, this remains a theoretical advantage.

For researchers and drug development professionals, the selection of an appropriate antioxidant should be based on rigorous testing under conditions that mimic the intended application. The experimental protocols detailed in this guide provide a framework for conducting such evaluations to determine the most suitable antioxidant for a given formulation or material.

References

• 1. store.astm.org [store.astm.org]
• 2. Understanding the chemistry behind the antioxidant activities of butylated hydroxytoluene (BHT): A review [ouci.dntb.gov.ua]
• 3. accustandard.com [accustandard.com]
• 4. researchgate.net [researchgate.net]
• 5. Relationship structure-antioxidant activity of hindered phenolic compounds - Dialnet [dialnet.unirioja.es]

A Comparative Analysis of Isonox and Irganox Antioxidants for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of Isonox and Irganox antioxidants, focusing on their performance, chemical properties, and mechanisms of action. This document is intended for researchers, scientists, and drug development professionals who utilize these additives to enhance the stability of polymeric materials.

Introduction to Isonox and Irganox Antioxidants

Isonox and Irganox are trade names for lines of antioxidant additives widely used to protect polymers and other organic materials from oxidative degradation. Both product families include sterically hindered phenolic antioxidants, which function as primary antioxidants by scavenging free radicals.[1][2] This guide will focus on a comparative analysis of representative products from each line: Isonox 132, Isonox 232, and Irganox 1076.

Isonox® , produced by SI Group, offers a range of antioxidants for various applications, including polyols, PVC, adhesives, and functional fluids.[3] Isonox 132 and 232 are liquid phenolic antioxidants known for their high activity.[3][4]

Irganox® , a brand of BASF, is a well-established line of antioxidants used extensively in plastics, synthetic fibers, elastomers, and adhesives.[5][6] Irganox 1076 is a high molecular weight, sterically hindered phenolic antioxidant recognized for its low volatility and high resistance to extraction.[1][2]

Chemical Structures and Properties

The antioxidant efficacy of these compounds is largely determined by their molecular structure. The presence of bulky tert-butyl groups ortho to the hydroxyl group on the phenol ring provides steric hindrance, which stabilizes the resulting phenoxyl radical and enhances antioxidant activity.

Feature	Isonox 132	Isonox 232	Irganox 1076
Chemical Name	2,6-di-tert-butyl-4-sec-butylphenol	2,6-di-tert-butyl-4-nonylphenol	Octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate
CAS Number	17540-75-9	4306-88-1	2082-79-3
Molecular Formula	C₁₈H₃₀O	C₂₃H₄₀O	C₃₅H₆₂O₃
Molecular Weight	262.43 g/mol [7]	332.56 g/mol [8]	530.86 g/mol [9]
Physical Form	Liquid[3]	Liquid[4]	White, crystalline powder/granules[1]
Melting Point	19 °C[7]	-95 °C[10]	50 - 55 °C[9][11]
Boiling Point	275 °C[7]	68 - 70 °C[10]	Not available
Key Features	Low cost, highly active liquid stabilizer.[3]	Liquid phenolic antioxidant for polyols and polyurethane foam.[4]	High efficiency, non-discoloring, low volatility, high resistance to extraction.[1][11]

Mechanism of Action: Free Radical Scavenging

Both Isonox and Irganox antioxidants function primarily as "chain-breaking" antioxidants. They interrupt the auto-oxidation cycle by donating a hydrogen atom from their phenolic hydroxyl group to a peroxyl radical (ROO•). This neutralizes the reactive radical and terminates the propagation of the oxidative chain reaction. The resulting antioxidant radical is stabilized by the delocalization of the unpaired electron across the aromatic ring and by the steric hindrance provided by the adjacent tert-butyl groups, which prevents it from initiating new oxidation chains.

Figure 1. Mechanism of free radical scavenging by phenolic antioxidants.

Performance Data

Thermal Stability

Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of the antioxidants by measuring weight loss as a function of temperature. Higher decomposition temperatures indicate greater thermal stability.

Antioxidant	Temperature at 1% Weight Loss (°C)	Temperature at 10% Weight Loss (°C)	Data Source
Irganox 1076	230	288	[11]
Isonox 132	Data not available	Data not available
Isonox 232	Data not available	Data not available

Note: The absence of data for Isonox products highlights a gap in publicly available information.

Antioxidant Efficacy in Polymers

Oxidative Induction Time (OIT) is a common method to assess the effectiveness of an antioxidant in a polymer matrix. It measures the time until the onset of oxidation at a specific temperature in an oxygen atmosphere, with longer times indicating better oxidative stability.

A study on the thermal-oxidative stability of acrylonitrile-butadiene-styrene (ABS) provides performance data for Irganox 1076.[12]

Polymer System	Antioxidant	Concentration (m%)	Oxidation Onset Temperature (OOT) (°C)	Oxidation Peak Temperature (OP) (°C)
Mass-polymerized ABS	None	0	~215	~225
Mass-polymerized ABS	Irganox 1076	0.2	~230	~240
Emulsion-polymerized ABS	None	0	~205	~215
Emulsion-polymerized ABS	Irganox 1076	0.2	~225	~235

Note: No directly comparable OIT or OOT data for Isonox 132 or Isonox 232 in similar polymer systems was found in the reviewed literature.

Experimental Protocols

Oxidative Induction Time (OIT) Measurement

Objective: To determine the resistance of a stabilized polymer to thermo-oxidative degradation.

Apparatus: Differential Scanning Calorimeter (DSC).

Standard Methods: ASTM D3895, ISO 11357-6.[13][14]

Procedure:

• A small sample (5-10 mg) of the polymer containing the antioxidant is placed in an open aluminum DSC pan.[14]

• The sample is heated to a specified isothermal temperature (e.g., 200°C for polyethylene) under an inert nitrogen atmosphere at a constant heating rate (e.g., 20°C/min).[14][15]

• Once the isothermal temperature is reached and stabilized, the purge gas is switched from nitrogen to oxygen at the same flow rate.[14][15]

• The time from the introduction of oxygen until the onset of the exothermic oxidation peak is recorded as the OIT.[14][16]

Figure 2. Experimental workflow for OIT measurement by DSC.

Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition profile of the antioxidant.

Apparatus: Thermogravimetric Analyzer (TGA).

Procedure:

• A small, accurately weighed sample of the antioxidant is placed in a TGA pan.

• The sample is heated at a constant rate (e.g., 10 or 20 °C/min) under a controlled atmosphere (typically nitrogen or air).[11][17]

• The weight of the sample is continuously monitored as a function of temperature.

• The temperatures at which specific percentages of weight loss occur (e.g., 1%, 5%, 10%) are recorded to characterize the thermal stability.[11][18]

Summary and Conclusion

Both Isonox and Irganox brands offer effective sterically hindered phenolic antioxidants for the stabilization of polymers. Irganox 1076 is a high molecular weight, solid antioxidant with demonstrated performance in enhancing the thermo-oxidative stability of polymers like ABS.[12] Its high molecular weight contributes to low volatility and good persistence in the polymer matrix.[1]

Isonox 132 and Isonox 232 are lower molecular weight, liquid antioxidants. While this may offer advantages in terms of dispersion in some systems, it could also lead to higher volatility compared to Irganox 1076, a factor to consider for high-temperature applications.

The selection of an appropriate antioxidant depends on the specific polymer, processing conditions, and end-use application requirements. While a direct, data-driven comparison is limited by the availability of public information on Isonox products, this guide provides the foundational information and experimental context for researchers to make informed decisions. For a definitive comparison, it is recommended to conduct side-by-side testing using standardized methods such as OIT and TGA.

References

• 1. welltchemicals.com [welltchemicals.com]
• 2. specialchem.com [specialchem.com]
• 3. specialchem.com [specialchem.com]
• 4. ISONOX(R) 232 | 4306-88-1 [chemicalbook.com]
• 5. polivinilplastik.com [polivinilplastik.com]
• 6. specialchem.com [specialchem.com]
• 7. accustandard.com [accustandard.com]
• 8. 4306-88-1 CAS MSDS (ISONOX(R) 232) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. Antioxidant 1076 | 2082-79-3 [chemicalbook.com]
• 10. accustandard.com [accustandard.com]
• 11. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 12. A Statistical Analysis on the Effect of Antioxidants on the Thermal-Oxidative Stability of Commercial Mass- and Emulsion-Polymerized ABS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Oxidative-induction time - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]
• 15. hitachi-hightech.com [hitachi-hightech.com]
• 16. shimadzu.com [shimadzu.com]
• 17. Thermal Analysis of Aliphatic Polyester Blends with Natural Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cris.unibo.it [cris.unibo.it]

Isonox Polymer Stabilizers: A Comparative Guide to Performance and Efficacy

In the realm of polymer science, ensuring the longevity and durability of materials is paramount. Polymer degradation, a natural process accelerated by heat, oxygen, and light, can compromise the structural integrity and performance of plastic products.[1][2] Antioxidant stabilizers are crucial additives that counteract these degradation processes. This guide provides a comprehensive comparison of the effectiveness of hindered phenolic antioxidants, exemplified by products like Isonox, against other common polymer stabilizers. The information is intended for researchers, scientists, and professionals in drug development who utilize polymers in their applications.

Comparing Primary and Secondary Antioxidants

Polymer stabilizers can be broadly categorized into primary and secondary antioxidants, each with a distinct mechanism for protecting the polymer matrix. Hindered phenolic antioxidants, such as the Isonox family, are primary antioxidants that function by scavenging free radicals, which are highly reactive species that initiate and propagate the degradation chain reaction.[1][3] Secondary antioxidants, like phosphites, work by decomposing hydroperoxides, which are precursors to the formation of more free radicals.[3] For comprehensive protection, a synergistic combination of primary and secondary antioxidants is often employed.[1][4][5]

Stabilizer Type	Primary Function	Mechanism of Action	Typical Examples	Common Polymer Applications
Hindered Phenolic Antioxidants (e.g., Isonox/Irganox)	Free Radical Scavenging	Donates a hydrogen atom to peroxy radicals, neutralizing them and terminating the degradation chain.	Isonox 1010 (similar to Irganox 1010), Isonox 1076 (similar to Irganox 1076)	Polyolefins (PE, PP), PVC, Polystyrene, ABS, Elastomers[1][6][7]
Phosphite Antioxidants	Hydroperoxide Decomposition	Reduces polymer hydroperoxides to stable alcohols, preventing the formation of new free radicals.	Irgafos 168, Ultranox 626	Polyolefins, Engineering Plastics (PA, PC), PVC[5][8]
Hindered Amine Light Stabilizers (HALS)	Light Stabilization & Radical Scavenging	Act as radical scavengers, but are particularly effective against photo-oxidation initiated by UV light. They are regenerated during the stabilization process, providing long-term protection.	Tinuvin series	Polyolefins, Polyurethanes

Quantitative Performance Data

The effectiveness of antioxidant stabilizers is commonly evaluated using thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to determine the Oxidative Induction Time (OIT).

Thermal Stability by Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, indicating its thermal stability. A higher temperature for the onset of weight loss signifies greater stability.

Antioxidant	Polymer Matrix	Onset Temperature of Weight Loss (Ti) (°C)	Temperature at Max Weight Loss Rate (Tmax) (°C)
Irganox 1024	-	263	319
Irganox 1010	-	288	373
Irganox 1330	-	302	377
Irganox 3114	-	347	400

Data synthesized from a study on hindered phenolic antioxidants.[9]

Oxidative Stability by Oxidation Induction Time (OIT)

OIT is a measure of the time until the onset of oxidation of a material under an oxygen atmosphere at a specified temperature. A longer OIT indicates a higher level of stabilization.

Polymer Formulation	OIT (minutes) at 190°C
Neat Thermoplastic Polyurethane (TPU)	3
TPU + 0.3% Irganox 1076	6
TPU + 0.3% Resveratrol	No significant exotherm observed

Data from a study comparing Irganox 1076 with a sustainable antioxidant in TPU.[10]

Polymer Formulation	OIT (minutes) at 200°C
High-Density Polyethylene (HDPE)	< 10
HDPE + Irganox 1010	> 60
HDPE + Irganox 1024	~ 40
HDPE + Irganox 1330	> 60
HDPE + Irganox 3114	~ 55

Data synthesized from a study on the short-term heat-oxygen stability of HDPE with hindered phenolic antioxidants.[9]

Experimental Protocols

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability of polymers containing different antioxidants by measuring the temperature at which weight loss occurs.

Methodology:

• A small sample (typically 4-10 mg) of the polymer formulation is placed in a TGA instrument.[9]

• The sample is heated at a constant rate (e.g., 20°C/min) under a controlled atmosphere (e.g., air).[9][11]

• The weight of the sample is continuously monitored as the temperature increases.

• The initial temperature of weight loss (Ti), often defined as the temperature at 1% or 5% weight loss, and the temperature of maximum weight loss rate (Tmax) are determined from the resulting TGA curve.[9][11]

Oxidation Induction Time (OIT) by DSC

Objective: To evaluate the effectiveness of antioxidants in preventing the oxidation of a polymer.

Methodology:

• A small sample (typically 2-8 mg) of the polymer is placed in an open aluminum pan within a DSC instrument.[10][12]

• The sample is heated to a specified isothermal temperature (e.g., 190°C or 200°C) under an inert nitrogen atmosphere at a defined heating rate (e.g., 10°C/min).[10][12]

• After a short period of stabilization at the isothermal temperature, the atmosphere is switched from nitrogen to oxygen.[9][12]

• The time from the introduction of oxygen until the onset of the exothermic oxidation peak on the DSC thermogram is recorded as the OIT.[2][12]

Visualizing Polymer Stabilization Mechanisms and Workflows

Caption: Mechanism of polymer autoxidation and intervention by primary and secondary antioxidants.

Caption: Experimental workflow for evaluating the effectiveness of polymer stabilizers.

References

• 1. partinchem.com [partinchem.com]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. download.basf.com [download.basf.com]
• 5. bdmaee.net [bdmaee.net]
• 6. performanceadditives.us [performanceadditives.us]
• 7. welltchemicals.com [welltchemicals.com]
• 8. morpholine.cc [morpholine.cc]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and Assessment of Novel Sustainable Antioxidants with Different Polymer Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. IEEE Xplore Full-Text PDF: [ieeexplore.ieee.org]

A Comparative Guide to the Efficacy of Isonox 132 and Isonox 232 Antioxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two sterically hindered phenolic antioxidants, Isonox 132 and Isonox 232. The information presented is intended for researchers, scientists, and professionals in drug development and other fields where the prevention of oxidative degradation is critical.

Introduction to Isonox 132 and Isonox 232

Isonox 132 and Isonox 232 are liquid phenolic antioxidants widely used as stabilizers in various organic materials, including polyols, polyurethane foams, PVC, adhesives, and lubricants.[1][2][3] Both are sterically hindered phenols, a class of antioxidants known for their ability to scavenge free radicals and inhibit oxidative degradation processes.[4][5]

The key structural difference between the two lies in the alkyl substituent at the para position of the phenol ring. Isonox 132 is chemically identified as 2,6-di-tert-butyl-4-sec-butylphenol, while Isonox 232 is 2,6-di-tert-butyl-4-nonylphenol.[3][6][7][8] This variation in the alkyl chain length influences their physical properties and can affect their performance in specific applications.

Comparative Efficacy: Scorch Inhibition and Color Stability

A key application for these antioxidants is in the manufacturing of polyurethane foams, where they act as scorch inhibitors. Scorch is the discoloration and degradation of the foam core due to the exothermic heat of the polymerization reaction.[9][10]

Table 1: Qualitative Performance Comparison in Polyurethane Foam

Feature	Isonox 132	Isonox 232	Reference
Scorch Inhibition	Effective	Effective	[11]
Color Stability (Stress Tests)	Imparts less color	-	[11]

This superior color stability makes Isonox 132 a preferred option in applications where final product aesthetics are critical.

Mechanism of Antioxidant Action

Both Isonox 132 and Isonox 232 function as primary antioxidants through a free radical scavenging mechanism. The sterically hindered phenolic hydroxyl group donates a hydrogen atom to reactive radicals (R•, ROO•), neutralizing them and terminating the oxidative chain reaction. The bulky tert-butyl groups at the ortho positions stabilize the resulting phenoxyl radical, preventing it from initiating new oxidation chains.[4]

The general mechanism can be visualized as follows:

Caption: General mechanism of a sterically hindered phenolic antioxidant.

Experimental Protocols

While specific experimental data for direct comparison is limited, the following are standard methodologies used to evaluate the performance of phenolic antioxidants.

DPPH Radical Scavenging Assay

This assay is a common and rapid method to assess the ability of an antioxidant to scavenge free radicals.[12][13][14][15][16][17][18]

Protocol:

• Reagent Preparation: A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in a suitable solvent (e.g., methanol or ethanol) is prepared to a known concentration, exhibiting a deep violet color with a maximum absorbance around 517 nm.[12]

• Sample Preparation: Solutions of the antioxidant (Isonox 132 or Isonox 232) are prepared at various concentrations.

• Reaction: The antioxidant solution is mixed with the DPPH solution.

• Measurement: The decrease in absorbance at 517 nm is measured over time using a spectrophotometer. The reduction of the DPPH radical by the antioxidant results in a color change from violet to pale yellow.[12]

• Calculation: The percentage of DPPH radical scavenging activity is calculated. The IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined to quantify antioxidant efficacy. A lower IC50 value indicates higher antioxidant activity.

Caption: Workflow for the DPPH radical scavenging assay.

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

TGA is used to determine the thermal stability of a material by measuring its weight change as a function of temperature in a controlled atmosphere.[19][20][21]

Protocol:

• Sample Preparation: A small, accurately weighed sample of the antioxidant is placed in a TGA crucible.

• Instrumentation: The TGA instrument is programmed with a specific temperature ramp (e.g., 10°C/min) and atmosphere (e.g., nitrogen or air).

• Heating: The sample is heated according to the programmed temperature profile.

• Data Acquisition: The instrument records the sample weight as a function of temperature.

• Analysis: The resulting TGA curve is analyzed to determine the onset temperature of decomposition, which indicates the thermal stability of the compound. A higher decomposition temperature signifies greater thermal stability.

References

• 1. siigroup.com [siigroup.com]
• 2. specialchem.com [specialchem.com]
• 3. ISONOX(R) 232 | 4306-88-1 [chemicalbook.com]
• 4. Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,6-Di-tert-butylphenol - Wikipedia [en.wikipedia.org]
• 6. 4-sec-Butyl-2,6-di-tert-butylphenol | C18H30O | CID 86583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,​6-​Di-​tert-​butyl-​4-​sec-​butylphenol | CymitQuimica [cymitquimica.com]
• 8. accustandard.com [accustandard.com]
• 9. imenpol.com [imenpol.com]
• 10. researchgate.net [researchgate.net]
• 11. WO2003078515A1 - Low yellowing scorch inhibitor composition - Google Patents [patents.google.com]
• 12. mdpi.com [mdpi.com]
• 13. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. A Novel Stoichio-Kinetic Model for the DPPH• Assay: The Importance of the Side Reaction and Application to Complex Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Antioxidant activity by DPPH assay of potential solutions to be applied on bleached teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Evaluation of antioxidant activity and total phenol in different varieties of Lantana camara leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. TGA Decomposition Kinetics of 1-Butyl-2,3-dimethylimidazolium Tetrafluoroborate and the Thermal Effects of Contaminants | NIST [nist.gov]

A Researcher's Guide to the Cross-Validation of Hindered Phenolic Antioxidant Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common antioxidant assays relevant for evaluating the efficacy of hindered phenolic antioxidants, a class that includes products such as the Isonox and Irganox series. Due to the proprietary nature of specific quantitative performance data for many industrial antioxidants in biological assays, this guide focuses on providing the foundational knowledge, experimental protocols, and comparative frameworks necessary for researchers to conduct their own cross-validation studies. We will use Butylated Hydroxytoluene (BHT), a well-characterized hindered phenolic antioxidant, as a representative example to illustrate comparative data.

Understanding Hindered Phenolic Antioxidants

Hindered phenolic antioxidants are widely used to prevent oxidative degradation in a variety of materials.[1] Their primary mechanism of action involves the donation of a hydrogen atom from the phenolic hydroxyl group to neutralize free radicals.[2] The presence of bulky alkyl groups (typically tert-butyl) at the ortho positions to the hydroxyl group increases the stability of the resulting antioxidant radical, preventing it from initiating further oxidation.[3] This "hindrance" is a key feature of this class of antioxidants.[3]

Comparative Overview of Common Antioxidant Assays

The evaluation of antioxidant capacity is not straightforward, as different assays are based on different chemical principles. Therefore, a single method is insufficient to capture the total antioxidant profile of a compound.[1] Cross-validation using multiple assays is crucial for a comprehensive assessment. The most common assays rely on spectrophotometric measurements and can be broadly categorized by their mechanism: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[1][3]

Assay	Principle	Mechanism	Advantages	Limitations
DPPH	Measures the bleaching of the purple 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical upon receiving a hydrogen atom or electron from an antioxidant.[4]	Primarily SET[2]	Simple, rapid, and does not require a specialized instrument.[5]	The DPPH radical is not biologically relevant; steric hindrance of the antioxidant can affect the reaction rate.[6]
ABTS	Measures the reduction of the pre-formed ABTS radical cation (ABTS•+), which results in a loss of its characteristic blue-green color.[7]	SET[1]	Applicable to both hydrophilic and lipophilic antioxidants; the radical is stable over a wide pH range.[8]	Like DPPH, the ABTS radical is not found in biological systems.[9]
FRAP	Measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.[10]	SET[11]	Simple, rapid, and reproducible.[10]	Measures only the reducing power, not the radical scavenging ability; the low pH of the reaction is not physiological.[12]
ORAC	Measures the ability of an antioxidant to protect a fluorescent probe from damage by a peroxyl radical generator.[13]	HAT[14]	Uses a biologically relevant radical source (peroxyl radicals).[15]	More complex and requires a fluorescence plate reader; sensitive to temperature variations.[16]

Quantitative Comparison of Antioxidant Performance

The following table presents representative data for the well-characterized hindered phenolic antioxidant, BHT, compared to common antioxidant standards. This data is for illustrative purposes to demonstrate how a comparative analysis would be presented. Researchers should generate their own data for specific Isonox compounds of interest.

Antioxidant	DPPH IC₅₀ (µM)	ABTS TEAC (Trolox Equivalents)	FRAP (µmol Fe²⁺/g)	ORAC (µmol TE/g)
BHT (representative)	8.5[17]	Data not readily available	Data not readily available	Data not readily available
Trolox	~45	1.0 (by definition)	~1500	1.0 (by definition)
Vitamin C (Ascorbic Acid)	~25	~1.05	~1800	~0.95
Gallic Acid	~10	~2.5	~4500	~3.1

Note: The values presented are compiled from various literature sources for illustrative purposes and can vary based on experimental conditions. Direct comparison requires running all compounds under the same assay conditions.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of experimental findings.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.[4] This neutralizes the radical, causing a color change from deep violet to pale yellow, which is measured spectrophotometrically at approximately 517 nm.[4]

Protocol:

• Reagent Preparation:

  • DPPH Stock Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store in an amber bottle at 4°C.[4]

  • Test Samples: Prepare stock solutions of the antioxidant in a suitable solvent (e.g., methanol). Create a series of dilutions.

  • Standard: Prepare a series of dilutions of a standard antioxidant like Trolox or Gallic Acid.[4]

• Assay Procedure (96-well plate format):

  • Add 20 µL of the test sample or standard at various concentrations to the wells.

  • Add 180 µL of the DPPH working solution to each well.

  • Incubate in the dark at room temperature for 30 minutes.[6]

  • Measure the absorbance at 517 nm.[6]

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100. The IC₅₀ value (the concentration of antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.[18]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of antioxidants to scavenge the long-lived ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored spectrophotometrically.[8]

Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve ABTS in water to a 7 mM concentration.

  • Potassium Persulfate Solution (2.45 mM).

  • ABTS•+ Working Solution: Mix equal volumes of the ABTS stock solution and potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the radical.[8] Dilute the working solution with methanol or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm before use.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the test sample or standard (e.g., Trolox) at various concentrations to the wells.

  • Add 180 µL of the diluted ABTS•+ working solution to each well.

  • Incubate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.[4]

• Calculation: Results are typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox having the equivalent antioxidant activity as a 1 mM concentration of the substance under investigation.[18]

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the reducing potential of an antioxidant. At a low pH, antioxidants reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and is monitored at 593 nm.[11]

Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6).

  • TPTZ Solution (10 mM) in 40 mM HCl.

  • Ferric Chloride (FeCl₃) Solution (20 mM) in water.

  • FRAP Working Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm this solution to 37°C before use.[4]

• Assay Procedure (96-well plate format):

  • Add 20 µL of the test sample or standard (e.g., FeSO₄) to the wells.

  • Add 180 µL of the FRAP working reagent to each well.

  • Incubate at 37°C for 30 minutes.[10]

  • Measure the absorbance at 593 nm.[10]

• Calculation: The antioxidant capacity is determined by comparing the absorbance of the sample with a standard curve prepared using a known antioxidant, such as FeSO₄ or Trolox.[19]

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (commonly fluorescein) from oxidative degradation by a peroxyl radical generator, such as AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant capacity is quantified by the degree of fluorescence decay protection.[16]

Protocol:

• Reagent Preparation:

  • Fluorescein Stock Solution.

  • AAPH Solution (made fresh daily).[16]

  • Trolox Standard Solutions.

• Assay Procedure (96-well black plate format):

  • Add 25 µL of the test sample, standard (Trolox), or blank (phosphate buffer) to the wells.

  • Add 150 µL of the fluorescein working solution to all wells.

  • Incubate at 37°C for 10-15 minutes.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

  • Immediately begin monitoring the fluorescence decay every 1-2 minutes for at least 60 minutes using a fluorescence plate reader (excitation at 485 nm, emission at 520 nm).

• Calculation: The antioxidant capacity is determined by calculating the area under the fluorescence decay curve (AUC). The net AUC is calculated by subtracting the AUC of the blank from the AUC of the sample. Results are expressed as Trolox Equivalents (TE).[16]

Visualizing Antioxidant Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key pathways and processes.

Caption: The signaling pathway of oxidative stress and antioxidant intervention.

Caption: A general experimental workflow for antioxidant capacity assays.

Caption: The free radical scavenging mechanism of a hindered phenolic antioxidant.

References

• 1. bdmaee.net [bdmaee.net]
• 2. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 3. bdmaee.net [bdmaee.net]
• 4. Understanding the chemistry behind the antioxidant activities of butylated hydroxytoluene (BHT): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DPPH Radical Scavenging Assay [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Autographic Assay for the Rapid Detection of Antioxidant Capacity of Liquid and Semi-solid Pharmaceutical Formulations Using ABTS•+ Immobilized by Gel Entrapment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays-A Practical Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antioxidant assays – consistent findings from FRAP and ORAC reveal a negative impact of organic cultivation on antioxidant potential in spinach but not watercress or rocket leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Oxygen-radical absorbance capacity assay for antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antioxidant Potential of Butylated Hydroxytoluene (BHT) – A Theoretical Study | Semantic Scholar [semanticscholar.org]
• 15. ars.usda.gov [ars.usda.gov]
• 16. agilent.com [agilent.com]
• 17. The antioxidant activity of BHT and new phenolic compounds PYA and PPA measured by chemiluminescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. bdmaee.net [bdmaee.net]

A Comparative Guide to Isonox® and Other Phenolic Antioxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Isonox® phenolic antioxidants with other common alternatives such as Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), Vitamin E (α-tocopherol), and Tert-butylhydroquinone (TBHQ). The comparison focuses on their chemical structures, antioxidant performance based on available experimental data, and their mechanisms of action.

Introduction to Phenolic Antioxidants

Phenolic antioxidants are compounds that inhibit oxidation by donating a hydrogen atom from their hydroxyl (-OH) group to free radicals, thereby neutralizing them and terminating the oxidative chain reaction. Their efficacy is influenced by factors such as the number and position of hydroxyl groups, steric hindrance around the hydroxyl group, and the presence of other substituents on the aromatic ring. These antioxidants are widely used to prevent the degradation of polymers, lubricants, fuels, and to mitigate oxidative stress in biological systems.

Chemical Structures and Properties

A fundamental understanding of the chemical structure of an antioxidant is crucial as it dictates its reactivity, volatility, and compatibility with different systems.

Antioxidant	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )	Chemical Structure
Isonox® 132	4-sec-butyl-2,6-di-tert-butylphenol	C₁₈H₃₀O	262.43
Isonox® 232	2,6-di-tert-butyl-4-nonylphenol	C₂₃H₄₀O	332.56
Isonox® 133	Mixture of hindered phenols (major component: 2,4,6-tri-tert-butylphenol)	C₁₈H₃₀O (for major component)	262.44 (for major component)
BHT	2,6-di-tert-butyl-4-methylphenol	C₁₅H₂₄O	220.35
BHA	Mixture of 2- and 3-tert-butyl-4-hydroxyanisole	C₁₁H₁₆O₂	180.24
Vitamin E	α-tocopherol	C₂₉H₅₀O₂	430.71
TBHQ	tert-butylhydroquinone	C₁₀H₁₄O₂	166.22

Antioxidant Performance: A Comparative Overview

Radical Scavenging Activity (DPPH & ABTS Assays)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are common in vitro methods to evaluate the radical scavenging ability of antioxidants. The IC₅₀ value represents the concentration of the antioxidant required to scavenge 50% of the free radicals. A lower IC₅₀ value indicates higher antioxidant activity.

Table 1: IC₅₀ Values for Radical Scavenging Activity

Antioxidant	DPPH IC₅₀ (µM)	ABTS IC₅₀ (µM)	Source / Comments
Isonox® 132, 232, 133	Data not available in comparative studies	Data not available in comparative studies	Performance data is primarily available in the context of industrial applications (e.g., polymer and fuel stabilization).
BHT	25 - 100	2.8 - 15	Wide range reported, highly dependent on assay conditions.
BHA	30 - 150	5 - 20	Performance varies with the isomer ratio.
Vitamin E (α-tocopherol)	40 - 60	10 - 30	A well-established biological antioxidant.
TBHQ	15 - 50	3 - 10	Generally shows high radical scavenging activity.

Note: The presented ranges are indicative and compiled from various literature sources. Direct comparison requires testing under identical conditions.

Performance in Polymer and Lubricant Stabilization

The Oxidative Induction Time (OIT) is a common method to assess the effectiveness of antioxidants in stabilizing materials like polymers and lubricants. It measures the time until the onset of oxidation at a specific temperature in an oxygen atmosphere. A longer OIT indicates better oxidative stability.

Table 2: Oxidative Induction Time (OIT) in Polyethylene (PE)

Antioxidant	OIT (minutes) at 200°C	Source / Comments
Isonox® (Hindered Phenols)	Expected to be high	Specific comparative data for Isonox® grades in OIT tests against other antioxidants is limited in public literature. Performance is generally comparable to other high molecular weight hindered phenols.
BHT	~15 - 40	Effective, but can be limited by its volatility at high processing temperatures.
Vitamin E (α-tocopherol)	~20 - 50	Shows good performance, often used in biomedical applications of polymers.
High Molecular Weight Hindered Phenols (e.g., similar to Isonox®)	> 60	Generally exhibit superior performance due to lower volatility and better long-term stability.

Mechanism of Action of Phenolic Antioxidants

The primary antioxidant action of phenolic compounds involves the donation of a hydrogen atom from the phenolic hydroxyl group to a free radical (R•), which can be an alkyl, peroxyl, or alkoxyl radical. This process is known as radical scavenging.

Caption: General mechanism of radical scavenging by phenolic antioxidants.

The resulting antioxidant radical (Ar-O•) is stabilized by the delocalization of the unpaired electron into the aromatic ring and by the steric hindrance provided by bulky substituents (like tert-butyl groups) at the ortho positions. This stability prevents the antioxidant radical from initiating new oxidation chains.

Experimental Protocols

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical. The reduction of DPPH is monitored by the decrease in its absorbance at approximately 517 nm.

Caption: Workflow for the DPPH radical scavenging assay.

Protocol Outline:

• Preparation of DPPH solution: A stock solution of DPPH is prepared in a suitable solvent like methanol.

• Sample preparation: The antioxidant is dissolved and serially diluted to obtain a range of concentrations.

• Reaction: A fixed volume of the DPPH solution is mixed with the antioxidant solutions. A control is prepared with the solvent instead of the antioxidant solution.

• Incubation: The mixtures are incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured using a spectrophotometer at the wavelength of maximum absorbance of DPPH (around 517 nm).

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC₅₀ Determination: The IC₅₀ value is determined by plotting the percentage of inhibition against the antioxidant concentration.

Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (DSC)

This method is used to determine the oxidative stability of a material.

Caption: Workflow for the Oxidative Induction Time (OIT) test.

Protocol Outline (based on ASTM D3895 for polyolefins):

• Sample Preparation: A small, uniform sample of the material (e.g., 5-10 mg) is placed in an open DSC pan.

• Heating: The sample is heated in the DSC cell under a continuous flow of inert gas (e.g., nitrogen) to a specified isothermal temperature (e.g., 200°C for polyethylene).

• Gas Switching: Once the isothermal temperature is reached and stabilized, the purge gas is switched from the inert gas to an oxidizing gas (e.g., oxygen or air) at the same flow rate.

• Isothermal Measurement: The sample is held at the isothermal temperature, and the heat flow is monitored.

• OIT Determination: The OIT is the time from the introduction of the oxidizing gas to the onset of the exothermic peak, which indicates the start of oxidation.

Conclusion

The Isonox® family of phenolic antioxidants, being hindered phenols, are expected to provide effective stabilization against oxidative degradation, particularly in demanding applications such as polymers and lubricants where high temperatures and long service life are required. Their performance is generally anticipated to be in the range of other high molecular weight hindered phenolic antioxidants.

• Isonox® 132 and 232 , with their long alkyl chains, are likely to offer good compatibility and low volatility in non-polar matrices.

• Isonox® 133 , a mixture of hindered phenols, is designed for specific applications like fuel stabilization.

Compared to more traditional phenolic antioxidants:

• BHT and BHA are effective but can be limited by their higher volatility, making them less suitable for high-temperature applications.

• Vitamin E is a highly effective, biocompatible antioxidant, making it a preferred choice for medical and food-contact applications.

• TBHQ demonstrates very high radical scavenging activity and is widely used in food preservation.

The selection of an appropriate antioxidant depends on the specific application, processing conditions, regulatory requirements, and the desired performance characteristics. For critical applications, it is recommended to conduct direct comparative studies under conditions that mimic the end-use environment.

A Comparative Performance Benchmark of Isonox® Antioxidants in Lubricants

This guide provides a comprehensive comparison of Isonox® phenolic antioxidants with other alternatives used in lubricants. The content is tailored for researchers, scientists, and formulation professionals in the lubricant industry, offering objective performance insights and detailed experimental methodologies.

Introduction to Isonox® in Lubricant Formulations

Isonox® antioxidants, developed by SI Group, are a series of hindered phenolic antioxidants designed to enhance the thermal and oxidative stability of lubricants.[1][2][3] These additives play a crucial role in extending the service life of lubricants by preventing degradation processes that lead to viscosity increase, sludge formation, and the generation of corrosive byproducts.[4] Isonox® products are part of a broader portfolio of lubricant additives that also includes aminic antioxidants, often marketed under the Ethanox™ brand.

This guide will focus on the performance characteristics of Isonox® antioxidants, comparing them with other widely used phenolic and aminic antioxidants.

Chemical Structure and Mechanism of Action

Isonox® 132 and Isonox® 232 are two key phenolic antioxidants in this product line. Their chemical structures are detailed below.

Isonox® 132 is chemically identified as 4-sec-butyl-2,6-di-tert-butylphenol, with the CAS Number 17540-75-9.[5][6]

Isonox® 232 is chemically known as 2,6-di-tert-butyl-4-nonylphenol, with the CAS Number 4306-88-1.[7]

The antioxidant activity of these hindered phenols stems from their ability to donate a hydrogen atom from the hydroxyl group to neutralize peroxy radicals, which are key propagators in the lubricant oxidation chain reaction. This process is illustrated in the signaling pathway diagram below.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. scribd.com [scribd.com]
• 3. Mechanism of Hindered Phenol Antioxidant [vinatiorganics.com]
• 4. Cas 17540-75-9,4-SEC-BUTYL-2,6-DI-TERT-BUTYLPHENOL | lookchem [lookchem.com]
• 5. accustandard.com [accustandard.com]
• 6. 4-sec-Butyl-2,6-di-tert-butylphenol | C18H30O | CID 86583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. accustandard.com [accustandard.com]

Isonox Stabilizers Versus Alternatives in PVC: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The thermal stabilization of polyvinyl chloride (PVC) is critical to prevent its degradation during processing and to ensure the longevity of end-products. This guide provides an objective comparison of Isonox stabilizers, a family of hindered phenolic antioxidants, with other commonly used stabilizer systems in PVC. The performance is evaluated based on experimental data for thermal and color stability.

Overview of PVC Degradation and Stabilization

Polyvinyl chloride is inherently susceptible to thermal degradation at temperatures typically encountered during processing. This degradation proceeds via a dehydrochlorination chain reaction, leading to the formation of conjugated polyene sequences. These polyenes are responsible for the undesirable discoloration of the polymer and a significant deterioration of its mechanical properties.

Stabilizers are incorporated into PVC formulations to counteract this degradation. Their primary functions include:

• Scavenging HCl: Neutralizing the hydrogen chloride gas released during degradation, which can otherwise catalyze further decomposition.

• Replacing Labile Chlorine Atoms: Substituting the unstable chlorine atoms in the PVC structure with more stable groups.

• Interrupting Polyene Growth: Reacting with the growing polyene chains to prevent the development of color.

• Decomposing Peroxides: Breaking down peroxides that can initiate degradation.

• Scavenging Free Radicals: Terminating the free radical chain reactions that propagate degradation.

Isonox stabilizers, such as Isonox 129 and Isonox 132, are primary antioxidants that function as free-radical scavengers.[1] They are effective in protecting the polymer during melt processing and in end-use applications at elevated temperatures by minimizing changes in melt viscosity and reducing discoloration.[1]

Comparative Performance Analysis

While direct, comprehensive comparative studies between Isonox and other stabilizer systems are not extensively available in publicly accessible literature, the following sections provide an overview of the performance characteristics of different stabilizer types to offer a contextual comparison.

Thermal Stability

The thermal stability of a PVC formulation is a crucial measure of its resistance to heat-induced degradation. It is often evaluated by methods such as the Congo Red test, which measures the time until the evolution of acidic gases, or by observing the material's resistance to discoloration during prolonged exposure to high temperatures (oven aging).

Table 1: General Comparison of Thermal Stabilizer Performance in PVC

Stabilizer Type	Typical Use Level (phr)	Advantages	Disadvantages
Isonox (Hindered Phenols)	0.1 - 0.5	Good processing stability, Reduces discoloration, Synergistic effects with secondary stabilizers	Primarily an antioxidant, may require co-stabilizers for optimal heat stability
Organotin Stabilizers	0.5 - 2.0	Excellent heat stability, Good transparency, Good mechanical properties	Higher cost, Potential for toxicity and environmental concerns
Lead-Based Stabilizers	1.0 - 5.0	Excellent heat and light stability, Good electrical properties, Cost-effective	High toxicity, Environmental persistence, Phased out in many regions
Calcium-Zinc Stabilizers	1.5 - 4.0	Non-toxic, Good initial color, Environmentally friendly	Moderate heat stability, May require co-stabilizers for long-term performance

Color Stability

The ability of a stabilizer to prevent discoloration is a key performance indicator, especially for applications where aesthetics are important. The yellowness index is a common metric used to quantify the degree of discoloration in PVC after exposure to heat or UV light.

While specific data for Isonox is limited, hindered phenolic antioxidants are known to contribute to reducing discoloration.[1] However, their performance in this regard is often synergistic with other types of stabilizers. For instance, combinations of hindered phenols with secondary antioxidants like phosphites and thioethers often show enhanced performance.[1] It is also noted that the purity of the phenolic antioxidant can significantly impact its discoloration characteristics.[2]

Experimental Methodologies

To ensure a standardized evaluation of stabilizer performance, the following experimental protocols are commonly employed:

Congo Red Test (ISO 182-1)

This method is used to determine the thermal stability of PVC compounds by measuring the time at a specified temperature for the material to release a sufficient quantity of hydrogen chloride (HCl) to change the color of a pH-indicator paper (Congo red paper).

Protocol:

• A specified amount of the PVC compound is placed in a test tube.

• A strip of Congo red paper is suspended in the upper part of the test tube, without touching the sample.

• The test tube is heated in a constant temperature bath (e.g., at 180°C or 200°C).

• The time is recorded from the moment the test tube is immersed in the bath until the Congo red paper turns from red to blue. This time is reported as the thermal stability time.

Oven Aging Test (ASTM D3045)

This test evaluates the resistance of plastic materials to deterioration when exposed to elevated temperatures for an extended period.

Protocol:

• Test specimens of the PVC compound are prepared with standardized dimensions.

• The initial properties of the specimens, such as color (e.g., yellowness index according to ASTM E313) and mechanical properties (e.g., tensile strength and elongation according to ASTM D638), are measured.

• The specimens are placed in a circulating air oven at a specified temperature (e.g., 180°C).

• At predetermined time intervals, specimens are removed from the oven.

• After cooling to room temperature, the color and mechanical properties are re-measured.

• The change in properties over time is used to assess the thermal stability of the compound.

Signaling Pathways and Logical Relationships

The stabilization of PVC involves a complex interplay of different chemical reactions. The following diagrams illustrate the general mechanism of PVC degradation and the role of stabilizers.

Caption: PVC degradation pathway initiated by heat.

The following diagram illustrates the general mechanism of action for different types of stabilizers in preventing PVC degradation.

Caption: Intervention points of stabilizers in PVC degradation.

Conclusion

Isonox stabilizers, as hindered phenolic antioxidants, play a crucial role as primary stabilizers in PVC by interrupting free-radical chain reactions, thereby providing good processing stability and reducing discoloration. For optimal performance, especially for long-term heat stability, they are often used in synergistic combinations with other types of stabilizers, such as phosphites or metallic stearates. The selection of the most appropriate stabilizer system depends on a variety of factors including the specific PVC application, processing conditions, cost considerations, and regulatory requirements regarding toxicity and environmental impact. While organotin and lead-based stabilizers have historically offered excellent performance, environmental and health concerns have led to an increased use of alternatives like calcium-zinc systems and optimized antioxidant packages that include hindered phenols like Isonox. Further research with direct comparative data under standardized testing conditions is necessary to provide a more definitive quantitative ranking of Isonox against these other stabilizer systems.

References

• 1. Hindered Phenols | Antioxidants for Plastics | amfine.com [amfine.com]
• 2. stabilization-technologies.com [stabilization-technologies.com]

Long-Term Stability of Isonox Antioxidants: A Comparative Guide

For researchers, scientists, and drug development professionals seeking to ensure the long-term stability of their formulations, selecting the appropriate antioxidant is a critical decision. This guide provides an objective comparison of the long-term stability of Isonox-branded antioxidants, with a focus on Isonox 133, against a well-established alternative, Irganox 1076. This comparison is supported by experimental data and detailed methodologies to aid in the selection of the most suitable stabilizer for your application.

Comparative Analysis of Isonox 133 and Irganox 1076

Isonox 133 and Irganox 1076 are both hindered phenolic primary antioxidants designed to protect organic materials from thermo-oxidative degradation. However, they differ in their chemical composition, which can influence their performance in various applications. Isonox 133 is a mixture of hindered phenols, including 10-12.5% 2,4,6-tri-tert-butylphenol, and is often utilized as a fuel stabilizer.[1] In contrast, Irganox 1076 is a single, high-molecular-weight compound, octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate, widely used in plastics and elastomers.[2][3][4][5][6]

Property	Isonox 133	Irganox 1076
Chemical Composition	Mixture of hindered phenols (including 10-12.5% 2,4,6-tri-tert-butylphenol)[1]	Octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate[2][3][4][5][6]
CAS Number	60083-44-5[9][10]	2082-79-3[5][11]
Primary Function	Antioxidant, fuel stabilizer[1][12]	Primary antioxidant for processing and long-term thermal stabilization[2][3]
Key Features	Effective in stabilizing fuels against gum and peroxide formation.[1]	Non-discoloring, odorless, low volatility, high resistance to extraction.[2][3][4]
Typical Applications	Gasoline, diesel, jet fuels.[1][12]	Polyolefins (polypropylene, polyethylene), elastomers, adhesives.[2][3][4]

Experimental Protocols for Long-Term Stability Testing

To rigorously evaluate the long-term stability of antioxidants like Isonox and its alternatives, a well-defined experimental protocol is essential. The following methodology is based on industry-standard practices for assessing the thermo-oxidative stability of stabilized polymers.

Objective:

To compare the long-term thermal stability of polypropylene (PP) formulations containing Isonox 133 and Irganox 1076.

Materials:

• Unstabilized polypropylene (PP) powder

• Isonox 133

• Irganox 1076

• Processing aid (e.g., calcium stearate)

• Solvent for antioxidant dissolution (e.g., chloroform or toluene)

Equipment:

• Twin-screw extruder

• Injection molding machine

• Forced-air convection oven

• Differential Scanning Calorimeter (DSC)

• Tensile testing machine

• Colorimeter

Procedure:

• Sample Preparation:

  • Prepare three formulations:

    • Control: Unstabilized PP + processing aid.

    • Formulation A: PP + 0.1% w/w Isonox 133 + processing aid.

    • Formulation B: PP + 0.1% w/w Irganox 1076 + processing aid.

  • Dry-blend the components for each formulation.

  • Melt-compound each formulation using a twin-screw extruder at a specified temperature profile (e.g., 180-220°C).

  • Injection mold the compounded pellets into standard test specimens (e.g., tensile bars, plaques).

• Accelerated Oven Aging:

  • Place the test specimens in a forced-air convection oven at a constant elevated temperature (e.g., 135°C or 150°C).

  • Remove specimens at predetermined time intervals (e.g., 0, 100, 250, 500, 750, 1000 hours).

• Performance Evaluation:

  • Oxidation Induction Time (OIT):

    • Measure the OIT of the aged specimens using a DSC according to ASTM D3895.[13] A longer OIT indicates better remaining oxidative stability.

  • Mechanical Properties:

    • Conduct tensile testing on the aged tensile bars to measure properties such as tensile strength and elongation at break. A smaller change in these properties over time indicates better stability.

  • Color Change:

    • Measure the color of the aged plaques using a colorimeter to quantify any yellowing or discoloration.

Mechanism of Action of Hindered Phenolic Antioxidants

Hindered phenolic antioxidants, the class to which both Isonox and Irganox belong, function by interrupting the free-radical chain reactions that lead to polymer degradation. The following diagram illustrates this general mechanism.

Caption: Mechanism of a hindered phenolic antioxidant.

Conclusion

The selection of an appropriate antioxidant is a multifaceted process that requires careful consideration of the application, processing conditions, and long-term performance requirements. While Isonox 133 is an effective stabilizer for fuels, for applications demanding high thermal stability in solid polymers like polypropylene, a high-molecular-weight, low-volatility antioxidant such as Irganox 1076 is generally preferred. The provided experimental protocol offers a framework for conducting robust, in-house evaluations to determine the most suitable antioxidant for your specific needs, ensuring the longevity and performance of your products.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. specialchem.com [specialchem.com]
• 3. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 4. specialchem.com [specialchem.com]
• 5. additivesforpolymer.com [additivesforpolymer.com]
• 6. Octadecyl DI-tert-butyl-4-hydroxyhydrocinnamate | C35H62O3 | CID 16386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. shimadzu.com [shimadzu.com]
• 8. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 9. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 10. 60083-44-5 CAS Manufactory [m.chemicalbook.com]
• 11. Antioxidant 1076 | 2082-79-3 [chemicalbook.com]
• 12. siigroup.com [siigroup.com]
• 13. Some Practical Aspects of the Oxidative Stability of Polypropylene Pipes [file.scirp.org]

Isonox in Polymer Matrices: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Isonox, a phenolic antioxidant, within various polymer matrices. The following sections detail its performance against other common stabilizers, supported by experimental data and protocols to assist in formulation and development decisions.

Performance Overview of Isonox and Alternatives

Isonox antioxidants, particularly hindered phenolic types like Isonox 132, are utilized to protect polymers from thermo-oxidative degradation.[1] Their primary function is to interrupt the free-radical chain reactions that lead to the deterioration of polymer properties.[1] This guide focuses on the performance of Isonox in Polyvinyl Chloride (PVC) and Polyurethane systems, comparing it with other widely used stabilizers.

Data Summary

The following tables summarize the comparative performance data of Isonox and alternative antioxidants in different polymer matrices. Due to the limited availability of direct comparative studies on Isonox, data for chemically similar hindered phenolic antioxidants are included for a broader perspective.

Table 1: Thermal Stability of Antioxidants in PVC

Antioxidant/Stabilizer	Polymer Type	Test Method	Performance Metric	Result
Isonox 132 (and similar Phenolic Antioxidants)	Flexible/Rigid PVC	Dehydrochlorination (ISO 182-1/3)	Stability Time	Effective in improving thermal stability by scavenging HCl.[2][3] Specific stability times are formulation-dependent.
Irganox 1076 (Phenolic Antioxidant)	PVC	General Thermal Stability	Long-term heat stability	Provides excellent long-term thermal stability.[4][5]
Organotin Stabilizers (e.g., Mercaptides)	Flexible/Rigid PVC	Dehydrochlorination (ISO 182-1/3)	Stability Time	Highly efficient, providing excellent thermal performance even at low concentrations (e.g., 0.3 PHR).[6][7]
Lead Stabilizers	PVC	General Thermal Stability	Long-term heat stability	Offer exceptional long-term heat stability and are cost-effective.[7]

Table 2: Color Stability of Antioxidants in PVC

Antioxidant/Stabilizer	Polymer Type	Test Method	Performance Metric	Result
Isonox 132 (and similar Phenolic Antioxidants)	Flexible/Rigid PVC	Oven Aging / Yellowness Index	Color Hold	Good initial color and color retention.[8] Can be effective in reducing yellowing.
Irganox 1076 (Phenolic Antioxidant)	PVC	General Observation	Color Retention	Excellent color retention and is non-discoloring.[5]
Organotin Stabilizers	PVC	Visual Assessment	Initial Color & Clarity	Outstanding initial color hold and clarity, making them suitable for transparent applications.[6][9]

Table 3: Performance of Antioxidants in Polyurethane

Antioxidant	Polymer System	Test Method	Performance Metric	Result
Isonox 132	Polyurethane Foam	Scorch Test	Scorch Inhibition	Effective in reducing scorch and shows less color development compared to BHT.[8]
Irganox 1010 (Phenolic Antioxidant)	Polyurethane	General Thermal Stability	Long-term heat stability	Recommended for long-term thermal stability in polyurethanes.[10][11]
Irganox 1076 (Phenolic Antioxidant)	Polyurethane	General Thermal Stability	Long-term heat stability	Provides long-term thermal stability to the polymer.[12][13]

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and validation of the presented data.

Dehydrochlorination Test for PVC (ISO 182-1 & ISO 182-3)

This test determines the thermal stability of PVC compounds by measuring the time until the evolution of hydrogen chloride (HCl) gas.[14]

Principle: A sample of the PVC compound is heated at a constant temperature.[14] The evolved HCl gas is detected, and the time taken for this to occur is recorded as the stability time.[14]

Apparatus:

• Heating bath

• Test tubes

• Gas flow meter and tubing

• Detection system:

  • Congo Red Method (ISO 182-1): Congo red indicator paper that changes color in the presence of acidic gas.[15]

  • Conductometric Method (ISO 182-3): A conductivity cell to measure the change in conductivity of a water solution as it absorbs the evolved HCl.[16]

Procedure (Conductometric Method - ISO 182-3):

• A weighed amount of the PVC sample is placed in a test tube.[16]

• The test tube is placed in the heating bath at a specified temperature (e.g., 180-200 °C).[16]

• An inert gas (e.g., nitrogen) is passed over the sample at a constant flow rate to carry any evolved HCl into a measuring cell containing deionized water.[14][16]

• The conductivity of the water is continuously monitored.[14]

• The stability time is the time from the start of the test until a predefined increase in conductivity is observed.[14]

Oxidative Induction Time (OIT) (ASTM D3895)

The OIT test is a measure of the resistance of a material to oxidation.[17] It is commonly used for polyolefins and can be adapted for other polymers like polyols used in polyurethanes.[18][19]

Principle: A sample is heated to a high temperature under an inert atmosphere. Oxygen is then introduced, and the time until the onset of the exothermic oxidation reaction is measured.[18][20]

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Sample pans

• Gas supply (nitrogen and oxygen)

Procedure:

• A small, representative sample of the material is weighed into a sample pan.[20]

• The sample is placed in the DSC cell.

• The cell is purged with nitrogen, and the sample is heated to the isothermal test temperature (e.g., 200°C).[20]

• Once the temperature has stabilized, the gas is switched from nitrogen to oxygen.[20]

• The time from the introduction of oxygen until the onset of the exothermic oxidation peak is measured as the Oxidative Induction Time.[20]

Scorch Test for Polyurethane Foam

Scorch is the discoloration and degradation in the center of a polyurethane foam bun due to the exothermic reaction during production.[21][22] Antioxidants are used to inhibit this.

Principle: The effectiveness of an antioxidant in preventing scorch is evaluated by producing a foam and assessing its internal color and properties.[23]

Procedure:

• A polyurethane foam formulation is prepared containing the antioxidant to be tested.

• The foam is produced, typically in a box, allowing for a significant exotherm to build up in the center.[23]

• After curing, the foam bun is cut open, and the color of the core is visually assessed or measured using a colorimeter (Yellowness Index).[21]

• The physical properties of the core foam may also be tested to determine the extent of degradation.

Visualizations

Mechanism of Hindered Phenolic Antioxidants

Experimental Workflow for PVC Thermal Stability (Dehydrochlorination)

Experimental Workflow for Oxidative Induction Time (OIT)

References

• 1. Phenolic Antioxidants in Polymers: Enhancing the Durability of Plastics and Rubbers [vinatiorganics.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. welltchemicals.com [welltchemicals.com]
• 5. polivinilplastik.com [polivinilplastik.com]
• 6. Organotin Stabilizers | Goldstab Organics Pvt. Ltd. [goldstab.com]
• 7. specialchem.com [specialchem.com]
• 8. WO2003078515A1 - Low yellowing scorch inhibitor composition - Google Patents [patents.google.com]
• 9. incachem.com [incachem.com]
• 10. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 11. radmanchem.com [radmanchem.com]
• 12. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 13. santplas.com [santplas.com]
• 14. metrohm.com [metrohm.com]
• 15. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 16. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 17. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 18. DSC OIT Test Method ASTM D3895 , ISO 11357 , EN 728 , ASTM D3418 - AHP PLASTIK MAKINA [ahp-makina.com]
• 19. standards.iteh.ai [standards.iteh.ai]
• 20. scribd.com [scribd.com]
• 21. imenpol.com [imenpol.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal and Handling of Isonox® 232

This guide provides essential safety, handling, and disposal procedures for Isonox® 232, a liquid phenolic antioxidant.[1][2] These protocols are intended for researchers, scientists, and drug development professionals to ensure laboratory safety and environmental compliance. Note that the trade name "Isonox" may apply to different chemical products; always consult the specific Safety Data Sheet (SDS) for the product in use.

Immediate Safety and Handling Precautions

Before handling Isonox® 232, it is critical to implement the following safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]

• Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior to use.[3] The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[3]

• Body Protection: Wear fire/flame resistant and impervious clothing.[3] Contaminated work clothing should not be allowed out of the workplace.[3]

Safe Handling Practices:

• Handle the substance in a well-ventilated place.[3]

• Avoid contact with skin and eyes.[3]

• Prevent the formation of dust and aerosols.[3]

• Keep away from all sources of ignition and use non-sparking tools to prevent fire from electrostatic discharge.[3]

• Ensure emergency exits and risk-elimination areas are established.[3]

Chemical Identification

Proper identification is the first step in safe chemical management. The following table summarizes key identifiers for Isonox® 232.

Identifier	Value	Source(s)
Chemical Name	Phenol, 2,6-bis(1,1-dimethylethyl)-4-nonyl-	[3]
CAS Number	4306-88-1	[2][3][4]
EC Number	224-320-7	[3]
Molecular Formula	C23H40O	[3]

Step-by-Step Disposal Protocol

Disposal of Isonox® 232 and its containers must be performed in accordance with all applicable local, state, and federal regulations.[3]

Waste Chemical Disposal:

• Collection: Collect waste Isonox® 232 in suitable, closed, and properly labeled containers for disposal.[3]

• Prohibited Disposal: Do not discharge the material to sewer systems.[3] Avoid contaminating water, foodstuffs, feed, or seed by storage or disposal.[3]

• Approved Disposal Methods: The material must be disposed of at an appropriate treatment and disposal facility.[3] Two primary methods are recommended:

  • Licensed Chemical Destruction Plant: Arrange for removal to a licensed facility.[3]

  • Controlled Incineration: Disposal can be done via controlled incineration with flue gas scrubbing.[3]

Contaminated Packaging Disposal:

• Decontamination: Containers can be triply rinsed (or the equivalent).[3] The rinsate should be collected and disposed of as hazardous chemical waste.

• Recycling/Reconditioning: After proper rinsing, containers may be offered for recycling or reconditioning.[3]

• Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[3]

• Incineration: For combustible packaging materials, controlled incineration with flue gas scrubbing is a possible disposal route.[3]

Emergency Procedures

Accidental Release Measures (Spills):

• Ensure Personnel Safety: Evacuate personnel to safe areas and keep people away from and upwind of the spill.[3]

• Control Ignition Sources: Remove all sources of ignition.[3] Use spark-proof tools and explosion-proof equipment.[3]

• Ventilation: Ensure adequate ventilation in the spill area.[3]

• Prevent Environmental Contamination: Prevent further spillage or leakage if it is safe to do so.[3] Do not let the chemical enter drains, as discharge into the environment must be avoided.[3]

• Containment and Cleanup: Collect the spillage and arrange for disposal.[3] Keep the collected chemical in suitable, closed containers.[3] The adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[3]

First Aid Measures:

• If Inhaled: Move the victim into fresh air.[3] If breathing is difficult, give oxygen.[3] If not breathing, give artificial respiration and consult a doctor immediately.[3]

• In Case of Skin Contact: Take off contaminated clothing immediately and wash off with soap and plenty of water.[3] Consult a doctor.[3] If skin irritation or a rash occurs, get medical help.[3]

• In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[3]

• If Swallowed: Rinse mouth with water but do not induce vomiting.[3] Never give anything by mouth to an unconscious person and call a doctor or Poison Control Center immediately.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Isonox® 232 waste and contaminated materials.

Caption: Logical workflow for Isonox® 232 waste disposal.

References

• 1. ulprospector.com [ulprospector.com]
• 2. ISONOX(R) 232 | 4306-88-1 [chemicalbook.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. accustandard.com [accustandard.com]

Essential Safety and Handling Protocols for Isonox® Antioxidants

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling of chemical reagents is paramount. This document provides crucial safety and logistical information for the use of Isonox® antioxidants, focusing on personal protective equipment (PPE), operational procedures, and disposal plans to ensure a safe laboratory environment.

I. Hazard Identification and Personal Protective Equipment (PPE)

Isonox® products, such as Isonox® 232, are chemical antioxidants that require careful handling due to their potential hazards. Understanding these hazards is the first step in ensuring personal and environmental safety.

Hazard Classification:

• Skin Sensitization: May cause an allergic skin reaction.[1]

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Recommended Personal Protective Equipment (PPE):

To mitigate exposure risks, the following PPE is mandatory when handling Isonox® products:

PPE Category	Specification
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1]
Hand Protection	Chemical impermeable gloves that satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[1]
Body Protection	Fire/flame resistant and impervious clothing.[1]
Respiratory	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[1] In well-ventilated areas, it may not be required.

II. Operational Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidental exposure and maintain the chemical's integrity.

Step-by-Step Handling Procedure:

• Ventilation: Always handle Isonox® in a well-ventilated area, preferably within a chemical fume hood.[1][2]

• Avoid Contact: Take measures to avoid contact with skin and eyes. Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

• Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

• Hygiene: After handling, wash hands thoroughly. Contaminated work clothing should not be allowed out of the workplace and must be washed before reuse.[1]

Storage Guidelines:

• Store in a cool, dry, and well-ventilated place.[2]

• Keep the container tightly closed.[2]

• Store locked up.[2]

III. Emergency Procedures: First Aid and Spill Response

In the event of an emergency, immediate and appropriate action is crucial.

First-Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1]

• In Case of Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation or a rash occurs, get medical help.[1]

• In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

• If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[1]

Spill Response Workflow:

A systematic approach to spill cleanup is essential to ensure safety and minimize environmental contamination.

Caption: Isonox® Spill Response Workflow

IV. Disposal Plan

Proper disposal of Isonox® and its contaminated materials is critical to prevent environmental harm.

Disposal Guidelines:

• Product Disposal: Dispose of contents and container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[1]

• Environmental Precautions: Do not let the chemical enter drains, as it is very toxic to aquatic life.[1] Discharge into the environment must be avoided.[1]

• Contaminated Materials: Adhered or collected material from a spill should be promptly disposed of in suitable, closed containers.[1]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. guidechem.com [guidechem.com]